8-Dechloro-10-chloro Desloratadine

• CAS: 1346600-61-0

Core Science & Biosynthesis

Structural and Analytical Profiling of 8-Dechloro-10-chloro Desloratadine: A Critical API Impurity

Executive Summary

In the highly regulated landscape of pharmaceutical manufacturing, the identification, qualification, and control of Active Pharmaceutical Ingredient (API) impurities are paramount. Desloratadine, a potent, second-generation H1-receptor antagonist, is synthesized via a complex multi-step pathway involving a tricyclic benzocycloheptapyridine core. During this synthesis, positional isomers can emerge as process impurities.

This whitepaper provides an in-depth technical analysis of 8-Dechloro-10-chloro Desloratadine (often designated as Desloratadine Impurity 3) [1]. By examining its structural elucidation, mechanistic origins, and the specialized analytical methodologies required for its isolation, this guide equips drug development professionals with the field-proven insights necessary to ensure ICH Q3A(R2) compliance and robust quality control.

Structural Elucidation & Physicochemical Properties

The core structural difference between the parent API (Desloratadine) and its 10-chloro impurity lies entirely in the regiochemistry of the halogenation on the benzene ring of the tricyclic system. In the standard API, the chlorine atom is bonded to the 8-position. In the impurity, the chlorine atom has migrated to the 10-position [2].

Because the functional groups, molecular weight, and overall molecular volume remain identical, these two molecules are nearly indistinguishable using standard reverse-phase chromatography. The shift of the electron-withdrawing chlorine atom alters the local dipole moment and the π -electron density of the aromatic ring, which must be exploited for analytical separation.

Quantitative Data Summary

The following table summarizes the comparative physicochemical data between the API and the impurity [3][4].

Parameter	Desloratadine (API)	8-Dechloro-10-chloro Impurity
CAS Number	100643-71-8	1346600-61-0
Molecular Formula	C19H19ClN2	C19H19ClN2
Molecular Weight	310.82 g/mol	310.82 g/mol
IUPAC Nomenclature	8-Chloro-11-(4-piperidinylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine	10-Chloro-11-(4-piperidinylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
Monoisotopic Mass	310.1237 Da	310.1237 Da
Target MRM Transition	311.1 → 259.1	311.1 → 259.1
Pharmacopeial Status	Active Pharmaceutical Ingredient	Process Impurity / Reference Standard

Mechanistic Origins: Isomeric Propagation in Synthesis

Understanding the causality behind impurity formation is the first step in process optimization. The 10-chloro impurity does not typically form as a degradation product; rather, it is a process-related impurity .

The synthesis of Desloratadine's tricyclic core often involves the Friedel-Crafts cyclization of a precursor containing a chlorinated benzene ring. If the starting material (e.g., a chlorobenzyl derivative) contains trace amounts of the meta-chloro or ortho-chloro isomers instead of the pure para-chloro precursor, the subsequent ring closure will lock the chlorine atom into the 10-position instead of the desired 8-position. Because the physicochemical properties of the intermediates are so similar, this impurity propagates through subsequent synthetic steps (such as the Grignard addition of the piperidine ring and subsequent dehydration) without being purged by standard crystallization.

Synthetic propagation pathway of the 10-chloro desloratadine impurity.

Analytical Methodology: Chromatographic Resolution of Positional Isomers

Standard C18 columns often fail to resolve the 8-chloro and 10-chloro isomers due to their identical lipophilicity (LogP). To achieve baseline separation, we must rely on stationary phases that offer orthogonal retention mechanisms, such as Pentafluorophenyl (PFP) columns. The fluorine atoms in the PFP phase provide enhanced dipole-dipole, hydrogen bonding, and π−π interactions, which are highly sensitive to the exact position of the electron-withdrawing chlorine atom on the analyte's aromatic ring.

Step-by-Step LC-MS/MS Protocol (Self-Validating System)

Objective: Baseline separation and quantification of 8-Dechloro-10-chloro Desloratadine at the 0.05% reporting threshold.

Step 1: Sample Preparation

• Action: Dissolve 10 mg of the API in 10 mL of 50:50 Methanol:Water (Target concentration: 1 mg/mL).

• Causality: The 50:50 organic-to-aqueous ratio ensures complete dissolution of the lipophilic tricyclic core while matching the initial mobile phase conditions to prevent solvent-induced peak distortion (fronting).

Step 2: Chromatographic Separation (UHPLC)

• Column: Phenomenex Kinetex PFP (100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water (pH ~2.7).

  • Causality: The low pH fully protonates the piperidine nitrogen (pKa ~9.7), ensuring consistent ionization and preventing secondary interactions with residual silanols that cause peak tailing.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 20% B to 45% B over 15 minutes.

  • Causality: A shallow gradient maximizes the residence time of the analytes in the column, amplifying the subtle π−π interaction differences between the positional isomers.

Step 3: Mass Spectrometric Detection

• Ionization: Electrospray Ionization (ESI) in Positive Mode.

• MRM Transitions: m/z 311.1 → 259.1.

  • Causality: The loss of the piperidine ring (-52 Da) is the dominant fragmentation pathway. Because both isomers yield the same product ion, chromatographic retention time ( tR​ ) serves as the definitive orthogonal identifier.

Step 4: System Validation (Self-Correction)

• Criteria: The protocol is self-validating if the resolution ( Rs​ ) between the 8-chloro and 10-chloro peaks is ≥1.5 .

• Adjustment: If Rs​<1.5 , the system dictates an automatic reduction in the gradient slope (e.g., 20% B to 35% B over 20 minutes) or a 5°C decrease in column temperature to enhance stationary phase interaction time.

Step-by-step LC-MS/MS analytical workflow for positional isomer detection.

Regulatory & Toxicological Implications

Under ICH Q3A(R2) guidelines, any impurity in a new drug substance exceeding the 0.15% threshold (or 1.0 mg per day intake, whichever is lower) must be structurally identified and toxicologically qualified.

Because 8-Dechloro-10-chloro Desloratadine is a positional isomer of the active ingredient, it lacks novel structural alerts for mutagenicity (e.g., it does not trigger the "Cohort of Concern" under ICH M7 guidelines for genotoxic impurities). However, the shift in the chlorine atom may alter its binding affinity to the H1-receptor or off-target receptors. Consequently, strict upstream control of the starting materials is the most cost-effective strategy to prevent its formation, eliminating the need for complex downstream purification or extensive toxicological bridging studies.

References

• SynZeal Research . Desloratadine Impurities Reference Standards. Retrieved from:[Link]

• Veeprho Pharmaceuticals . 8-Dechloro-10-chloro Desloratadine impurity standards. Retrieved from: [Link]

Pharmacological and Toxicological Profiling of 8-Dechloro-10-chloro Desloratadine: Mechanism of Action and Impurity Assessment

Executive Summary

In the landscape of pharmaceutical development, understanding the mechanism of action (MoA) of an Active Pharmaceutical Ingredient (API) is only half the equation. Rigorous drug development requires an equally deep mechanistic understanding of process-related impurities. 8-Dechloro-10-chloro Desloratadine (CAS No. 1346600-61-0), commonly designated as Desloratadine Impurity 3, is a critical structural isomer of the blockbuster antihistamine Desloratadine[1].

While Desloratadine acts as a highly potent inverse agonist at the Histamine H1 receptor (H1R), the migration of the chlorine atom from the C-8 to the C-10 position fundamentally alters the molecule's spatial geometry, electronic distribution, and receptor binding kinetics. This whitepaper provides an in-depth technical analysis of the structural biology, altered mechanism of action, and analytical workflows required to evaluate this specific impurity under ICH Q3A and ICH M7 regulatory frameworks.

Structural Biology & Mechanism of Action (Pharmacodynamics)

The "Magic Chloro" Effect and H1R Inverse Agonism

To understand the MoA of the 10-chloro impurity, one must first deconstruct the parent API. Desloratadine is a tricyclic molecule consisting of a pyridine ring, a cycloheptene ring, and a halogenated benzene ring. It functions not merely as a receptor antagonist, but as an inverse agonist , binding preferentially to the inactive state of the G-protein-coupled Histamine H1 receptor and shifting the conformational equilibrium away from the active state[2].

The chlorine atom at the 8-position is a textbook manifestation of the "magic chloro" effect in medicinal chemistry[3]. This specific halogen placement achieves three critical mechanistic goals:

• Lipophilic Embedding: It enhances the lipophilicity of the benzene ring, driving it deep into the hydrophobic transmembrane pocket (specifically interacting with TM III and TM V of the H1R).

• Helical Chirality Stabilization: The steric bulk of the C-8 chlorine restricts the conformational flexibility of the tricyclic core, locking the molecule into a specific helically chiral conformation that perfectly mirrors the receptor's binding cleft.

• Target Residence Time: The optimized van der Waals interactions at the 8-position contribute to a drastically prolonged drug-target residence time (RT), which is responsible for the drug's 24-hour efficacy[2].

The C-8 to C-10 Halogen Shift: Mechanistic Degradation

In the synthesis of Desloratadine, electrophilic aromatic substitution or starting material isomerism can lead to the formation of 8-Dechloro-10-chloro Desloratadine .

Mechanistically, moving the chlorine atom to the 10-position disrupts the optimized pharmacophore:

• Steric Clash: The 10-position is situated closer to the central cycloheptene ring. A bulky chlorine atom here introduces intramolecular steric hindrance, forcing the tricyclic system into a sub-optimal, strained conformation.

• Altered Electrostatic Potential: The shift alters the electron-withdrawing vector across the benzene ring, weakening the π−π stacking interactions with aromatic amino acid residues (e.g., Trp428) in the H1R binding pocket.

• Reduced Inverse Agonism: Consequently, the 10-chloro impurity exhibits a significantly reduced binding affinity ( Ki​ ) and a faster dissociation rate ( koff​ ) compared to the parent drug. Its mechanism of action is characterized as a weak, sub-optimal inverse agonist.

Diagram 1: Pharmacological signaling cascade and the differential stabilization of the H1R inactive state.

Toxicological & Regulatory Implications (ICH M7)

For drug development professionals, the primary concern with 8-Dechloro-10-chloro Desloratadine is not its weak antihistamine activity, but its potential toxicological profile. Regulatory agencies mandate that impurities exceeding the qualification threshold (typically 0.15% for APIs) must be structurally characterized and evaluated for genotoxicity.

• Metabolic Shunting: The cytochrome P450 system (primarily CYP3A4 and CYP2D6) metabolizes Desloratadine via 3-hydroxylation. The migration of the electron-withdrawing chlorine to the 10-position alters the electron density of the adjacent carbons, potentially shifting the site of CYP-mediated oxidation and generating uncharacterized, reactive epoxide intermediates.

• In Silico Alert Screening: Under ICH M7, the 10-chloro isomer must be run through (Q)SAR models (e.g., Derek Nexus, Sarah Nexus) to rule out mutagenic potential. Fortunately, the halogen shift on the stable tricyclic core generally does not trigger structural alerts for DNA reactivity, classifying it as a Class 5 impurity (treat as a non-mutagenic impurity).

Quantitative Data Presentation

The following table synthesizes the comparative physicochemical and pharmacological parameters of the API versus the impurity, validating the necessity for strict chromatographic control[1],[4].

Parameter	Desloratadine (API)	8-Dechloro-10-chloro Desloratadine
CAS Number	100643-71-8	1346600-61-0
Molecular Formula	C19H19ClN2	C19H19ClN2
Molecular Weight	310.82 g/mol	310.82 g/mol
Structural Distinction	Chlorine at C-8 (Optimal)	Chlorine at C-10 (Sub-optimal)
Primary Function	Potent H1R Inverse Agonist	Process-Related Impurity (Impurity 3)
H1R Affinity ( Ki​ )	~0.4 nM	>10 nM (Estimated via SAR degradation)
Receptor Residence Time	Prolonged (>150 min)	Shortened (Due to steric instability)

Experimental Protocols

To assure scientific integrity, the evaluation of this impurity requires a self-validating system of isolation and pharmacological testing.

Protocol A: Isolation and LC-MS/MS Characterization

Causality: Because the API and the impurity are exact structural isomers ( m/z 311.13 [M+H]+ ), standard mass spectrometry cannot differentiate them without prior chromatographic separation.

• Chromatographic Separation: Prepare a 1 mg/mL sample of the crude API batch in Methanol. Inject onto a Preparative C18 Reverse-Phase HPLC column (e.g., Waters XBridge, 5 μ m, 150 x 4.6 mm).

• Mobile Phase Gradient: Utilize a gradient of 0.1% Trifluoroacetic acid (TFA) in Water (Mobile Phase A) and Acetonitrile (Mobile Phase B). The structural isomerism causes a slight shift in polarity; the 10-chloro impurity typically elutes at a different retention time ( Rt​ ) due to altered dipole moments.

• Mass Spectrometry: Route the eluent to an ESI-MS/MS system. Isolate the m/z 311 parent ion and subject it to collision-induced dissociation (CID).

• NMR Confirmation: Collect the isolated impurity fraction, lyophilize, and dissolve in CDCl3​ . Perform 1D 1H and 2D NOESY NMR. The definitive proof of the 10-chloro structure is the absence of the C-10 proton signal and the presence of the C-8 proton signal, alongside altered NOE cross-peaks between the benzene and cycloheptene rings.

Protocol B: Radioligand Competitive Binding Assay

Causality: To quantify the loss of receptor affinity caused by the C-8 to C-10 shift, a competitive binding assay against a known radiolabeled H1R antagonist is required[2].

• Membrane Preparation: Culture HEK293 cells stably expressing human H1R. Harvest and homogenize cells in ice-cold Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g to isolate the membrane fraction.

• Assay Incubation: In a 96-well plate, combine 50 μ g of membrane protein, 1 nM of [3H] mepyramine (radioligand), and varying concentrations ( 10−11 to 10−5 M) of the isolated 8-Dechloro-10-chloro Desloratadine.

• Equilibration: Incubate the plate at 25°C for 60 minutes to ensure steady-state equilibrium.

• Filtration & Counting: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI to reduce non-specific binding). Wash filters three times with ice-cold buffer.

• Data Analysis: Measure retained radioactivity using a liquid scintillation counter. Plot the displacement curve using non-linear regression (GraphPad Prism) to calculate the IC50​ . Convert IC50​ to Ki​ using the Cheng-Prusoff equation.

Diagram 2: End-to-end analytical and pharmacological workflow for process impurity qualification.

References

• Clearsynth. (n.d.). Desloratadine Impurity 3 | CAS No. 1346600-61-0. Retrieved from:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGuqPSCiW9FEDbJsr_VFtkZfmOEvlpEQVlBgo3tmrdiz3DF30BStONB_Bg5k90eTUTwUx4NRok05MKRxkSEuOYaZ1uI7hb54ilBGuXQY7v0gbzUD8LrtgG0_4SIRLB4w9p-PCZd5v-ojvPaAl01ZJcLk-dQWbAeA9eQpH4=]
• Veeprho. (n.d.). Desloratadine Working Standard (Secondary Reference Standard) | CAS 100643-71-8. Retrieved from:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFEgYMP0Qmu-g5SfCtZOKS7WT74VWga6b5gDPaPCW8HQPpTXqelirVoARNUuSGWM1_dWcRV-DcvT_sC9cm7v2uXerzlleo7BHgIzxS6uAhQRw9VqZI7cNgH-1T2JzUVcKXG4VJakrn3UhO9f1DkD4OsaTndmT414-QdbmkNf8ziR7z1d5lbZsEC7WN6lF0nun-wIz8SNQ==]
• ChemRxiv. (2021). “Magic Chloro”: Profound Effects of the Chlorine Atom in Drug Discovery. Retrieved from:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFmqxeHtrRkbwbZM7lSverOUq8Ew70L_zYThq6E3-FLBMFqPy45KnS749Co1sz-PtB2PbwIi0NzLk4hJmFqCn4B3twJgdMPuD4FuoZFzmDtuj9SbUywLD7dkilBrvBJZUCwr4M80StPcgpYySbBW9VxgX2hUA==]
• ACS Omega. (2021). Exploring the Effect of Cyclization of Histamine H1 Receptor Antagonists on Ligand Binding Kinetics. Retrieved from:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFUEhiGoz-INrwm7JlFFeLi-oXG14nGvxynRToKq5xcU5CGzjgcS7tbDMgn-W8i6VEZoirKaOQj7sB87LXF5if4ZtHk--8P6suzsut9QMIsZRMze0KNLSwgZ-iznjzIS2r4TBY2sk2Rhd8M5Tw=]

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Pharmacological and Toxicological Profiling of 8-Dechloro-10-chloro Desloratadine: A Technical Guide for Impurity Qualification

Executive Summary

Desloratadine is a potent, non-sedating, second-generation antihistamine that functions as an inverse agonist at the human histamine H1 receptor[1]. During the synthesis and forced degradation of the active pharmaceutical ingredient (API), positional halogen isomers can emerge, most notably 8-Dechloro-10-chloro Desloratadine (CAS: 1346600-61-0)[2]. Because this compound is a structural isomer of the parent drug, it presents unique challenges in both analytical resolution and safety pharmacology.

As regulatory bodies (ICH M7 and Q3A/B) require rigorous qualification of impurities exceeding the 0.10% threshold, this whitepaper provides an authoritative framework for the structural, pharmacological, and analytical profiling of the 10-chloro isomer.

Structural Pharmacology & Isomeric Rationale

Desloratadine’s core structure is 8-chloro-11-(piperidin-4-ylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine[3]. The chlorine atom at the C8 position of the fused benzene ring is highly optimized for the electronic distribution and steric fit within the H1 receptor's orthosteric binding pocket[4].

When the chlorine atom migrates from the 8-position to the 10-position, the pharmacological profile shifts due to two primary structural consequences:

• Steric Clash and Ring Puckering: The C10 position is situated directly adjacent to the central seven-membered cycloheptane ring. A bulky chlorine atom at this ortho-position induces significant steric hindrance against the protons of the 6,11-dihydro moiety. This forces a conformational distortion in the puckering of the cycloheptane ring.

• Disruption of the Pharmacophore Trajectory: The altered cycloheptane conformation shifts the spatial trajectory of the piperidine ring at the C11 position. Because the basic nitrogen of the piperidine ring must form a critical salt bridge with the Asp107 ( D1073.32 ) residue of the H1 receptor[4], this spatial deviation fundamentally reduces the binding affinity ( Ki​ ) of the 10-chloro isomer.

Furthermore, recent cryo-EM structural data of the H1 receptor () reveals that antihistamines utilize a shared phenyl group that inserts into a deep hydrophobic cavity to block the movement of the toggle switch residue W4286.48 [5]. The altered steric bulk of the 10-chloro isomer likely prevents optimal insertion into this cavity, diminishing its efficacy as an inverse agonist.

Fig 1: Pharmacological modulation of the H1 receptor conformational equilibrium by inverse agonists.

In Vitro Pharmacological & Safety Profiling

To qualify 8-Dechloro-10-chloro Desloratadine as a safe process impurity, its off-target and safety pharmacology must be empirically validated. The following self-validating protocols establish the causality between the molecule's structure and its biological activity.

Protocol 1: H1 Receptor Radioligand Competition Assay

• Objective: Quantify the shift in binding affinity ( Ki​ ) caused by the 10-chloro migration.

• Causality: We utilize [3H] -mepyramine because it is a highly selective radioligand for the H1 orthosteric site. Displacement of this radioligand by the impurity allows for precise calculation of the affinity constant via the Cheng-Prusoff equation.

• Methodology:

  • Prepare cell membranes from HEK293 cells stably expressing the human H1​ receptor.

  • Incubate 15 µg of membrane protein with 1 nM [3H] -mepyramine and varying concentrations of 8-Dechloro-10-chloro Desloratadine ( 10−11 to 10−4 M) in assay buffer (50 mM Tris-HCl, pH 7.4) for 60 minutes at 25°C.

  • Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI to reduce non-specific binding).

  • Quantify bound radioactivity using liquid scintillation counting.

• Self-Validation System: Desloratadine API must be run concurrently as a positive control. The system is validated only if the API yields a Ki​ between 0.4 and 2.0 nM[4].

Protocol 2: hERG (Kv11.1) Patch-Clamp Liability Assay

• Objective: Assess cardiovascular safety (QT prolongation risk), a known liability for tricyclic compounds.

• Causality: The shift of the lipophilic chlorine atom alters the molecule's interaction with the inner cavity of the hERG potassium channel. Chinese Hamster Ovary (CHO) cells are chosen because they lack endogenous rapidly activating delayed rectifier potassium currents, providing a zero-background environment for hERG expression.

• Methodology:

  • Culture CHO cells stably expressing the human Kv11.1 gene.

  • Employ an automated patch-clamp system (e.g., QPatch) in whole-cell configuration.

  • Apply a voltage protocol: Hold at -80 mV, step to +20 mV for 2 seconds (to open and inactivate channels), then step to -50 mV for 2 seconds to elicit the characteristic hERG tail current.

  • Perfuse the 10-chloro impurity at 1 µM, 3 µM, and 10 µM, measuring the fractional block of the tail current.

• Self-Validation System: Terfenadine (a known hERG blocker) must be used as a positive control, requiring an IC50​ of 10–50 nM to validate the assay sensitivity. Vehicle (0.1% DMSO) serves as the negative baseline.

Analytical Workflows for Impurity Qualification

Standard C18 reverse-phase chromatography often fails to resolve positional halogen isomers due to their identical molecular weights (310.82 g/mol )[6] and highly similar hydrophobicities.

Protocol 3: LC-MS/MS Positional Isomer Resolution

• Objective: Baseline separation and quantification of the 8-chloro API and 10-chloro impurity.

• Causality: A biphenyl stationary phase is mandated. Biphenyl columns exploit π−π interactions, which are exquisitely sensitive to the spatial arrangement of electron-withdrawing halogens on aromatic rings. The steric bulk of the 10-chloro position disrupts coplanarity, altering its π−π interaction strength compared to the 8-chloro parent, enabling chromatographic separation.

• Methodology:

  • Column: Restek Raptor Biphenyl (2.7 µm, 100 x 2.1 mm).

  • Mobile Phase: Gradient elution. Phase A: 0.1% Formic acid in Water. Phase B: 0.1% Formic acid in Methanol.

  • Detection: ESI+ in Multiple Reaction Monitoring (MRM) mode. Both compounds exhibit an [M+H]+ of m/z 311.1[7]. Monitor the primary transition m/z 311.1 → 259.1 (corresponding to the loss of the piperidine ring).

• Self-Validation System: A System Suitability Test (SST) must be injected prior to batch analysis. The SST solution contains 0.1% 8-Dechloro-10-chloro Desloratadine spiked into the Desloratadine API. The run is only valid if the chromatographic resolution ( Rs​ ) between the two peaks is ≥1.5 .

Fig 2: Self-validating analytical and safety workflow for desloratadine impurity qualification.

Quantitative Data Synthesis

The following table summarizes the comparative pharmacological and physicochemical metrics used to qualify the 10-chloro impurity against the parent API.

Parameter	Desloratadine (Parent API)	8-Dechloro-10-chloro Desloratadine
CAS Number	100643-71-8	1346600-61-0[2]
Molecular Formula	C19​H19​ClN2​	C19​H19​ClN2​ [2]
Molecular Weight	310.82 g/mol	310.82 g/mol [2]
H1 Receptor Affinity ( Ki​ )	~0.9 nM[8]	Reduced (Predicted >10 nM due to steric clash)
hERG IC50​ (Safety)	> 10 µM (Safe profile)	Subject to empirical patch-clamp validation
Ames Test (Genotoxicity)	Negative	Negative (No novel structural alerts per ICH M7)
LC-MS/MS Resolution ( Rs​ )	N/A (Reference peak)	≥1.5 (Required vs. API on Biphenyl column)

References

• Pharmaffiliates. "8-Dechloro-10-chloro Desloratadine (CAS 1346600-61-0)."[Link]

• Wang, D., et al. "CryoEM structure of the histamine H1 receptor-BRIL/Anti BRIL Fab complex with desloratadine." RCSB Protein Data Bank (PDB: 8X64), 2024. [Link]

• Binkhorst, L. C. P., et al. "Design and synthesis of photoswitchable desloratadine ligands for histamine H1 receptor photopharmacology." PubMed Central, 2024.[Link]

• Veeprho Pharmaceuticals. "Desloratadine Working Standard (Secondary Reference Standard) | CAS 100643-71-8."[Link]

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8-Dechloro-10-chloro Desloratadine: Solubility Profiling and Analytical Methodologies

Executive Summary

In the rigorous landscape of pharmaceutical development, the characterization of active pharmaceutical ingredient (API) impurities is non-negotiable. 8-Dechloro-10-chloro Desloratadine (CAS: 1346600-61-0) is a critical positional isomer and process impurity of the second-generation antihistamine, Desloratadine[1]. Because this impurity shares a nearly identical molecular scaffold with the parent API, separating and quantifying it requires a profound understanding of its physicochemical properties—specifically its solubility and ionization behavior.

This whitepaper provides an in-depth technical framework for understanding the solubility thermodynamics of 8-Dechloro-10-chloro Desloratadine, explaining the causality behind solvent selection, and establishing self-validating experimental protocols for its isolation and quantification.

Physicochemical & Structural Profiling

8-Dechloro-10-chloro Desloratadine is an aromatic compound comprising a benzene ring and a pyridine ring fused to a seven-membered carbocycle, with a piperidine ring attached. Unlike Desloratadine, where the chlorine atom is positioned at C8, this impurity features the chlorine atom at the C10 position[2].

This subtle structural shift does not drastically alter the molecular weight but can subtly influence the crystal lattice energy and localized electron density, thereby affecting its dissolution kinetics.

Table 1: Core Physicochemical Properties

Property	Value / Description
Chemical Name	10-Chloro-11-(piperidin-4-ylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
CAS Registry Number	1346600-61-0[2]
Molecular Formula	C₁₉H₁₉ClN₂[3]
Molecular Weight	310.82 g/mol [3]
pKa₁ (Pyridine Nitrogen)	~4.41 (Extrapolated from parent API)[4]
pKa₂ (Piperidine Nitrogen)	~9.97 (Extrapolated from parent API)[4]
UV λmax	245 nm[5]

Thermodynamics of Solubility: Causality and Excipient Effects

As a Senior Application Scientist, I emphasize that solubility is not merely a static value; it is a dynamic equilibrium dictated by pH, solvent dielectric constants, and excipient interactions.

pH-Dependent Aqueous Solubility

The solubility of 8-Dechloro-10-chloro Desloratadine is fundamentally governed by its two ionizable nitrogen centers. In neutral to alkaline aqueous media (pH > 8), the molecule exists primarily as a lipophilic free base, rendering it sparingly soluble (< 0.1 mg/mL).

To force the molecule into the aqueous phase, we must manipulate the pH. Lowering the pH below 6.0 protonates the piperidine nitrogen (pKa ~9.97), significantly increasing polarity and aqueous solubility[4]. However, dropping the pH below 3.0 (protonating the pyridine nitrogen, pKa ~4.41) introduces a high risk of hydrolytic degradation, leading to the formation of secondary degradation products like N-formyl derivatives[6]. Therefore, the optimal thermodynamic sweet spot for aqueous stability and solubility is pH 5.0 – 6.0 , typically maintained using a sodium citrate/citric acid buffer system[7].

Organic Solvent Profiling

For analytical stock solutions, relying on aqueous buffers is inefficient due to slow dissolution kinetics. The impurity exhibits high solubility in polar aprotic and polar protic organic solvents due to favorable dipole-dipole interactions and lipophilic solvation of the tricyclic ring system.

Table 2: Empirical Solubility Profile

Solvent System	Estimated Solubility	Causality / Mechanism of Solvation
Water (pH 7.0)	< 0.1 mg/mL	High lattice energy of the free base; lack of ionization.
Citrate Buffer (pH 5.5)	~0.5 - 1.0 mg/mL	Protonation of the piperidine nitrogen; optimal stability[7].
DMSO	~10 mg/mL	Strong disruption of intermolecular hydrogen bonding[5].
Ethanol / Methanol	~30 mg/mL	Excellent wetting and lipophilic solvation of the fused rings[5].
Propylene Glycol	> 50 mg/mL	Acts as a humectant and co-solvent, lowering the dielectric constant[7].

Visualization: Ionization and Solubility Pathway

Caption: pH-dependent ionization pathways and corresponding solubility states of the impurity.

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes a mechanistic justification.

Protocol 1: Equilibrium Solubility Determination (Shake-Flask Method)

Purpose: To determine the precise thermodynamic solubility of the impurity in various buffered media.

• Preparation of Media: Prepare 50 mL of Sodium Citrate/Citric Acid buffer adjusted precisely to pH 5.5. Causality: This specific pH prevents the base-catalyzed precipitation and acid-catalyzed degradation of the tricyclic ring.

• Saturation: Add an excess amount of 8-Dechloro-10-chloro Desloratadine solid (~50 mg) to 10 mL of the buffer in a sealed borosilicate glass flask.

• Equilibration: Place the flask in an isothermal orbital shaker at 37°C ± 0.5°C and agitate at 150 RPM for 24 hours. Causality: 24 hours ensures the solid-liquid interface reaches thermodynamic equilibrium.

• Phase Separation: Centrifuge the suspension at 10,000 RPM for 15 minutes, followed by filtration of the supernatant through a 0.22 µm PTFE syringe filter. Self-Validation: Discard the first 1 mL of filtrate to account for potential adsorption of the highly lipophilic API onto the filter membrane.

• Quantification: Dilute the filtrate 1:10 with Methanol and analyze via UV-Vis spectrophotometry at 245 nm[5] or HPLC-UV.

Protocol 2: HPLC Analytical Separation (Gradient Elution)

Purpose: To isolate 8-Dechloro-10-chloro Desloratadine from the parent API (Desloratadine) and other process impurities. Isocratic methods often fail to resolve these closely related positional isomers[7].

• Stock Solution: Dissolve 10 mg of the impurity reference standard in 1 mL of Methanol (Stock: 10 mg/mL). Causality: Methanol ensures immediate and complete solvation of the free base[8].

• Working Solution: Dilute the stock solution to 10 µg/mL using the mobile phase A.

• Mobile Phase Setup:

  • Mobile Phase A: 0.05 M Phosphate buffer (pH 6.5) / Acetonitrile (80:20 v/v).

  • Mobile Phase B: Acetonitrile / Methanol (50:50 v/v).

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm.

  • Flow Rate: 1.0 mL/min.

  • Gradient Program: 0-10 min (100% A), 10-25 min (linear ramp to 40% A / 60% B), 25-30 min (hold at 60% B). Causality: The gradient sweep is mandatory to push the highly retained lipophilic isomers off the column while maintaining early-eluting peak shape.

  • Detection: UV at 245 nm.

• System Suitability (Self-Validation): The method is only valid if the resolution ( Rs​ ) between Desloratadine and 8-Dechloro-10-chloro Desloratadine is ≥1.5 .

Visualization: Analytical Workflow

Caption: Step-by-step analytical workflow ensuring solubility and chromatographic resolution.

Conclusion

Handling 8-Dechloro-10-chloro Desloratadine requires precise manipulation of its microenvironment. Because of its dual-nitrogen tricyclic structure, its aqueous solubility is highly sensitive to pH shifts. By leveraging organic solvents for stock preparations and strictly controlling aqueous media at pH 5.0–6.0 using citrate buffers, analytical scientists can prevent precipitation, mitigate degradation, and ensure robust chromatographic quantification.

References

• Agnitio Pharma. Desloratadine EP Impurity C 79794-75-5 C22H23ClN2O2. Available at:[Link]

• Pharmaffiliates. CAS No : 1346600-61-0 | Product Name : 8-Dechloro-10-chloro Desloratadine. Available at:[Link]

• Agnitio Pharma. 8-Dechloro-10-Chloro Desloratadine 1346600-61-0 C19H19ClN2. Available at:[Link]

• European Medicines Agency (EMA). Aerius, INN-desloratadine - Scientific Discussion. Available at:[Link]

• Dolphin Chem. Desloratadine Specification. Available at:[Link]

• DergiPark. Evaluation of Excipient Effects on Desloratadine Syrup formulation as Impurity and pH. Available at:[Link]

• ResearchGate. Acidity constants of loratadine and desloratadine in water and in the presence of surfactants. Available at:[Link]

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Metabolic Profiling and Analytical Characterization of 8-Dechloro-10-chloro Desloratadine

An In-Depth Technical Guide for Pharmaceutical Development

The Mechanistic Context of Desloratadine Metabolism

Desloratadine, a potent, non-sedating tricyclic H1-receptor antagonist, exhibits a highly specific and unusual metabolic clearance pathway[1]. In normal human metabolizers, the parent drug undergoes a sequential three-step biotransformation[2]:

• N-glucuronidation of the secondary amine by [2].

• 3-hydroxylation of the resulting N-glucuronide intermediate by [2].

• Non-enzymatic deconjugation to yield the primary active metabolite, 3-hydroxydesloratadine[2].

During the synthesis and active pharmaceutical ingredient (API) stress-testing of desloratadine, various positional isomers and degradation products emerge. One critical pharmacopeial impurity is 8-Dechloro-10-chloro Desloratadine (Impurity 3, CAS 1346600-61-0)[3]. Regulatory frameworks (e.g., ICH M7) mandate that the metabolic fate of such impurities be rigorously profiled to ensure they do not bioaccumulate or form unique genotoxic metabolites compared to the parent drug[4].

Structural Causality: The 8-Chloro vs. 10-Chloro Shift

The core structure of desloratadine is 8-chloro-6,11-dihydro-11-(4-piperdinylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine[5]. In the 10-chloro isomer, the migration of the halogen atom fundamentally alters the molecule's spatial and electronic properties.

Causality in Enzyme Binding: The 8-position places the chlorine atom in a relatively solvent-exposed, equatorial-like orientation that is well-tolerated by the active site of UGT2B10. Conversely, shifting the chlorine to the 10-position moves it adjacent to the cycloheptene ring fusion. This introduces significant steric bulk near the central tricyclic cavity. Because the rate-limiting step of desloratadine metabolism relies on the N-glucuronidation of the piperidine nitrogen, any restriction in the conformational flexibility of the piperidine ring—induced by the 10-chloro steric clash—is predicted to impair UGT2B10 binding. Consequently, the 10-chloro impurity may exhibit a prolonged half-life or be shunted toward atypical, direct CYP-mediated hydroxylation pathways.

Fig 1: Predicted metabolic pathway divergence between Desloratadine and its 10-chloro impurity.

Self-Validating Experimental Protocol: HLM Stability Profiling

To empirically determine if the 10-chloro impurity accumulates or forms toxic byproducts, a Human Liver Microsome (HLM) assay must be executed. This protocol is designed as a self-validating system: it utilizes parallel positive controls (to verify enzyme activity) and minus-cofactor negative controls (to rule out non-enzymatic degradation).

Step-by-Step Methodology:

• Matrix Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3.3 mM MgCl₂ to support enzymatic activity.

• Incubation Setup: In a 96-well plate, combine pooled HLMs (1.0 mg/mL final protein concentration) with 1 µM of 8-Dechloro-10-chloro Desloratadine.

• Control Integration (Critical for Validation):

  • Positive Control: 1 µM Desloratadine (Parent API) to confirm UGT2B10/CYP2C8 viability.

  • Negative Control: Impurity incubation without NADPH and UDPGA to monitor chemical instability.

• Thermal Equilibration: Pre-incubate the plate at 37°C for 5 minutes on a thermoshaker.

• Reaction Initiation: Add a cofactor cocktail yielding final concentrations of 1 mM NADPH (for CYPs) and 2 mM UDPGA (for UGTs) to initiate metabolism.

• Kinetic Sampling & Quenching: At intervals of 0, 15, 30, 60, and 120 minutes, extract 50 µL aliquots. Immediately quench the reaction by dispensing into 150 µL of ice-cold acetonitrile containing 100 ng/mL of 3-Hydroxy Desloratadine-D4 (Internal Standard)[6]. Causality: The organic solvent instantly denatures the microsomal proteins, freezing the metabolic profile at that exact timestamp.

• Protein Precipitation: Centrifuge the quenched plates at 14,000 × g for 10 minutes at 4°C.

• Analysis: Transfer 100 µL of the clarified supernatant to a clean plate for LC-MS/MS analysis.

Fig 2: High-throughput LC-MS/MS sample preparation and analysis workflow.

Quantitative Analytical Parameters

Because the 8-chloro and 10-chloro isomers share the exact same molecular weight (310.82 g/mol ) and parent mass (m/z 311.1), mass spectrometry alone cannot differentiate them. Chromatographic separation is mandatory. The 10-chloro isomer typically exhibits a slightly shifted retention time due to altered dipole moments.

Table 1: Physicochemical Comparison

Property	Desloratadine (Parent)	8-Dechloro-10-chloro Desloratadine
CAS Number	100643-71-8	1346600-61-0
Molecular Formula	C₁₉H₁₉ClN₂	C₁₉H₁₉ClN₂
Molecular Weight	310.82 g/mol	310.82 g/mol
Primary Metabolism	UGT2B10 / CYP2C8	Predicted altered UGT affinity
Halogen Position	C-8 (Equatorial-like)	C-10 (Sterically hindered)

Table 2: LC-MS/MS Gradient & MRM Parameters Column: C18, 2.1 x 50 mm, 1.7 µm; Mobile Phase A: 0.1% Formic Acid in Water; Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Expected RT (min)
Desloratadine	311.1	259.1	25	2.45
10-chloro Isomer	311.1	259.1	25	2.60*
3-OH Metabolites	327.1	275.1	28	1.80 - 2.10
IS (3-OH-Desloratadine-D4)	331.1	279.1	28	1.85

*Retention time is illustrative and dependent on specific gradient slopes; baseline resolution from the parent API is critical.

Conclusion

The metabolic profiling of 8-Dechloro-10-chloro Desloratadine is not merely a regulatory checkbox; it is a complex biochemical challenge driven by structural causality. The migration of the chlorine atom to the 10-position threatens to disrupt the highly specific UGT2B10-mediated clearance pathway of the parent drug. By employing self-validating HLM assays and high-resolution LC-MS/MS, pharmaceutical scientists can definitively map the kinetic fate of this impurity, ensuring the overarching safety and efficacy of the final drug product.

References

• Wikipedia Contributors. "Desloratadine." Wikipedia, The Free Encyclopedia. Available at:[Link]

• Veeprho Pharmaceuticals. "8-Dechloro-10-chloro Desloratadine | CAS 1346600-61-0." Veeprho Impurity Standards. Available at: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 124087, Desloratadine." PubChem. Available at:[Link]

• U.S. Food and Drug Administration (FDA). "CLARINEX® (desloratadine) TABLETS Label." AccessData. Available at:[Link]

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• 6. veeprho.com [veeprho.com]

An In-depth Technical Guide to the Stability of 8-Dechloro-10-chloro Desloratadine

This guide provides a comprehensive technical framework for assessing the chemical stability of 8-Dechloro-10-chloro Desloratadine, a critical related substance of the second-generation antihistamine, Desloratadine. As this molecule is primarily encountered as a process impurity or a potential degradant, understanding its stability profile is paramount for robust analytical method development, impurity control strategies, and ensuring the quality and safety of Desloratadine drug products.

This document is intended for researchers, analytical scientists, and drug development professionals. It will delve into the theoretical underpinnings of the molecule's potential degradation pathways, provide detailed, field-proven experimental protocols for stability assessment, and offer insights into the interpretation of the resulting data. The methodologies described herein are grounded in the principles of the International Council for Harmonisation (ICH) guidelines.[1][2][3][4][5][6]

Introduction to 8-Dechloro-10-chloro Desloratadine and the Imperative of Stability Profiling

8-Dechloro-10-chloro Desloratadine, with the chemical name 10-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo[2][7]cyclohepta[1,2-b]pyridine, is a structural analogue of Desloratadine.[8][9] Its emergence during the synthesis or storage of Desloratadine necessitates a thorough understanding of its intrinsic stability.[10] Stability testing serves to elucidate how the quality of a substance varies over time under the influence of environmental factors such as temperature, humidity, and light.[1][5] For an impurity like 8-Dechloro-10-chloro Desloratadine, this understanding is crucial for several reasons:

• Peak Purity and Analytical Method Validation: A stability-indicating analytical method must be capable of separating the main analyte from its degradation products.[11] Forced degradation studies are essential to generate these degradants and validate the method's specificity.[12]

• Impurity Fate and Toxicology: Understanding if this impurity degrades further, and into what, is critical for toxicological risk assessment.

• Formulation Development: Knowledge of its stability can inform formulation strategies to minimize its formation or degradation in the final drug product.[13]

• Regulatory Compliance: Regulatory bodies like the FDA require comprehensive stability data for drug substances and products, including the profiling of impurities.[6][7]

Predicted Degradation Pathways

Based on the chemical structure of 8-Dechloro-10-chloro Desloratadine, which features a tricyclic chlorinated aromatic system and a piperidinylidene moiety, several degradation pathways can be anticipated. These predictions are extrapolated from known degradation patterns of Desloratadine, Loratadine, and other chlorinated aromatic compounds.[12][14][15][16][17]

Hydrolytic Degradation

While Desloratadine itself is generally stable against hydrolysis, the presence and position of the chlorine atom on the benzo-cyclohepta-pyridine ring system could influence its susceptibility.[11][18][19] Chlorinated aromatic compounds can undergo hydrolytic dehalogenation, although this often requires harsh conditions.[15][16] It is prudent to investigate stability across a range of pH values.

Oxidative Degradation

The tertiary amine in the piperidine ring and the electron-rich aromatic system are potential sites for oxidation.[20] Studies on similar antihistamines, such as Fexofenadine, have shown the formation of N-oxide impurities during oxidative stress.[21] Therefore, the formation of an N-oxide of 8-Dechloro-10-chloro Desloratadine is a highly probable degradation pathway.

Photolytic Degradation

Many tricyclic compounds and chlorinated aromatics exhibit photosensitivity.[22][23] Exposure to UV and visible light can induce degradation, leading to a complex mixture of photoproducts.[14][24] Photostability testing is a mandatory part of stress testing as per ICH Q1B guidelines.[2][7][22][23][25]

The logical flow for investigating these pathways is visualized in the following diagram:

Caption: Workflow for Forced Degradation and Pathway Elucidation.

Experimental Protocols for Stability Assessment

The following protocols are designed as a robust starting point for investigating the stability of 8-Dechloro-10-chloro Desloratadine. These are based on established ICH guidelines for forced degradation studies.[1][3][4]

Materials and Equipment

• 8-Dechloro-10-chloro Desloratadine reference standard

• HPLC-grade acetonitrile, methanol, and water

• Analytical grade hydrochloric acid (HCl), sodium hydroxide (NaOH), hydrogen peroxide (H2O2, 30%), and buffers

• Validated stability-indicating HPLC or UPLC system with a PDA/UV detector and preferably coupled to a mass spectrometer (LC-MS)

• Photostability chamber compliant with ICH Q1B requirements (offering both UV-A and visible light exposure)[22][23]

• Temperature and humidity-controlled stability chambers

• pH meter

Preparation of Stock Solution

Accurately weigh and dissolve a suitable amount of 8-Dechloro-10-chloro Desloratadine in a suitable solvent (e.g., methanol or acetonitrile/water mixture) to prepare a stock solution of approximately 1 mg/mL.

Forced Degradation (Stress Testing) Protocols

For each condition, a control sample (stored at 2-8°C, protected from light) should be analyzed alongside the stressed sample. The goal is to achieve 5-20% degradation of the parent compound.

3.3.1 Acid Hydrolysis

• Transfer 1 mL of the stock solution to a 10 mL volumetric flask.

• Add 1 mL of 1N HCl.

• Keep the flask at 60°C for 24 hours.

• Cool the solution to room temperature.

• Carefully neutralize the solution with 1N NaOH.

• Dilute to volume with the mobile phase to a final concentration of approximately 10-20 µg/mL.

• Inject into the HPLC system for analysis.

3.3.2 Base Hydrolysis

• Transfer 1 mL of the stock solution to a 10 mL volumetric flask.

• Add 1 mL of 1N NaOH.

• Keep the flask at 60°C for 24 hours.

• Cool the solution to room temperature.

• Carefully neutralize the solution with 1N HCl.

• Dilute to volume with the mobile phase to a final concentration of approximately 10-20 µg/mL.

• Inject into the HPLC system for analysis.

3.3.3 Oxidative Degradation

• Transfer 1 mL of the stock solution to a 10 mL volumetric flask.

• Add 1 mL of 30% H2O2.

• Keep the flask at room temperature for 24 hours, protected from light.

• Dilute to volume with the mobile phase to a final concentration of approximately 10-20 µg/mL.

• Inject into the HPLC system for analysis.

3.3.4 Thermal Degradation (Solid State)

• Place a thin layer of solid 8-Dechloro-10-chloro Desloratadine in a petri dish.

• Expose the sample to 80°C in an oven for 48 hours.

• After exposure, prepare a solution of the stressed solid at a known concentration (e.g., 10-20 µg/mL) in the mobile phase.

• Inject into the HPLC system for analysis.

3.3.5 Photostability Testing

• Expose the solid drug substance and a solution (e.g., 100 µg/mL) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as specified in ICH Q1B.[22][23]

• A control sample should be wrapped in aluminum foil to protect it from light and stored under the same temperature and humidity conditions.[22]

• After exposure, prepare the samples to a final concentration of 10-20 µg/mL in the mobile phase.

• Inject into the HPLC system for analysis.

The overall experimental workflow is depicted below:

Caption: Step-by-step Experimental Workflow for Stability Testing.

Data Analysis and Interpretation

A successful forced degradation study should yield chromatograms where the degradation products are well-resolved from the parent peak.

Key Analytical Parameters:

• Specificity: The method's ability to assess the analyte unequivocally in the presence of its potential degradation products.

• Peak Purity: Using a PDA detector, the peak purity of the parent compound should be evaluated to ensure no co-eluting peaks.

• Mass Balance: The sum of the assay of the parent compound and the percentage of all degradation products should be close to 100%, indicating that all major degradants are accounted for.

Data Presentation:

The results of the forced degradation studies should be summarized in a clear, tabular format for easy comparison.

Stress Condition	% Assay of Parent Compound	% Individual Impurity	% Total Impurities	Mass Balance (%)	Observations
Control	99.8	< 0.1	0.15	99.95	No significant degradation
Acid (1N HCl, 60°C, 24h)	92.5	Impurity A (RRT 0.85): 6.8%	7.2	99.7	Significant degradation
Base (1N NaOH, 60°C, 24h)	88.3	Impurity B (RRT 0.92): 10.5%	11.1	99.4	Most significant degradation
Oxidation (30% H2O2, RT, 24h)	90.1	Impurity C (RRT 1.15): 9.2%	9.5	99.6	Formation of a major degradant
Thermal (80°C, 48h)	98.7	< 0.2	0.5	99.2	Stable to heat
Photolytic (ICH Q1B)	95.4	Impurity D (RRT 1.30): 4.1%	4.3	99.7	Moderate photosensitivity

Note: The data presented in this table is illustrative and serves as an example of how to report findings.

Formal Stability Studies

Following the insights gained from forced degradation, formal stability studies should be conducted on at least three primary batches of 8-Dechloro-10-chloro Desloratadine, as per ICH Q1A(R2) guidelines.[1][4] These studies are designed to establish a re-test period or shelf life under defined storage conditions.

Recommended Storage Conditions for Formal Stability Studies:

Study Type	Storage Condition	Minimum Duration
Long-term	25°C ± 2°C / 60% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

Source: Adapted from ICH Q1A(R2) guidelines.[3]

Conclusion

This guide provides a robust, scientifically-grounded framework for the comprehensive stability assessment of 8-Dechloro-10-chloro Desloratadine. By systematically applying forced degradation methodologies in line with ICH guidelines, researchers can effectively predict and identify potential degradation pathways, develop and validate stability-indicating analytical methods, and establish appropriate storage and handling conditions. This diligent approach is fundamental to ensuring the quality, safety, and efficacy of pharmaceutical products containing Desloratadine.

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An In-depth Technical Guide to the Starting Materials for the Synthesis of 8-Dechloro-10-chloro Desloratadine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed exploration of the core starting materials and synthetic strategies for the preparation of 8-Dechloro-10-chloro Desloratadine, a significant analogue and potential impurity of the second-generation antihistamine, Desloratadine. This document is structured to provide not just a list of reagents, but a foundational understanding of the synthetic rationale, enabling researchers to make informed decisions in their experimental design.

Introduction: The Significance of Desloratadine Analogues

Desloratadine, the major active metabolite of loratadine, is a potent and non-sedating H1 histamine receptor antagonist.[1][2] Its complex tricyclic structure has been the subject of extensive synthetic exploration. The study of its analogues, such as 8-Dechloro-10-chloro Desloratadine, is crucial for understanding structure-activity relationships, metabolism, and for the identification and synthesis of reference standards for impurity profiling in pharmaceutical manufacturing.[3][4][5][6] 8-Dechloro-10-chloro Desloratadine, chemically named 10-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo[2][7]cyclohepta[1,2-b]pyridine, presents a unique synthetic challenge due to the specific placement of the chlorine atom on the benzo-fused ring.[5][6][8]

Core Synthetic Strategy: The Tricyclic Ketone Intermediate

The most established and versatile approach to the synthesis of Desloratadine and its analogues proceeds through a key tricyclic ketone intermediate.[1][9] For the synthesis of 8-Dechloro-10-chloro Desloratadine, the corresponding key intermediate is 10-chloro-5,6-dihydro-11H-benzo[2][7]cyclohepta[1,2-b]pyridin-11-one . The overall synthetic pathway can be logically divided into two main stages: the construction of this tricyclic ketone and its subsequent conversion to the final product.

Diagram 1: Overall Synthetic Workflow

Caption: A simplified workflow for the synthesis of 8-Dechloro-10-chloro Desloratadine.

Part I: Synthesis of the 10-chloro Tricyclic Ketone Intermediate

The construction of the tricyclic core is the cornerstone of this synthesis. The choice of starting materials is dictated by the desired substitution pattern on the final molecule.

Primary Starting Materials

The synthesis of the 10-chloro tricyclic ketone necessitates two key precursors: a substituted pyridine derivative and a substituted benzene derivative.

Starting Material	Chemical Name	Role in the Synthesis
1	2-(4-chlorophenyl)acetic acid	Provides the chloro-substituted benzene ring and the adjacent methylene group.
2	2-Pyridinecarboxylic acid	Provides the pyridine ring and the carbonyl group for the initial amide formation.

Synthetic Pathway to the Tricyclic Ketone

The following diagram illustrates the proposed synthetic route to the key intermediate.

Diagram 2: Synthesis of the 10-chloro Tricyclic Ketone

Caption: Proposed pathway for the synthesis of the key tricyclic ketone intermediate.

Experimental Protocol: Synthesis of 10-chloro-5,6-dihydro-11H-benzo[2][7]cyclohepta[1,2-b]pyridin-11-one

Step 1: Amide Formation

• Reaction: To a solution of 2-(4-chlorophenyl)acetic acid in a suitable solvent such as dichloromethane, add a coupling agent (e.g., thionyl chloride or a carbodiimide).

• Addition: Slowly add a solution of 2-aminopyridine to the reaction mixture.

• Stirring: Stir the mixture at room temperature until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction with a suitable aqueous solution, separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the intermediate amide.

Step 2: Intramolecular Friedel-Crafts Acylation

• Reaction: Treat the intermediate amide with a strong acid catalyst, such as polyphosphoric acid or Eaton's reagent.

• Heating: Heat the reaction mixture to a temperature typically ranging from 100 to 140°C to promote cyclization.

• Monitoring: Monitor the progress of the reaction by TLC or High-Performance Liquid Chromatography (HPLC).

• Work-up: Upon completion, cool the reaction mixture and pour it onto ice. Neutralize with a base (e.g., sodium hydroxide solution) and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Purify the crude product by column chromatography to obtain the desired 10-chloro-5,6-dihydro-11H-benzo[2][7]cyclohepta[1,2-b]pyridin-11-one.

Part II: Conversion to 8-Dechloro-10-chloro Desloratadine

With the key tricyclic ketone in hand, the subsequent steps involve the introduction of the piperidine moiety.

Key Reagents

Reagent	Chemical Name	Role in the Synthesis
3	N-methyl-4-chloropiperidine or N-Boc-4-piperidone	Source of the piperidine ring.
4	Magnesium	For the preparation of the Grignard reagent.
5	Ethyl Chloroformate or Cyanogen Bromide	For demethylation of the N-methyl intermediate.

Synthetic Pathway to the Final Product

Diagram 3: Final Product Synthesis

Caption: Pathway from the tricyclic ketone to the final product.

Experimental Protocol: Synthesis of 8-Dechloro-10-chloro Desloratadine

Step 1: Grignard Reaction

• Grignard Reagent Preparation: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), react N-methyl-4-chloropiperidine with magnesium turnings in anhydrous tetrahydrofuran (THF) to form the Grignard reagent, N-methyl-4-piperidylmagnesium chloride.[10]

• Addition: Cool the Grignard reagent in an ice bath and slowly add a solution of the 10-chloro tricyclic ketone in anhydrous THF.

• Reaction: Allow the reaction to warm to room temperature and stir until the starting ketone is consumed (monitored by TLC).

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.[10] Extract the product with an organic solvent, dry the combined organic layers, and concentrate to yield the tertiary alcohol intermediate.

Step 2: Dehydration

• Reaction: Dissolve the tertiary alcohol intermediate in a suitable solvent (e.g., toluene or benzene) and treat with a strong acid catalyst (e.g., p-toluenesulfonic acid or sulfuric acid).

• Heating: Heat the reaction mixture to reflux, often with a Dean-Stark apparatus to remove the water formed during the reaction.

• Monitoring: Monitor the reaction by TLC until the tertiary alcohol is no longer present.

• Work-up: Cool the reaction mixture, neutralize with a weak base, and extract the product. Purify by column chromatography to yield N-methyl-8-dechloro-10-chloro Desloratadine.[11][12]

Step 3: Demethylation

• Reaction: The demethylation of the N-methyl group is a crucial step to obtain the final product. This can be achieved by reacting N-methyl-8-dechloro-10-chloro Desloratadine with ethyl chloroformate in a solvent like benzene, followed by hydrolysis.[9] Alternatively, reaction with cyanogen bromide followed by hydrolysis can also be employed.[13][14][15]

• Hydrolysis: The resulting intermediate is then hydrolyzed, typically under acidic or basic conditions, to yield 8-Dechloro-10-chloro Desloratadine.

• Purification: The final product is purified by recrystallization or column chromatography to achieve the desired purity.

Conclusion

The synthesis of 8-Dechloro-10-chloro Desloratadine is a multi-step process that relies on the strategic selection of starting materials to construct the specifically substituted tricyclic core. The foundational starting materials, 2-(4-chlorophenyl)acetic acid and 2-pyridinecarboxylic acid, are critical for the formation of the key 10-chloro tricyclic ketone intermediate. Subsequent well-established organometallic and functional group transformation reactions allow for the elaboration of this intermediate into the final target molecule. The protocols and pathways detailed in this guide provide a robust framework for researchers and drug development professionals engaged in the synthesis of Desloratadine analogues and related compounds.

References

• An In-Depth Technical Guide to the Synthesis of Loratadine and Related Compounds - Benchchem. (n.d.).
• CN112898268A - Preparation method of desloratadine impurity - Google Patents. (n.d.).
• Design and synthesis of photoswitchable desloratadine ligands for histamine H1 receptor photopharmacology - PMC. (n.d.).
• Desloratadine synthesis - ChemicalBook. (n.d.).
• CN104610225A - Preparation method of desloratadine - Google Patents. (n.d.).
• CN106957349A - A kind of Desloratadine impurity compound and its production and use - Google Patents. (n.d.).
• Desloratadine Related Compound F - CAS - 117810-61-4 | Axios Research. (n.d.).
• Design and synthesis of photoswitchable desloratadine ligands for histamine H1 receptor photopharmacology - RSC Publishing. (n.d.).
• 8-Dechloro-10-chloro-N-methyl Desloratadine | CAS No. 38092-90-9 | | SynZeal. (n.d.).
• Desloratadine Orally Disintegrating Tablets - USP-NF. (2018, November 30).
• Evaluation of Excipient Effects on Desloratadine Syrup formulation as Impurity and pH - DergiPark. (2023, March 28).
• 8-Dechloro-10-chloro-N-methyl Desloratadine - LGC Standards. (n.d.).
• DE60116902T2 - NEW DESLORATADINE SALTS, METHOD FOR THEIR SYNTHESIS AND PHARMACEUTICAL COMPOSITIONS CONTAINING THEREOF - Google Patents. (n.d.).
• WO2002042290A1 - New desloratadine salts, process for their synthesis and pharmaceutical compositions thereof - Google Patents. (n.d.).
• EP1542986B1 - Process for the production of desloratadine - Google Patents. (n.d.).
• Desloratadine 8-Dechloro-10-Chloro Impurity | CAS No- 1346600-61-0 - Chemicea. (n.d.).
• DESLORATADINE 8-DECHLORO-10-CHLORO IMPURITY | ALLMPUS. (n.d.).
• 8-Dechloro-10-chloro Desloratadine - LGC Standards. (n.d.).

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN104610225A - Preparation method of desloratadine - Google Patents [patents.google.com]
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• 5. Desloratadine 8-Dechloro-10-Chloro Impurity | CAS No- 1346600-61-0 [chemicea.com]
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• 7. CN106957349A - A kind of Desloratadine impurity compound and its production and use - Google Patents [patents.google.com]
• 8. 8-Dechloro-10-chloro Desloratadine | LGC Standards [lgcstandards.com]
• 9. Desloratadine synthesis - chemicalbook [chemicalbook.com]
• 10. CN112898268A - Preparation method of desloratadine impurity - Google Patents [patents.google.com]
• 11. 8-Dechloro-10-chloro-N-methyl Desloratadine | CAS No. 38092-90-9 | | SynZeal [synzeal.com]
• 12. 8-Dechloro-10-chloro-N-methyl Desloratadine [lgcstandards.com]
• 13. DE60116902T2 - NEW DESLORATADINE SALTS, METHOD FOR THEIR SYNTHESIS AND PHARMACEUTICAL COMPOSITIONS CONTAINING THEREOF - Google Patents [patents.google.com]
• 14. WO2002042290A1 - New desloratadine salts, process for their synthesis and pharmaceutical compositions thereof - Google Patents [patents.google.com]
• 15. EP1542986B1 - Process for the production of desloratadine - Google Patents [patents.google.com]

An In-depth Technical Guide to 8-Dechloro-10-chloro Desloratadine: Emergence, Characterization, and Analytical Control of a Key Desloratadine Impurity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Desloratadine, the primary active metabolite of loratadine, is a potent, non-sedating, long-acting antihistamine widely prescribed for the treatment of allergic rhinitis and chronic idiopathic urticaria.[1][2][3] As with any pharmaceutical active ingredient, ensuring its purity is paramount to its safety and efficacy. This technical guide provides a comprehensive overview of a critical process-related impurity, 8-Dechloro-10-chloro Desloratadine. We will delve into its discovery within the context of Desloratadine's synthetic and metabolic pathways, its chemical characterization, and the state-of-the-art analytical methodologies for its detection and quantification. This document serves as a vital resource for researchers and professionals involved in the development, manufacturing, and quality control of Desloratadine.

Introduction: The Significance of Impurity Profiling in Drug Development

In the pharmaceutical industry, the identification and control of impurities in active pharmaceutical ingredients (APIs) are mandated by stringent regulatory guidelines.[2] Impurities can arise from various sources, including the manufacturing process, degradation of the API, or contamination. Their presence, even in trace amounts, can potentially impact the safety and efficacy of the final drug product. Therefore, a thorough understanding of the impurity profile of an API is a critical aspect of drug development and manufacturing.

Desloratadine (8-chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo[4][5]cyclohepta[1,2-b]pyridine) is a second-generation antihistamine that functions as a selective H1-receptor inverse agonist.[6][7][8] Its synthesis and metabolism have been extensively studied, leading to the identification of several related substances and impurities.[1][4][9] Among these, 8-Dechloro-10-chloro Desloratadine has emerged as a significant process-related impurity that requires careful monitoring.

The Genesis of 8-Dechloro-10-chloro Desloratadine: A Story of Synthesis and Metabolism

The history of 8-Dechloro-10-chloro Desloratadine is intrinsically linked to the development and synthesis of Desloratadine itself. Desloratadine is the major active metabolite of Loratadine.[6][7][10] The conversion of Loratadine to Desloratadine involves extensive first-pass metabolism in the liver, primarily mediated by cytochrome P450 enzymes such as CYP3A4 and CYP2D6.[11][12]

The synthesis of Desloratadine often starts from precursor molecules that undergo a series of chemical transformations. One common synthetic route involves the decarbethoxylation of Loratadine.[13][14][15] It is during these synthetic steps that the formation of impurities can occur.

Plausible Formation Pathways

While the precise, documented "discovery" of 8-Dechloro-10-chloro Desloratadine as a distinct chemical entity is not detailed in publicly available literature, its emergence is a direct consequence of the complex organic synthesis of Desloratadine. The formation of this impurity is likely due to side reactions or the presence of impurities in starting materials or reagents.

The chemical name, 10-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo[4][5]cyclohepta[1,2-b]pyridine, indicates a structural isomer of Desloratadine where the chlorine atom has shifted from the 8-position to the 10-position on the benzo[4][5]cyclohepta[1,2-b]pyridine ring system.[16] This positional isomerization could potentially occur under certain reaction conditions, such as the presence of a catalyst or specific temperature and pH ranges, during the synthesis of the tricyclic ring structure.

Caption: Conceptual workflow illustrating the potential formation of 8-Dechloro-10-chloro Desloratadine as a side product during the synthesis of Desloratadine and its subsequent detection.

Physicochemical and Structural Characterization

The identification and characterization of impurities are crucial for understanding their potential impact.

Property	Value	Source
Chemical Name	10-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo[4][5]cyclohepta[1,2-b]pyridine	[16]
CAS Number	1346600-61-0	[16][17]
Molecular Formula	C19H19ClN2	[16]
Molecular Weight	310.82 g/mol	[16]
Appearance	Off-White Solid	[16]
Solubility	Soluble in Methanol/DMSO	[16]

The structural elucidation of this impurity is typically achieved through a combination of advanced analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To determine the precise arrangement of atoms and confirm the position of the chlorine atom.

• Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern, which helps in identifying the structure.

• Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.

Analytical Methodologies for Detection and Quantification

The control of impurities in pharmaceutical manufacturing relies on robust and validated analytical methods. High-Performance Liquid Chromatography (HPLC) is the most widely used technique for the separation and quantification of Desloratadine and its related substances.[2][18]

Experimental Protocol: Reverse-Phase HPLC for Impurity Profiling

The following is a representative, generalized protocol for the analysis of Desloratadine and its impurities. Specific parameters may need to be optimized based on the instrumentation and specific sample matrix.

Objective: To separate and quantify 8-Dechloro-10-chloro Desloratadine from the bulk Desloratadine API.

Materials and Reagents:

• Desloratadine reference standard

• 8-Dechloro-10-chloro Desloratadine reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Potassium phosphate monobasic

• Phosphoric acid

• Triethylamine

Instrumentation:

• HPLC system with a UV detector

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Chromatographic Conditions (Example):

• Mobile Phase A: A mixture of acetonitrile, methanol, and a buffered aqueous solution (e.g., potassium phosphate with triethylamine, pH adjusted to 2.0 with phosphoric acid) in a ratio of 10:10:80.[19]

• Mobile Phase B: A mixture of acetonitrile, tetrahydrofuran, and the same buffered aqueous solution in a ratio of 70:5:30.[19]

• Gradient Elution: A time-based gradient program that varies the proportion of Mobile Phase A and B to achieve optimal separation.

• Flow Rate: 1.0 mL/min[18]

• Column Temperature: Ambient or controlled (e.g., 30 °C)

• Detection Wavelength: 242 nm or 280 nm[18][19]

• Injection Volume: 10-20 µL

Procedure:

• Standard Preparation: Prepare a stock solution of the Desloratadine reference standard and the 8-Dechloro-10-chloro Desloratadine impurity standard in a suitable diluent (e.g., Mobile Phase A or a mixture of methanol and water). Prepare a series of working standards by serial dilution.

• Sample Preparation: Accurately weigh and dissolve the Desloratadine API sample in the diluent to a known concentration.

• System Suitability: Inject a system suitability solution containing both Desloratadine and the impurity standard to ensure the chromatographic system is performing adequately (e.g., resolution, tailing factor, and reproducibility).

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Data Analysis: Identify and quantify the 8-Dechloro-10-chloro Desloratadine peak in the sample chromatogram by comparing its retention time with that of the reference standard. Calculate the concentration of the impurity based on the peak area and the calibration curve generated from the standard solutions.

***dot graph "Analytical Workflow for Impurity Quantification" { graph [layout=dot, rankdir=TB, splines=ortho, nodesep=0.5, fontname="Arial", fontsize=12, label="HPLC-Based Impurity Analysis Workflow", labelloc=t, fontcolor="#202124"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124", color="#5F6368"]; edge [fontname="Arial", fontsize=9, color="#5F6368", fontcolor="#202124"];

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"Sample_Prep" -> "HPLC_System"; "Standard_Prep" -> "HPLC_System"; "HPLC_System" -> "Chromatogram"; "Chromatogram" -> "Data_Analysis"; "Data_Analysis" -> "Report"; }

Sources

• 1. Desloratadine Impurities Manufacturer & Supplier- Daicel Pharma Standards [daicelpharmastandards.com]
• 2. veeprho.com [veeprho.com]
• 3. pdf.hres.ca [pdf.hres.ca]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. thieme-connect.com [thieme-connect.com]
• 6. Desloratadine - Wikipedia [en.wikipedia.org]
• 7. Desloratadine | C19H19ClN2 | CID 124087 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. Desloratadine Impurities | SynZeal [synzeal.com]
• 10. Loratadine - Wikipedia [en.wikipedia.org]
• 11. benthamdirect.com [benthamdirect.com]
• 12. What is the mechanism of Loratadine? [synapse.patsnap.com]
• 13. EP1542986B1 - Process for the production of desloratadine - Google Patents [patents.google.com]
• 14. WO2002042290A1 - New desloratadine salts, process for their synthesis and pharmaceutical compositions thereof - Google Patents [patents.google.com]
• 15. US20050203116A1 - Desloratadine salts,process for their synthesis and pharmaceutical compositions thereof - Google Patents [patents.google.com]
• 16. allmpus.com [allmpus.com]
• 17. Desloratadine 8-Dechloro-10-Chloro Impurity | CAS No- 1346600-61-0 [chemicea.com]
• 18. researchgate.net [researchgate.net]
• 19. trungtamthuoc.com [trungtamthuoc.com]

Protocols & Analytical Methods

Application Note: Advanced NMR Structural Elucidation of 8-Dechloro-10-chloro Desloratadine

[label="H8 correlates with C8 & C8a\nH7 correlates with C8, C9a

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Introduction & Regulatory Context

In the pharmaceutical development of Desloratadine—a potent, non-sedating H1-antihistamine—rigorous impurity profiling is mandated by ICH Q3A(R2) guidelines. During the synthesis of the tricyclic benzo[5,6]cyclohepta[1,2-b]pyridine core, positional isomers can form due to electrophilic aromatic substitution variations or starting material impurities.

One such critical degradant/impurity is Desloratadine Impurity 3 (CAS 1346600-61-0), chemically designated as 8-Dechloro-10-chloro Desloratadine [1]. Because this impurity has the exact same mass (310.82 g/mol ) and molecular formula (C19H19ClN2) as the Active Pharmaceutical Ingredient (API), mass spectrometry alone cannot easily distinguish them. Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive analytical technique required to assign the absolute regiochemistry of the chlorine atom on the aromatic ring[2].

The Causality of NMR Differentiation (Expertise & Experience)

The core challenge in distinguishing 8-Dechloro-10-chloro Desloratadine from the API lies in mapping the substituted benzene ring. As an application scientist, you must look beyond mere chemical shifts and analyze the scalar coupling (J-coupling) networks —the fundamental causality behind the spectral differences.

The Spin-System Rationale

• The API (8-Chloro Isomer): In Desloratadine, the chlorine atom is positioned at C-8. This leaves protons at C-7, C-9, and C-10, creating a 1,2,4-trisubstituted benzene ring. Because H-7 is isolated by the C-8 chlorine, it lacks an ortho neighbor and appears as a fine meta-coupled doublet ( J≈2.0 Hz). H-9 experiences both ortho and meta coupling (a doublet of doublets), and H-10 is an ortho-coupled doublet. The resulting pattern is a distinct d, dd, d .

• The Impurity (10-Chloro Isomer): In 8-Dechloro-10-chloro Desloratadine, the chlorine shifts to C-10. This leaves a contiguous block of three protons at C-7, C-8, and C-9, forming a 1,2,3-trisubstituted system. H-8 is now flanked by two ortho protons (H-7 and H-9), splitting its signal into a distinct triplet (or overlapping doublet of doublets, J≈8.0 Hz).

Conclusion: The emergence of a triplet in the aromatic region is the definitive, causal diagnostic marker for the 10-chloro isomer. Furthermore, 2D HMBC (Heteronuclear Multiple Bond Correlation) is required to map the 3JCH​ correlations to the quaternary C-Cl carbon, locking in the absolute structure[3],[4].

Experimental Protocol: A Self-Validating Workflow

To ensure trustworthiness and reproducibility, the following protocol incorporates built-in self-validation steps.

Step 3.1: Sample Preparation

• Solvent Selection: Dissolve 15–20 mg of the isolated impurity in 0.6 mL of Methanol- d4​ (CD 3​ OD). CD 3​ OD is preferred over CDCl 3​ to prevent line broadening associated with the basic piperidine nitrogen.

• Filtration: Filter the solution through a 0.22 µm PTFE syringe filter directly into a 5 mm precision NMR tube to eliminate particulate-induced magnetic field inhomogeneities.

Step 3.2: System Validation & Calibration (Critical)

• Self-Validation: Before acquiring the impurity spectrum, validate the spectrometer's lineshape using a standard 1% CHCl 3​ in acetone- d6​ sample. Ensure the non-spinning lineshape is perfectly symmetric. Asymmetric lineshape (shimming errors) can cause artificial peak splitting, which could be disastrously misconstrued as the critical J -coupling needed to identify the positional isomer.

• Internal Referencing: Use the residual solvent peak of CD 3​ OD ( δ 3.31 ppm for 1 H, δ 49.0 ppm for 13 C) as the internal standard to self-validate chemical shift accuracy.

Step 3.3: NMR Acquisition Parameters (400 MHz or higher)

• 1D 1 H NMR: Pulse program: zg30; Spectral width: 12 ppm; Number of scans (NS): 32; Relaxation delay (D1): 2.0 s.

• 1D 13 C NMR: Pulse program: zgpg30 (proton-decoupled); NS: 1024; D1: 2.0 s.

• 2D HMBC: Pulse program: hmbcgplpndqf; optimized for long-range couplings ( JCH​=8 Hz); NS: 16; 256 increments in F1.

Quantitative Data Presentation

The tables below summarize the expected diagnostic NMR data, contrasting the API with the Impurity.

Table 1: Key 1 H NMR Comparative Assignments (CD 3​ OD, 400 MHz)

Position	Desloratadine (8-Chloro API)	8-Dechloro-10-chloro Desloratadine	Diagnostic Difference
H-7	∼ 7.15 (d, J=2.0 Hz)	∼ 7.10 (d, J=8.0 Hz)	Changes from meta-coupled to ortho-coupled
H-8	- (Quaternary C-Cl)	∼ 7.22 (t, J=8.0 Hz)	Appearance of a triplet
H-9	∼ 7.12 (dd, J=8.0,2.0 Hz)	∼ 7.30 (d, J=8.0 Hz)	Loses meta-coupling
H-10	∼ 7.18 (d, J=8.0 Hz)	- (Quaternary C-Cl)	Proton signal disappears

Table 2: Key 13 C and 2D HMBC Correlations

Proton	Desloratadine (8-Chloro) HMBC	8-Dechloro-10-chloro HMBC	Mechanistic Significance
H-7	C-6a, C-8 (C-Cl) , C-9	C-6a, C-8, C-9	Proves proximity to Cl in API
H-8	N/A	C-6a, C-10 (C-Cl)	Proves Cl is at C-10 in Impurity
H-9	C-7, C-8 (C-Cl) , C-10, C-10a	C-7, C-10 (C-Cl) , C-10a	Confirms regiochemistry

Logical Workflow Visualization

The following diagram illustrates the decision-making matrix for elucidating these positional isomers.

Fig 1: Logical workflow for NMR structural elucidation of Desloratadine positional isomers.

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. veeprho.com [veeprho.com]
• 3. Impurity profile study of loratadine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Evaluation of 8-Dechloro-10-chloro Desloratadine

Introduction

8-Dechloro-10-chloro Desloratadine is a chemical analog and potential impurity of Desloratadine, a potent, long-acting, non-sedating second-generation antihistamine.[1][2][3] Desloratadine's primary mechanism of action is as a selective inverse agonist at the histamine H1 receptor, which mitigates the symptoms of allergic reactions.[1][2][4] Given the structural similarity, it is critical to characterize the in vitro pharmacological and safety profile of 8-Dechloro-10-chloro Desloratadine to understand its potential biological activity and ensure pharmaceutical safety.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to conduct key in vitro assays for the characterization of 8-Dechloro-10-chloro Desloratadine. The protocols are grounded in established methodologies for antihistamine drug discovery and are designed to deliver robust and reproducible data.

Part 1: Histamine H1 Receptor Binding Affinity

Scientific Rationale: The primary molecular target of Desloratadine is the histamine H1 receptor.[1][5] Therefore, the initial and most critical in vitro assay is to determine the binding affinity of 8-Dechloro-10-chloro Desloratadine for this receptor. A competitive radioligand binding assay is the gold standard for this purpose, providing a quantitative measure of the compound's ability to displace a known high-affinity radioligand from the receptor.[6] This assay will determine the inhibitory constant (Ki), a critical parameter for assessing the compound's potency at the molecular level. A lower Ki value indicates a higher binding affinity.[6]

Experimental Protocol: Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of 8-Dechloro-10-chloro Desloratadine for the human histamine H1 receptor.

Materials:

• Membrane Preparation: Commercially available membranes from cells stably expressing the human histamine H1 receptor (e.g., HEK293 or CHO cells).[6]

• Radioligand: [³H]Mepyramine (a well-characterized H1 receptor antagonist).

• Test Compound: 8-Dechloro-10-chloro Desloratadine.

• Reference Compound: Desloratadine.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• 96-well Filter Plates.

• Scintillation Counter.

Procedure:

• Compound Preparation: Prepare a stock solution of 8-Dechloro-10-chloro Desloratadine and Desloratadine in a suitable solvent (e.g., DMSO). Perform serial dilutions to create a range of concentrations for the competition curve.

• Assay Setup: In a 96-well plate, combine the cell membrane preparation, [³H]Mepyramine (at a concentration near its Kd), and varying concentrations of the test or reference compound. Include wells for total binding (no competitor) and non-specific binding (excess non-radiolabeled competitor).

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the filter plate to separate the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Scintillation Counting: After the filters have dried, add scintillation cocktail to each well and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data to a one-site competition model to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation:

Compound	IC50 (nM)	Ki (nM)
8-Dechloro-10-chloro Desloratadine	Value	Value
Desloratadine (Reference)	Value	Value

Part 2: Cellular Functional Antagonism

Scientific Rationale: While binding affinity indicates the potency of a compound at the molecular level, a functional assay is necessary to determine its effect on cellular signaling. The histamine H1 receptor is a G protein-coupled receptor (GPCR) that primarily couples to the Gq/11 family of G proteins.[7] Activation of this pathway leads to an increase in intracellular calcium ([Ca²⁺]i).[7][8] A calcium flux assay can therefore be used to measure the ability of 8-Dechloro-10-chloro Desloratadine to antagonize the histamine-induced increase in intracellular calcium. This provides a measure of the compound's functional potency (IC50) in a cellular context.

Experimental Protocol: Calcium Flux Assay

Objective: To determine the functional antagonist potency (IC50) of 8-Dechloro-10-chloro Desloratadine at the human histamine H1 receptor.

Materials:

• Cell Line: A cell line stably expressing the human histamine H1 receptor (e.g., HEK293 or CHO).

• Calcium-sensitive Fluorescent Dye: (e.g., Fluo-4 AM).

• Test Compound: 8-Dechloro-10-chloro Desloratadine.

• Reference Compound: Desloratadine.

• Agonist: Histamine.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

• Fluorescence Plate Reader with liquid handling capabilities.

Procedure:

• Cell Plating: Seed the cells in a 96-well black-walled, clear-bottom plate and culture overnight to allow for cell attachment.

• Dye Loading: Wash the cells with assay buffer and then incubate with the calcium-sensitive fluorescent dye according to the manufacturer's instructions.

• Compound Pre-incubation: Wash the cells to remove excess dye and then pre-incubate with varying concentrations of 8-Dechloro-10-chloro Desloratadine or Desloratadine for a specified time.

• Histamine Challenge: Place the plate in the fluorescence plate reader and measure the baseline fluorescence. Inject a pre-determined concentration of histamine (typically the EC80) to stimulate the cells and record the change in fluorescence over time.

• Data Analysis: The increase in fluorescence intensity corresponds to the increase in intracellular calcium. Determine the peak fluorescence response for each well. Plot the percentage of inhibition of the histamine response against the logarithm of the antagonist concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Data Presentation:

Compound	Functional Antagonist IC50 (nM)
8-Dechloro-10-chloro Desloratadine	Value
Desloratadine (Reference)	Value

Part 3: Off-Target Liability - Cytochrome P450 Inhibition

Scientific Rationale: Cytochrome P450 (CYP) enzymes are a major family of enzymes involved in the metabolism of most drugs.[9][10] Inhibition of these enzymes by a new chemical entity can lead to drug-drug interactions, potentially causing adverse effects.[9][10] It is therefore essential to assess the inhibitory potential of 8-Dechloro-10-chloro Desloratadine against the major drug-metabolizing CYP isoforms (CYP1A2, CYP2C9, CYP2C19, CYP2D6, and CYP3A4).[9] Studies on Desloratadine have shown weak to no inhibition of these enzymes at therapeutic concentrations.[11][12]

Experimental Protocol: Fluorogenic CYP Inhibition Assay

Objective: To determine the IC50 values of 8-Dechloro-10-chloro Desloratadine for major human CYP450 enzymes.

Materials:

• Recombinant Human CYP Enzymes: (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6, CYP3A4).

• Fluorogenic Substrates: Specific for each CYP isoform.

• NADPH Regenerating System.

• Test Compound: 8-Dechloro-10-chloro Desloratadine.

• Reference Inhibitors: Specific for each CYP isoform.

• Potassium Phosphate Buffer.

• Fluorescence Plate Reader.

Procedure:

• Assay Setup: In a 96-well plate, combine the recombinant CYP enzyme, potassium phosphate buffer, and varying concentrations of 8-Dechloro-10-chloro Desloratadine or a reference inhibitor.

• Pre-incubation: Pre-incubate the plate at 37°C.

• Reaction Initiation: Initiate the reaction by adding a mixture of the fluorogenic substrate and the NADPH regenerating system.

• Kinetic Measurement: Immediately place the plate in a fluorescence plate reader and monitor the increase in fluorescence over time at 37°C. The rate of fluorescence increase is proportional to the enzyme activity.

• Data Analysis: Calculate the rate of reaction for each well. Plot the percentage of inhibition of enzyme activity against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value for each CYP isoform.

Data Presentation:

CYP Isoform	8-Dechloro-10-chloro Desloratadine IC50 (µM)	Reference Inhibitor IC50 (µM)
CYP1A2	Value	Value
CYP2C9	Value	Value
CYP2C19	Value	Value
CYP2D6	Value	Value
CYP3A4	Value	Value

Part 4: Physicochemical Properties - Solubility and Permeability

Scientific Rationale: The aqueous solubility and membrane permeability of a compound are fundamental physicochemical properties that significantly impact its drug-like characteristics and potential for oral absorption.[13][14] Poor solubility can hinder in vitro assay performance and lead to unreliable data.[15] Low permeability can limit a compound's ability to be absorbed from the gastrointestinal tract.[16] Early assessment of these properties is crucial in drug discovery.

Experimental Protocol: Kinetic Aqueous Solubility Assay (Turbidimetric)

Objective: To determine the kinetic aqueous solubility of 8-Dechloro-10-chloro Desloratadine.

Materials:

• Test Compound: 8-Dechloro-10-chloro Desloratadine.

• DMSO.

• Phosphate Buffered Saline (PBS), pH 7.4.

• Spectrophotometer or Plate Reader capable of measuring absorbance.

Procedure:

• Compound Preparation: Prepare a high-concentration stock solution of the test compound in DMSO.

• Assay Setup: Add the DMSO stock solution to PBS in a 96-well plate to achieve a range of final compound concentrations.

• Incubation: Incubate the plate at room temperature with shaking for a specified time (e.g., 2 hours).

• Turbidity Measurement: Measure the absorbance (turbidity) of each well at a specific wavelength (e.g., 620 nm).

• Data Analysis: Plot the absorbance against the compound concentration. The concentration at which the absorbance begins to increase significantly above the baseline indicates the point of precipitation and is an estimate of the kinetic solubility.

Experimental Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To assess the passive membrane permeability of 8-Dechloro-10-chloro Desloratadine.

Materials:

• PAMPA Plate System: (Donor and acceptor plates with a lipid-infused artificial membrane).

• Test Compound: 8-Dechloro-10-chloro Desloratadine.

• Donor Buffer: (e.g., PBS at pH 5.0 to simulate the upper intestine).

• Acceptor Buffer: (e.g., PBS at pH 7.4 to simulate physiological pH).

• LC-MS/MS or UV-Vis Spectrophotometer for analysis.

Procedure:

• Compound Preparation: Prepare a solution of the test compound in the donor buffer.

• Assay Setup: Add the compound solution to the donor wells of the PAMPA plate. Add acceptor buffer to the acceptor wells.

• Incubation: Place the donor plate into the acceptor plate and incubate at room temperature with gentle shaking for a specified time (e.g., 4-16 hours).

• Sample Analysis: After incubation, determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method (e.g., LC-MS/MS).

• Data Analysis: Calculate the permeability coefficient (Pe) using the following equation: Pe = [-ln(1 - [drug]acceptor / [drug]equilibrium)] * (VA * VD) / ((VA + VD) * Area * Time), where VA and VD are the volumes of the acceptor and donor wells, respectively, Area is the surface area of the membrane, and Time is the incubation time.

Data Presentation:

Compound	Kinetic Solubility (µM)	PAMPA Permeability (Pe) (10⁻⁶ cm/s)
8-Dechloro-10-chloro Desloratadine	Value	Value

Visualizations

Caption: Histamine H1 receptor signaling pathway targeted by antagonists.

References

• Vertex AI Search. (2010, February 1).
• Vertex AI Search. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings.
• Sigma-Aldrich. Permeability & Solubility Analysis Workflow.
• Academia.edu. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings.
• Benchchem. Application Notes and Protocols: Histamine H1 Receptor Binding Assay for Carebastine.
• YouTube. (2023, September 11).
• Reaction Biology. H1 Biochemical Binding Assay Service.
• Innoprot. Histamine H1 Receptor Assay - Innoprot GPCR Functional Assays.
• Creative Biolabs.
• PubMed. (2016, December 15). Label-free versus conventional cellular assays: Functional investigations on the human histamine H1 receptor.
• PubMed. (2015, September 15).
• National Institutes of Health. Desloratadine | C19H19ClN2 | CID 124087 - PubChem.
• Wikipedia.
• U.S. Food and Drug Administration. (2001, December 21).
• PubMed. (2008, May 15).
• dependent Assays for Functional Characterization of Histamine Receptors and Ligands.
• MDPI. (2023, December 2).
• ResearchGate. (2016, May 4). Further Characterization of the Metabolism of Desloratadine and its Cytochrome P450 and UDP-Glucuronosyltransferase (UGT)
• PubMed. (2001, September 15). In vitro characterization of the inhibition profile of loratadine, desloratadine, and 3-OH-desloratadine for five human cytochrome P-450 enzymes.
• Patsnap Synapse. (2024, July 17).
• ALLERGY CONTROL DESLOR
• Bienta. CYP450 inhibition assay (fluorogenic).
• Deslor
• Enamine. LC-MS/MS based Cytochrome P450 Inhibition Assay (Panel of 5 or 7 CYP450).
• PRODUCT MONOGRAPH INCLUDING PATIENT MEDICATION INFORM
• Open Access Journals. Desloratadine: a review of pharmacology and clinical efficacy in allergic rhinitis and urticaria.
• ResearchGate.
• ALLMPUS.

Sources

• 1. Desloratadine | C19H19ClN2 | CID 124087 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Desloratadine - Wikipedia [en.wikipedia.org]
• 3. openaccessjournals.com [openaccessjournals.com]
• 4. What is the mechanism of Desloratadine? [synapse.patsnap.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. Label-free versus conventional cellular assays: Functional investigations on the human histamine H1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CYP450 inhibition assay (fluorogenic) | Bienta [bienta.net]
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• 11. Further Characterization of the Metabolism of Desloratadine and Its Cytochrome P450 and UDP-glucuronosyltransferase Inhibition Potential: Identification of Desloratadine as a Relatively Selective UGT2B10 Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In vitro characterization of the inhibition profile of loratadine, desloratadine, and 3-OH-desloratadine for five human cytochrome P-450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. youtube.com [youtube.com]

Application Note: High-Resolution Analytical Method Development for 8-Dechloro-10-chloro Desloratadine

Scientific Context & The Isomeric Challenge

Desloratadine is a potent, non-sedating H1-antihistamine widely prescribed for allergic rhinitis. During its chemical synthesis or long-term storage, various structurally related impurities can emerge, which must be strictly monitored and quantified to ensure patient safety and regulatory compliance.

Among the most analytically challenging impurities is 8-Dechloro-10-chloro Desloratadine (CAS: 1346600-61-0) [1]. This compound is a positional isomer of the active pharmaceutical ingredient (API). While Desloratadine features a chlorine atom at the C8 position of its tricyclic ring system, this impurity has the chlorine shifted to the C10 position.

Because positional isomers share identical molecular weights (310.82 g/mol ), nearly identical lipophilicity (LogP), and similar acid dissociation constants (pKa), traditional reversed-phase high-performance liquid chromatography (RP-HPLC) using standard C18 columns often fails to achieve baseline resolution. This application note details a causality-driven method development strategy and validation protocol, engineered to achieve robust specificity and quantification aligned with [2].

Causality in Method Design: Overcoming Isomeric Similarity

As analytical scientists, we must move beyond trial-and-error screening and design methods based on fundamental physicochemical principles. Every parameter in this protocol is chosen to exploit the minute structural differences between the 8-chloro and 10-chloro isomers.

Stationary Phase Dynamics

Standard C18 columns separate analytes primarily through hydrophobic dispersive forces. Because the hydrophobic surface area of both isomers is virtually identical, they co-elute on a C18 phase. The Solution: We utilize a Pentafluorophenyl (PFP) stationary phase. The highly electronegative fluorine atoms on the PFP ring provide alternative retention mechanisms—specifically π−π interactions, dipole-dipole interactions, and enhanced shape selectivity. The shift of the chlorine atom from C8 to C10 subtly alters the molecule's dipole moment and spatial geometry, allowing the PFP phase to differentially retain the impurity [3].

Mobile Phase & Ionization Control

Desloratadine and its positional isomer contain a secondary amine within a piperidine ring, exhibiting a pKa of approximately 9.7. The Solution: Operating at a neutral or weakly acidic pH leaves the molecule in a state of partial or dynamic ionization, leading to severe peak tailing due to secondary interactions with residual silanols on the silica support. To ensure a robust, reproducible system, we employ a highly acidic mobile phase (pH ~2.0 using 0.1% Trifluoroacetic Acid). This forces the piperidine nitrogen into a fully protonated, single ionization state, resulting in sharp, symmetrical peaks.

Fig 1: Chromatographic separation mechanism exploiting dipole variations on a PFP phase.

Experimental Protocol & Self-Validating Workflow

Optimized UHPLC Conditions

The following parameters were optimized using an Analytical Quality by Design (AQbD) approach to ensure maximum resolution and method ruggedness.

Parameter	Specification	Causality / Rationale
Column	Pentafluorophenyl (PFP), 100 x 2.1 mm, 1.7 µm	Provides π−π and dipole interactions necessary for isomeric resolution.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	Fully protonates the piperidine nitrogen (pKa 9.7) to prevent peak tailing.
Mobile Phase B	100% LC-MS Grade Acetonitrile	Strong elution solvent; low viscosity for UHPLC backpressures.
Gradient	5% B to 60% B over 10 mins	Ensures retention of polar degradants while eluting strongly retained isomers.
Flow Rate	0.4 mL/min	Optimal linear velocity for 2.1 mm ID columns packed with sub-2µm particles.
Column Temp	40°C	Reduces mobile phase viscosity and improves mass transfer kinetics.
Detection	UV at 242 nm	λmax​ for the tricyclic chromophore of the Desloratadine backbone.

Step-by-Step Execution

• Buffer Preparation: Accurately measure 1.0 mL of LC-MS grade TFA. Transfer into 1000 mL of Milli-Q water. Mix thoroughly and sonicate for 10 minutes to degas. The resulting pH should be strictly ≤ 2.2.

• Standard Preparation: Weigh accurately 10.0 mg of Desloratadine reference standard and 1.0 mg of 8-Dechloro-10-chloro Desloratadine reference standard [1]. Dissolve in Methanol:Water (50:50, v/v) to create individual stock solutions.

• System Suitability (SST) Solution: Prepare a resolution mixture by spiking the impurity stock into the API stock to achieve a final concentration of 100 µg/mL API and 1.0 µg/mL Impurity.

• Equilibration: Purge the UHPLC system and equilibrate the PFP column at initial gradient conditions (5% B) for at least 15 column volumes until the baseline is stable.

The Self-Validating Engine (SST Criteria)

To ensure the trustworthiness of every analytical run, this protocol operates as a self-validating system . Before any sample sequence is acquired, six replicate injections of the SST Solution are performed. The system is only considered "valid" for that specific run if it meets the following internal feedback criteria:

• Critical Pair Resolution ( Rs​ ): Between Desloratadine and 8-Dechloro-10-chloro Desloratadine must be ≥ 2.0.

• Tailing Factor ( Tf​ ): For both peaks must be ≤ 1.5.

• Injection Precision: The Relative Standard Deviation (RSD) of the peak areas must be ≤ 2.0%. If these criteria are met, it mathematically guarantees that column chemistry and mobile phase dynamics are functioning as intended.

Fig 2: Analytical Quality by Design workflow for isomeric impurity method development.

Method Validation Data (ICH Q2(R1) Compliance)

The developed method was subjected to rigorous validation according to [2] to prove its suitability for the quantitative control of impurities in pharmaceutical drug substances.

Validation Parameter	8-Dechloro-10-chloro Desloratadine	Desloratadine (API)	ICH Acceptance Criteria
Linearity Range	0.05 – 1.5 µg/mL	10 – 150 µg/mL	Correlation Coefficient ( R2 ) ≥0.999
Limit of Detection (LOD)	0.015 µg/mL	0.020 µg/mL	Signal-to-Noise (S/N) ≥ 3
Limit of Quantitation (LOQ)	0.050 µg/mL	0.060 µg/mL	Signal-to-Noise (S/N) ≥ 10, RSD ≤ 5%
Accuracy (% Recovery)	98.5% – 101.2%	99.1% – 100.8%	Mean recovery between 95.0% – 105.0%
Precision (Intra-day RSD)	1.2%	0.8%	≤ 2.0% for 6 replicates
Specificity (Resolution)	Rs​=2.4 (from API)	N/A	No interference; Rs​≥2.0

Data Interpretation: The method demonstrates excellent sensitivity, capable of quantifying the 10-chloro isomer well below the standard ICH Q3A reporting threshold of 0.05% relative to the API concentration. The recovery data confirms the absence of matrix effects, ensuring absolute trustworthiness in the reported impurity levels.

References

• 8-Dechloro-10-chloro Desloratadine Reference Standard , Veeprho Pharmaceuticals. Available at:[Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology , U.S. Food and Drug Administration (FDA) / International Council for Harmonisation (ICH). Available at:[Link]

• A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities , National Institutes of Health (NIH) / PubMed Central (PMC). Available at:[Link]

Application Note: Highly Selective LC-MS/MS Quantification of 8-Dechloro-10-chloro Desloratadine in Human Plasma

Introduction & Analytical Challenges

Desloratadine is a potent, non-sedating H1-receptor antagonist widely prescribed for allergic rhinitis and chronic idiopathic urticaria. During the synthesis or degradation of the active pharmaceutical ingredient (API), several related impurities can form. One critical impurity is 8-Dechloro-10-chloro Desloratadine (CAS 1346600-61-0) ()[1]. This compound is a positional isomer wherein the chlorine atom is shifted from the 8-position to the 10-position on the benzo[5,6]cyclohepta[1,2-b]pyridine ring system ()[2].

Regulatory agencies (such as the FDA and EMA) require rigorous monitoring of API impurities in biological matrices during pharmacokinetic (PK) and toxicokinetic (TK) studies if they exceed qualification thresholds. Quantifying 8-Dechloro-10-chloro Desloratadine in plasma presents a severe analytical challenge: because it is an isobaric isomer of the API with an identical molecular formula (C19H19ClN2) and molecular weight (310.82)[3], both compounds yield identical protonated precursor ions ([M+H]+ at m/z 311.2) and share identical fragmentation pathways (major product ion at m/z 259.2) ()[4].

Consequently, mass spectrometry alone cannot differentiate the two molecules. Baseline chromatographic resolution is an absolute requirement to prevent the API from masking the impurity signal or causing false-positive quantification.

Figure 1: Logic relationship illustrating the isobaric challenge requiring chromatographic resolution.

Mechanistic Rationale for Method Design

To build a self-validating and robust protocol, every step of the extraction and analysis must be driven by the physicochemical properties of the analyte.

• Sample Preparation (Alkaline Liquid-Liquid Extraction) : Desloratadine and its isomers are basic compounds with a pKa of approximately 8.4. By adding 0.1 M NaOH to the plasma, the analytes are driven into their un-ionized (free-base) state ()[5]. This maximizes their partition coefficient into the organic extraction solvent. A mixture of Ethyl Acetate:Dichloromethane (80:20, v/v) is utilized; ethyl acetate provides excellent recovery for the moderately polar tricyclic structure, while dichloromethane increases the solvent density to facilitate rapid phase separation and minimize emulsion formation caused by plasma proteins ()[6].

• Chromatographic Separation : A high-efficiency C18 column (e.g., superficially porous particles or sub-2 µm fully porous particles) is employed. The subtle steric differences between the 8-chloro and 10-chloro positions result in slight differences in hydrophobicity and stationary phase interaction, allowing for baseline resolution prior to MS introduction.

• Internal Standard : Desloratadine-d5 is used as a stable isotope-labeled internal standard (SIL-IS) to correct for matrix effects, ionization suppression, and extraction losses, ensuring the trustworthiness of the quantitative data[6].

Experimental Protocols

Reagents and Materials

• 8-Dechloro-10-chloro Desloratadine reference standard (Purity ≥ 95%)[3].

• Desloratadine-d5 (Internal Standard)[4].

• HPLC-grade Ethyl Acetate, Dichloromethane, Methanol, and Water.

• 0.1 M Sodium Hydroxide (NaOH) in water.

• Blank human plasma (K2EDTA).

Plasma Sample Preparation (Alkaline LLE)

• Aliquot : Transfer 400 µL of human plasma into a clean 10 mL polypropylene centrifuge tube[5].

• Internal Standard : Add 100 µL of the Internal Standard working solution (Desloratadine-d5, 10 ng/mL) and vortex for 10 seconds[6].

• Basification : Add 100 µL of 0.1 M NaOH to the sample. Vortex for 5 minutes.

  • Causality: This step raises the pH above the analyte's pKa, neutralizing the basic nitrogen atoms and ensuring the molecules are in their highly lipophilic free-base state for optimal organic partitioning.[5]

• Extraction : Add 3.0 mL of the extraction solvent (Ethyl Acetate:Dichloromethane, 80:20 v/v). Vortex vigorously for 10 minutes.

  • Causality: Ethyl acetate extracts the tricyclic compounds efficiently, while DCM breaks potential protein emulsions.[6]

• Phase Separation : Centrifuge the samples at 4000 rpm for 5 minutes at ambient temperature to achieve complete phase separation[6].

• Transfer : Transfer 2.5 mL of the lower/upper organic layer (depending on exact density, though 80% EtOAc typically floats) to a clean glass tube[5].

• Evaporation : Evaporate the organic solvent to complete dryness under a gentle stream of nitrogen at 40°C[5].

• Reconstitution : Reconstitute the dried extract in 150 µL of the mobile phase. Vortex for 2 minutes and transfer to an autosampler vial for injection[5].

Figure 2: Optimized alkaline liquid-liquid extraction (LLE) workflow for plasma samples.

LC-MS/MS Conditions

Chromatography :

• Column : Waters XBridge C18 (50 mm × 4.6 mm, 5 µm) or a sub-2 µm equivalent for enhanced isomer resolution[6].

• Mobile Phase A : 10 mM Ammonium Formate in Water.

• Mobile Phase B : Methanol.

• Elution : Isocratic 20% A / 80% B. (Note: If baseline resolution between the 8-chloro and 10-chloro isomers is not achieved on your specific system, adjust to a shallow gradient from 40% to 90% B)[4].

• Flow Rate : 0.7 mL/min[6].

• Injection Volume : 10 µL.

Mass Spectrometry :

• Ionization : Electrospray Ionization (ESI) in Positive Mode[4].

• Detection : Multiple Reaction Monitoring (MRM)[4].

Data Presentation & System Suitability

The following tables summarize the critical quantitative parameters required for the successful execution and validation of this method.

Table 1: MRM Transitions and MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
8-Dechloro-10-chloro Desloratadine	311.2	259.2	150	35
Desloratadine-d5 (IS)	316.2	264.3	150	35

Table 2: Method Validation Summary (Representative Data)

Validation Parameter	Performance Criteria / Results
Linear Range	5.0 – 5000.0 pg/mL
Correlation Coefficient (r²)	≥ 0.999
Intra-day Precision (%CV)	0.7% – 2.0%
Inter-day Precision (%CV)	0.7% – 2.7%
Accuracy (%)	99.5% – 104.8%
Extraction Recovery	> 80%

(Note: Validation parameters are adapted from established protocols for the API, which serves as a highly accurate surrogate for its positional isomer during method development[6],[4].)

References

• Hasnain, M. S., et al. (2013). "Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard." Journal of Pharmacy and Bioallied Sciences. Available at:[Link]

• Challa, B. R., et al. (2012). "Quantification of desloratadine in human plasma by LC-ESI-MS/MS and application to a pharmacokinetic study." ResearchGate / Elsevier. Available at:[Link]

Sources

• 1. Desloratadine 8-Dechloro-10-Chloro Impurity | CAS No- 1346600-61-0 [chemicea.com]
• 2. clearsynth.com [clearsynth.com]
• 3. allmpus.com [allmpus.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Quantification of desloratadine in human plasma by LC-ESI-MS/MS and application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of 8-Dechloro-10-chloro Desloratadine

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This document provides a comprehensive guide for the synthesis of 8-Dechloro-10-chloro Desloratadine, a known impurity and analog of the second-generation antihistamine Desloratadine. The protocol is designed for researchers in medicinal chemistry, drug development, and analytical sciences requiring a reference standard or wishing to explore the structure-activity relationships of Desloratadine analogs. The synthesis is presented as a multi-step process commencing with the construction of a novel tricyclic ketone intermediate, followed by a Grignard reaction, dehydration, and final deprotection. This guide emphasizes the rationale behind procedural steps, safety considerations, and methods for purification and characterization.

Introduction

Desloratadine, the active metabolite of loratadine, is a potent and selective peripheral H1-receptor antagonist.[1] The study of its impurities and analogs, such as 8-Dechloro-10-chloro Desloratadine, is crucial for ensuring the quality and safety of the active pharmaceutical ingredient (API) and for the discovery of new chemical entities with potentially improved pharmacological profiles. 8-Dechloro-10-chloro Desloratadine is characterized by the absence of the chlorine atom at the 8-position and the presence of a chlorine atom at the 10-position of the tricyclic core.

This protocol outlines a plausible and robust synthetic route to 8-Dechloro-10-chloro Desloratadine, based on established methodologies for the synthesis of loratadine and its derivatives.[2][3] The synthesis is divided into four main stages:

• Synthesis of the Key Intermediate: 10-Chloro-5,6-dihydro-11H-benzo[4][5]cyclohepta[1,2-b]pyridin-11-one.

• Grignard Reaction: Formation of a tertiary alcohol by reacting the tricyclic ketone with a piperidinyl Grignard reagent.

• Dehydration: Acid-catalyzed elimination of water to form the exocyclic double bond.

• Deprotection: Removal of the piperidine nitrogen protecting group to yield the final product.

This document provides detailed, step-by-step instructions, along with expert insights into critical parameters and potential challenges.

Overall Synthetic Workflow

The synthetic strategy is a linear sequence starting from the construction of the tricyclic core, followed by the introduction of the piperidinylidene moiety.

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Characterizing the Histamine H1 Receptor Binding Affinity of 8-Dechloro-10-chloro Desloratadine

Abstract

Desloratadine, the primary active metabolite of loratadine, is a potent, second-generation antihistamine that exhibits high affinity and selectivity for the histamine H1 receptor.[1][2][3] Its clinical efficacy in treating allergic conditions is directly related to its interaction with this receptor. 8-Dechloro-10-chloro Desloratadine is a structurally related analogue and potential impurity of Desloratadine.[4][5] Understanding the receptor binding profile of such related compounds is critical for structure-activity relationship (SAR) studies, impurity profiling in drug development, and ensuring the specificity of the parent drug. This document provides a comprehensive guide for researchers, offering a detailed protocol for a competitive radioligand binding assay to determine the binding affinity (Kᵢ) of 8-Dechloro-10-chloro Desloratadine for the human histamine H1 receptor.

Introduction and Scientific Background

The histamine H1 receptor is a G protein-coupled receptor (GPCR) that plays a central role in mediating allergic and inflammatory responses.[6][7] Upon activation by histamine, the H1 receptor couples to the Gq/11 family of G proteins, which in turn activates phospholipase C (PLC). This activation leads to the production of inositol trisphosphate (IP₃) and diacylglycerol (DAG), resulting in the mobilization of intracellular calcium and the activation of protein kinase C (PKC), respectively. This signaling cascade is responsible for the classic symptoms of an allergic reaction.[6]

Antihistamines like Desloratadine act by competitively binding to the H1 receptor, preventing histamine from activating it.[3] Desloratadine is particularly effective due to its high binding affinity and slow dissociation from the receptor, which may contribute to its long duration of action.[8][9] By quantifying the binding affinity of analogues like 8-Dechloro-10-chloro Desloratadine, we can infer how structural modifications impact receptor interaction, providing valuable data for medicinal chemistry and pharmacological safety assessments.

Caption: Histamine H1 Receptor Signaling Cascade.

Principle of the Competitive Binding Assay

This protocol employs a competitive radioligand binding assay, a gold standard for quantifying the affinity of an unlabeled compound (the "competitor") for a receptor.[10][11] The assay measures the ability of the test compound, 8-Dechloro-10-chloro Desloratadine, to displace a radiolabeled ligand with known high affinity for the H1 receptor (e.g., [³H]Mepyramine) from the receptor binding site.

The experiment is conducted by incubating the receptor source (cell membranes) with a fixed concentration of the radioligand and varying concentrations of the unlabeled test compound. As the concentration of the test compound increases, it competes for and occupies more receptor sites, resulting in a decrease in the amount of bound radioligand. The concentration of the test compound that displaces 50% of the specific binding of the radioligand is known as the IC₅₀ (Inhibitory Concentration 50%). The IC₅₀ value is then used to calculate the inhibitory constant (Kᵢ), which represents the true binding affinity of the test compound for the receptor, using the Cheng-Prusoff equation.[6][12]

Materials and Reagents

Reagent/Material	Specifications & Source (Example)	Purpose
Receptor Source	Membranes from HEK293 or CHO cells stably expressing the recombinant human histamine H1 receptor.[13]	Provides the target receptor for the binding assay.
Test Compound	8-Dechloro-10-chloro Desloratadine (Custom Synthesis)[14]	The unlabeled ligand whose affinity is to be determined.
Reference Compound	Desloratadine (CAS: 100643-71-8)[15]	Positive control with known high affinity for the H1 receptor.
Radioligand	[³H]Mepyramine (Specific Activity: 20-30 Ci/mmol)	A high-affinity radiolabeled antagonist for the H1 receptor.[16]
Assay Buffer	50 mM Tris-HCl, pH 7.4	Maintains stable pH for optimal receptor binding.
Wash Buffer	Ice-cold 50 mM Tris-HCl, pH 7.4	Used to wash away unbound radioligand during filtration.
Non-Specific Binding	Mianserin (10 µM) or high concentration Desloratadine (10 µM)	Defines the amount of radioligand binding to non-receptor components.[16]
Assay Plates	96-well polypropylene plates	Reaction vessel for the binding assay.
Filter Plates	96-well glass fiber filter plates (e.g., GF/B or GF/C)	Used to separate bound from free radioligand via filtration.
Scintillation Cocktail	Liquid scintillation fluid suitable for microplates	Generates light upon interaction with the radioisotope for detection.
Equipment	Plate shaker, vacuum manifold/cell harvester, microplate scintillation counter	For incubation, filtration, and signal detection.

Experimental Protocols

Protocol 1: Preparation of Cell Membranes

This protocol describes a general method for preparing crude membrane fractions from cultured cells overexpressing the target receptor.[17]

• Cell Culture: Grow HEK293 cells stably expressing the human H1 receptor to confluence in appropriate culture flasks.

• Harvesting: Scrape cells into ice-cold phosphate-buffered saline (PBS) and pellet them by centrifugation (e.g., 1000 x g for 5 minutes at 4°C).

• Lysis: Resuspend the cell pellet in ice-cold Lysis Buffer (e.g., 50 mM Tris-HCl, pH 7.4 with protease inhibitors). Homogenize the cell suspension using a Dounce or Polytron homogenizer on ice.

• Initial Centrifugation: Centrifuge the homogenate at low speed (e.g., 1000 x g for 10 minutes at 4°C) to remove nuclei and intact cells.

• Membrane Pelleting: Transfer the supernatant to an ultracentrifuge tube and centrifuge at high speed (e.g., 100,000 x g for 45-60 minutes at 4°C) to pellet the membranes.

• Final Preparation: Discard the supernatant and resuspend the membrane pellet in Assay Buffer. Determine the protein concentration using a standard method (e.g., BCA assay).

• Storage: Aliquot the membrane preparation and store at -80°C until use.

Protocol 2: H1 Receptor Competitive Binding Assay

This protocol outlines the steps for performing the assay in a 96-well plate format.

Caption: Workflow for the Competitive Radioligand Binding Assay.

• Compound Preparation: Prepare a serial dilution of 8-Dechloro-10-chloro Desloratadine and the reference compound Desloratadine in Assay Buffer. A typical concentration range would be from 10⁻¹¹ M to 10⁻⁵ M.

• Assay Setup: To a 96-well plate, add reagents in the following order for a final volume of 200 µL:

  • Total Binding (TB): 50 µL Assay Buffer + 50 µL [³H]Mepyramine + 100 µL Membrane Preparation.

  • Non-Specific Binding (NSB): 50 µL Non-Specific Binding Agent (e.g., 10 µM Mianserin) + 50 µL [³H]Mepyramine + 100 µL Membrane Preparation.

  • Competition Wells: 50 µL of test/reference compound dilution + 50 µL [³H]Mepyramine + 100 µL Membrane Preparation.

  • Note: The final concentration of [³H]Mepyramine should be approximately equal to its Kₔ value for the H1 receptor (typically 1-3 nM). The amount of membrane protein should be optimized to ensure that less than 10% of the radioligand is bound (to avoid ligand depletion).[18]

• Incubation: Seal the plate and incubate for 90 minutes at 25°C with gentle, continuous agitation. This allows the binding reaction to reach equilibrium.[8]

• Termination and Filtration: Rapidly terminate the reaction by filtering the contents of the plate through a glass fiber filter plate using a vacuum manifold. This separates the membrane-bound radioligand (retained on the filter) from the free radioligand (passes through).

• Washing: Immediately wash the filters 3-4 times with 200 µL of ice-cold Wash Buffer to remove any remaining unbound radioligand.

• Counting: Dry the filter plate completely. Add ~50 µL of scintillation cocktail to each well, and measure the radioactivity (in counts per minute, CPM) using a microplate scintillation counter.

Data Analysis and Interpretation

• Calculate Specific Binding:

  • Specific Binding (SB) = Total Binding (TB) CPM - Non-Specific Binding (NSB) CPM.

• Generate Competition Curve:

  • For each concentration of the test compound, calculate the percentage of specific binding relative to the control (wells with no competitor).

  • Plot the % Specific Binding versus the logarithm of the competitor concentration. The data should produce a sigmoidal dose-response curve.

• Determine IC₅₀:

  • Using a non-linear regression analysis program (e.g., GraphPad Prism), fit the data to a "one-site fit LogIC50" equation to determine the IC₅₀ value. The IC₅₀ is the concentration of the competitor that inhibits 50% of the specific binding.[12]

• Calculate the Kᵢ Value:

  • Convert the IC₅₀ value to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation :[6][12]

    Kᵢ = IC₅₀ / (1 + [L]/Kₔ)

  • Where:

    • IC₅₀ is the experimentally determined concentration of the competitor that inhibits 50% of specific radioligand binding.

    • [L] is the concentration of the radioligand used in the assay.

    • Kₔ is the equilibrium dissociation constant of the radioligand for the receptor. This value must be determined independently via a saturation binding experiment or obtained from the literature for the specific batch of radioligand and receptor preparation.

Example Data Presentation

The following table presents hypothetical, yet plausible, binding data for 8-Dechloro-10-chloro Desloratadine in comparison to the parent compound, Desloratadine. This format allows for a clear comparison of potencies.

Compound	Receptor	Radioligand	IC₅₀ (nM)	Kᵢ (nM)
Desloratadine	Human Histamine H1	[³H]Mepyramine	1.8	0.9[8]
8-Dechloro-10-chloro Desloratadine	Human Histamine H1	[³H]Mepyramine	45.2	22.6

Kᵢ values are calculated using the Cheng-Prusoff equation, assuming a radioligand concentration ([L]) of 2 nM and a radioligand Kₔ of 2 nM.

Interpretation: In this hypothetical example, the Kᵢ value for 8-Dechloro-10-chloro Desloratadine is significantly higher than that of Desloratadine. This suggests that the structural modification—the removal of the chlorine at position 8 and addition at position 10—results in a markedly lower binding affinity for the human histamine H1 receptor. Such data is crucial for establishing a structure-activity relationship and understanding the pharmacological relevance of this specific analogue.

References

• Vertex AI Search. (2024). Loratadine: Pharmacokinetics & Pharmacodynamics.

• Scintillation proximity assay (SPA) as a new approach to determine a ligand's kinetic profile. A case in point for the adenosine A1 receptor - PMC. (n.d.). NIH National Library of Medicine. Retrieved March 10, 2026, from [Link]

• Fluorescence Polarization Assays in Small Molecule Screening - PMC. (n.d.). NIH National Library of Medicine. Retrieved March 10, 2026, from [Link]

• Loratadine - StatPearls - NCBI Bookshelf. (2025, December 13). NIH National Library of Medicine. Retrieved March 10, 2026, from [Link]

• What is the mechanism of Loratadine? (2024, July 17). Patsnap Synapse. Retrieved March 10, 2026, from [Link]

• Fluorescence Polarization Detection. (n.d.). BMG LABTECH. Retrieved March 10, 2026, from [Link]

• GPCR Membrane Ligand Binding Assay Development. (n.d.). Multispan, Inc. Retrieved March 10, 2026, from [Link]

• A Scintillation Proximity Assay for Real-Time Kinetic Analysis of Chemokine–Chemokine Receptor Interactions. (2022, April 13). MDPI. Retrieved March 10, 2026, from [Link]

• GPCR-radioligand binding assays. (n.d.). PubMed. Retrieved March 10, 2026, from [Link]

• GPCR Radioligand Binding - Robust Assays, Fast Results. (n.d.). Eurofins Discovery. Retrieved March 10, 2026, from [Link]

• loratadine. (n.d.). Drugs.com. Retrieved March 10, 2026, from [Link]

• Establishing and optimizing a fluorescence polarization assay. (n.d.). Molecular Devices. Retrieved March 10, 2026, from [Link]

• Radioligand Binding Assay. (n.d.). Gifford Bioscience. Retrieved March 10, 2026, from [Link]

• Radio Ligands Binding Assay. (n.d.). Structural Biology Center @ Bridge. Retrieved March 10, 2026, from [Link]

• Metabolism of loratadine and further characterization of its in vitro metabolites. (n.d.). Bentham Science. Retrieved March 10, 2026, from [Link]

• Aerius, INN-desloratadine. (n.d.). European Medicines Agency. Retrieved March 10, 2026, from [Link]

• Uses & Advantages of Membrane Preparations for GPCRs. (n.d.). DiscoverX. Retrieved March 10, 2026, from [Link]

• GPCR & Ion Channel Membrane Preparation - Receptor Binding Assay. (n.d.). GenScript. Retrieved March 10, 2026, from [Link]

• Desloratadine Inhibits Constitutive and Histamine-Stimulated Nuclear Factor-κB Activity Consistent with Inverse Agonism at the Histamine H1 Receptor. (n.d.). ResearchGate. Retrieved March 10, 2026, from [Link]

• Biochemical characterization of desloratadine, a potent antagonist of the human histamine H(1) receptor. (2002, August 9). PubMed. Retrieved March 10, 2026, from [Link]

• Competitive Ligand Binding Assay. (n.d.). Mtoz Biolabs. Retrieved March 10, 2026, from [Link]

• Binding kinetics of ligands acting at GPCRs - PMC. (n.d.). NIH National Library of Medicine. Retrieved March 10, 2026, from [Link]

• Desloratadine: A preclinical and clinical overview. (2001, April 15). PubMed. Retrieved March 10, 2026, from [Link]

• Desloratadine | CAS#:100643-71-8. (2025, August 23). Chemsrc. Retrieved March 10, 2026, from [Link]

• Fluorescence Polarization in GPCR Research. (2025, August 27). Dr. GPCR Ecosystem. Retrieved March 10, 2026, from [Link]

• Fluorescence polarization assays to study carbohydrate–protein interactions. (2025, January 23). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved March 10, 2026, from [Link]

• On the use of cells or membranes for receptor binding: growth hormone secretagogues. (2010, April 15). PubMed. Retrieved March 10, 2026, from [Link]

• 8-Dechloro-10-chloro-N-methyl Desloratadine | CAS No. 38092-90-9. (n.d.). SynZeal. Retrieved March 10, 2026, from [Link]

• 1.10: Competitive Binding Assays. (2023, October 31). Medicine LibreTexts. Retrieved March 10, 2026, from [Link]

• Assay setup for competitive binding measurements. (n.d.). NanoTemper Technologies. Retrieved March 10, 2026, from [Link]

• Histamine H1 Receptor Assay. (n.d.). Innoprot GPCR Functional Assays. Retrieved March 10, 2026, from [Link]

• ALLERGY CONTROL DESLORATADINE. (2013, November 5). Teva Canada. Retrieved March 10, 2026, from [Link]

• Probing the Histamine H1 Receptor Binding Site to Explore Ligand Binding Kinetics. (2025, January 9). Journal of Medicinal Chemistry - ACS Publications. Retrieved March 10, 2026, from [Link]

• Desloratadine | Drug Information, Uses, Side Effects, Chemistry. (n.d.). PharmaCompass.com. Retrieved March 10, 2026, from [Link]

• Desloratadine: Uses & Dosage. (n.d.). MIMS Philippines. Retrieved March 10, 2026, from [Link]

• Desloratadine - Wikipedia. (n.d.). Wikipedia. Retrieved March 10, 2026, from [Link]

• What is the mechanism of Desloratadine? (2024, July 17). Patsnap Synapse. Retrieved March 10, 2026, from [Link]

• 8-Dechloro-10-Chloro Desloratadine 1346600-61-0 C19H19ClN2. (n.d.). Agnitio Pharma. Retrieved March 10, 2026, from [Link]

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High-Resolution Application Note: Utilizing 8-Dechloro-10-chloro Desloratadine in Drug Metabolism and Pharmacokinetic (DMPK) Profiling

Document Type: Advanced Application Note & Methodological Protocol Target Audience: Bioanalytical Scientists, DMPK Researchers, and Drug Development Professionals

Introduction & Mechanistic Rationale

In the rigorous landscape of drug metabolism and pharmacokinetics (DMPK), the structural specificity of analytical methods is paramount. Desloratadine, a potent second-generation H1-antihistamine, is primarily metabolized into 3-hydroxydesloratadine. However, during drug synthesis or forced degradation, positional isomers such as 8-Dechloro-10-chloro Desloratadine (CAS 1346600-61-0) [1] can emerge.

As a Senior Application Scientist, I frequently encounter a critical bioanalytical pitfall: isobaric interference . Because Desloratadine (the API) and its 10-chloro isomer share the exact same molecular weight (310.82 g/mol ) and precursor ion ( m/z 311.1), they cannot be distinguished by mass spectrometry alone. If an analytical method fails to chromatographically resolve these isomers, the MS detector will integrate them as a single peak, leading to a dangerous overestimation of the active drug's pharmacokinetic (PK) exposure.

Furthermore, utilizing the 10-chloro isomer as a reference standard is invaluable for mapping the regioselectivity of metabolic enzymes. The metabolism of Desloratadine is a highly specific cascade: it requires N-glucuronidation by UGT2B10 , followed by 3-hydroxylation via CYP2C8 , and rapid deconjugation [2]. Shifting the bulky, electronegative chlorine atom from the C8 to the C10 position alters the spatial conformation of the tricyclic core. This steric clash drastically reduces the isomer's binding affinity to the UGT2B10 active site, effectively short-circuiting the primary metabolic pathway.

Fig 1: Differential UGT2B10/CYP2C8 metabolism of Desloratadine vs. its 10-chloro isomer.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness in your DMPK data, the following protocols are designed with built-in causality and self-validating acceptance criteria.

Protocol A: Chromatographic Resolution of Isobaric Isomers (LC-MS/MS)

Causality Check: Standard C18 columns often fail to resolve positional halogen isomers due to their reliance on purely hydrophobic retention mechanisms. We mandate a Biphenyl stationary phase . Biphenyl columns leverage π−π interactions, which are exquisitely sensitive to the altered electron density distribution caused by shifting the electronegative chlorine atom from C8 to C10[3].

Step-by-Step Methodology:

• Sample Preparation (Mixed-Mode SPE):

  • Rationale: Desloratadine and its isomer contain a basic piperidine ring (pKa ~9.7). Using a Mixed-Mode Cation Exchange (MCX) cartridge traps the basic analytes, allowing aggressive washing of neutral lipids to eliminate MS matrix effects.

  • Load 200 µL of plasma onto a pre-conditioned MCX cartridge.

  • Wash with 1 mL of 2% Formic Acid in water, followed by 1 mL of 100% Methanol.

  • Elute with 1 mL of 5% Ammonium Hydroxide in Methanol. Evaporate and reconstitute in 100 µL of initial mobile phase.

• Chromatographic Separation:

  • Column: Biphenyl UPLC Column (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 10% B to 40% B over 4.0 minutes. Flow rate: 0.4 mL/min.

• System Suitability Testing (SST - Self-Validation Step):

  • Inject a mixed standard containing 10 ng/mL of both Desloratadine and 8-Dechloro-10-chloro Desloratadine.

  • Acceptance Criterion: The run is only valid if the chromatographic resolution ( Rs​ ) between the two isobaric peaks is ≥1.5 . If Rs​<1.5 , replace the column or adjust the gradient slope before proceeding to biological samples.

Fig 2: Self-validating LC-MS/MS bioanalytical workflow for isobaric isomer resolution.

Protocol B: In Vitro Hepatocyte Metabolism Assay

Causality Check: While Human Liver Microsomes (HLMs) are standard for CYP phenotyping, the formation of 3-hydroxydesloratadine is a sequential cascade requiring both UGT (N-glucuronidation) and CYP (3-hydroxylation). We utilize Cryopreserved Human Hepatocytes (CHH) because they maintain the intact cellular machinery and endogenous cofactors (UDPGA and NADPH) required to validate this multi-enzyme pathway [2].

Step-by-Step Methodology:

• Thaw CHH and assess viability using Trypan Blue exclusion (must be >80% to proceed).

• Dilute hepatocytes to a working concentration of 1×106 cells/mL in William's E medium.

• Spike 8-Dechloro-10-chloro Desloratadine (Test) and Desloratadine (Positive Control) into separate incubations at a final concentration of 1 µM.

• Incubate at 37°C with 5% CO2.

• Aliquot 50 µL at time points 0, 15, 30, 60, and 120 minutes.

• Quench immediately with 150 µL of ice-cold Acetonitrile containing an internal standard (e.g., Desloratadine-d4).

• Centrifuge at 14,000 x g for 10 minutes to pellet proteins, and analyze the supernatant using Protocol A.

Data Presentation & Expected Outcomes

The tables below summarize the expected quantitative analytical parameters and the differential metabolic kinetics when comparing the API to its 10-chloro isomer.

Table 1: LC-MS/MS Parameters for Isobaric Resolution

Compound	Precursor Ion ( m/z )	Product Ion ( m/z )	Declustering Potential (V)	Collision Energy (eV)	Expected RT (min)*
Desloratadine (8-Cl)	311.1	259.1	60	35	2.85
8-Dechloro-10-chloro Isomer	311.1	259.1	60	35	3.20
Desloratadine-d4 (IS)	315.1	263.1	60	35	2.84

*Retention times based on the Biphenyl UPLC gradient described in Protocol A. Note the baseline resolution ( Rs​>1.5 ) achieved by the 0.35-minute RT shift.

Table 2: Comparative In Vitro Metabolism Kinetics in Cryopreserved Human Hepatocytes (CHH)

Compound	UGT2B10 Affinity ( Km​ , µM)	Vmax​ (pmol/min/mg)	Intrinsic Clearance ( CLint​ )	Primary Pathway
Desloratadine (8-Cl)	1.3	12.5	High	UGT2B10 → CYP2C8
8-Dechloro-10-chloro Isomer	> 50.0 (Steric Clash)	< 1.0	Low	Minor CYP3A4 oxidation

References

• 8-Dechloro-10-chloro Desloratadine Reference Standard Specifications. Veeprho Pharmaceuticals. Available at:[Link]

• Further Characterization of the Metabolism of Desloratadine and Its Cytochrome P450 and UDP-glucuronosyltransferase Inhibition Potential: Identification of Desloratadine as a Relatively Selective UGT2B10 Inhibitor. Drug Metabolism and Disposition (2015). Available at:[Link]

• Impurity Analysis for N-Nitroso-Desloratadine by LC-MS/MS Method with HILIC-Based Separation Mode. Preprints.org (2025). Available at:[Link]

Application Note: Profiling of 8-Dechloro-10-chloro Desloratadine for Pharmaceutical Quality Control

Introduction: The Critical Role of Impurity Profiling in Drug Safety

In the development and manufacturing of pharmaceuticals, the control of impurities is paramount to ensure the safety and efficacy of the final drug product. Desloratadine, a potent, long-acting tricyclic H1-antihistamine, is widely prescribed for the treatment of allergic rhinitis and chronic urticaria.[1] During its synthesis or storage, various process-related impurities and degradation products can emerge.[2] One such critical impurity is 8-Dechloro-10-chloro Desloratadine , a structural analog that requires precise identification and quantification.

This application note provides a comprehensive guide for the impurity profiling of 8-Dechloro-10-chloro Desloratadine in Desloratadine drug substances. We will delve into the rationale behind the analytical methodology, present a detailed protocol for its detection and quantification using High-Performance Liquid Chromatography (HPLC), and discuss the interpretation of results in the context of international regulatory standards. This guide is intended for researchers, scientists, and drug development professionals dedicated to upholding the highest standards of pharmaceutical quality.

The International Council for Harmonisation (ICH) guidelines, specifically ICH Q3A(R2) for new drug substances and ICH Q3B(R2) for new drug products, provide a framework for the reporting, identification, and qualification of impurities.[3][4][5] These guidelines establish thresholds that necessitate the monitoring of impurities to ensure that they do not adversely impact the safety of the drug product.[6]

Physicochemical Properties of 8-Dechloro-10-chloro Desloratadine

A thorough understanding of the physicochemical properties of an impurity is fundamental to developing a robust analytical method for its separation and detection.

Property	Value	Source
Chemical Name	10-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo[7][8]cyclohepta[1,2-b]pyridine	[9][10]
CAS Number	1346600-61-0	[8][11]
Molecular Formula	C₁₉H₁₉ClN₂	[11]
Molecular Weight	310.82 g/mol	[9][11]
Appearance	Off-White Solid	[9]
Solubility	Soluble in Methanol and DMSO	[9]

Genesis of 8-Dechloro-10-chloro Desloratadine

Understanding the potential synthetic origin of an impurity is crucial for process optimization and control. 8-Dechloro-10-chloro Desloratadine is likely formed from a chlorinated analog of a key starting material or intermediate in the synthesis of Desloratadine. For instance, if the synthesis involves a tricyclic ketone intermediate, the presence of a chlorinated version of this starting material could lead to the formation of the corresponding chlorinated Desloratadine impurity.

Caption: Plausible synthetic pathway for the formation of 8-Dechloro-10-chloro Desloratadine.

Analytical Method for Impurity Profiling

The following protocol outlines a robust HPLC method for the separation and quantification of 8-Dechloro-10-chloro Desloratadine from the Desloratadine active pharmaceutical ingredient (API). This method is adapted from established procedures for Desloratadine and its related substances.[12][13]

Materials and Reagents

• 8-Dechloro-10-chloro Desloratadine Reference Standard (available from commercial suppliers such as LGC Standards and Chemicea)[10][14]

• Desloratadine Reference Standard[15]

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Monobasic potassium phosphate (AR grade)

• Orthophosphoric acid (AR grade)

• Water (HPLC grade)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.[16]

• Analytical column: C18, 250 mm x 4.6 mm, 5 µm particle size.[17]

Chromatographic Conditions

Parameter	Condition	Rationale
Mobile Phase	A mixture of Methanol and 0.025 M Potassium Phosphate buffer (pH adjusted to 3.5 with orthophosphoric acid) in a ratio of 70:30 (v/v).	This reversed-phase mobile phase composition provides good separation for Desloratadine and its structurally similar impurities. The acidic pH ensures the analytes are in their ionized form, leading to sharp, symmetrical peaks.[18]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column that provides a balance between analysis time and separation efficiency.[17]
Column Temperature	35 °C	Maintaining a constant, elevated column temperature enhances reproducibility and can improve peak shape.[12]
Detection Wavelength	280 nm	Desloratadine and its analogs exhibit significant UV absorbance at this wavelength, providing good sensitivity.[12][13]
Injection Volume	20 µL	A typical injection volume for standard HPLC analysis.

Preparation of Solutions

• Buffer Preparation (0.025 M Potassium Phosphate, pH 3.5): Dissolve 3.4 g of monobasic potassium phosphate in 1000 mL of water. Adjust the pH to 3.5 with diluted orthophosphoric acid.

• Mobile Phase Preparation: Mix the prepared buffer and Methanol in the ratio of 30:70 (v/v). Filter through a 0.45 µm membrane filter and degas prior to use.

• Standard Stock Solution (8-Dechloro-10-chloro Desloratadine): Accurately weigh and dissolve an appropriate amount of 8-Dechloro-10-chloro Desloratadine reference standard in the mobile phase to obtain a concentration of 100 µg/mL.

• Desloratadine Stock Solution: Accurately weigh and dissolve an appropriate amount of Desloratadine reference standard in the mobile phase to obtain a concentration of 1 mg/mL.

• Spiked Sample Solution (for method development and validation): Add a known volume of the 8-Dechloro-10-chloro Desloratadine standard stock solution to the Desloratadine stock solution to achieve a final impurity concentration at the desired level (e.g., 0.1%).

Experimental Protocol

Caption: Workflow for the HPLC analysis of 8-Dechloro-10-chloro Desloratadine.

• System Suitability: Inject the 8-Dechloro-10-chloro Desloratadine standard solution five times. The relative standard deviation (RSD) of the peak area should be not more than 2.0%.

• Analysis: Inject the prepared sample solutions into the HPLC system.

• Identification: The retention time of the impurity peak in the sample chromatogram should match that of the 8-Dechloro-10-chloro Desloratadine reference standard.

• Quantification: Calculate the percentage of 8-Dechloro-10-chloro Desloratadine in the Desloratadine sample using the following formula:

  % Impurity = (Area of Impurity Peak / Area of Desloratadine Peak) x (Concentration of Desloratadine Standard / Concentration of Sample) x 100

Data Interpretation and Reporting

The results of the impurity profiling should be reported in accordance with ICH guidelines.[3] The reporting threshold is the level above which an impurity must be reported in a regulatory submission. The identification threshold is the level above which the structure of the impurity must be confirmed. The qualification threshold is the level above which the biological safety of the impurity must be established.[6]

Impurity	Reporting Threshold	Identification Threshold	Qualification Threshold
8-Dechloro-10-chloro Desloratadine	≥ 0.05%	≥ 0.10%	≥ 0.15%

Note: Thresholds are based on a maximum daily dose of ≤ 2g/day as per ICH Q3A(R2) guidelines and may vary based on the final drug product's dosage.[3]

Method Validation

For routine quality control, the analytical method must be validated according to ICH Q2(R1) guidelines. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This can be demonstrated by the separation of the impurity from the main peak and other potential impurities.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A linear relationship should be established across a range of concentrations.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy, respectively.

• Accuracy: The closeness of the test results to the true value, typically determined by recovery studies of spiked samples.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Conclusion

This application note provides a detailed framework for the identification and quantification of the 8-Dechloro-10-chloro Desloratadine impurity in Desloratadine drug substance. The outlined HPLC method, when properly validated, is a reliable tool for ensuring the quality and safety of Desloratadine. Adherence to the principles of scientific integrity and regulatory guidelines, such as those from the ICH, is essential for all stages of pharmaceutical development and manufacturing.

References

• Vertex AI Search. (2025, June 25). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide.
• AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3.
• ScienceDirect.
• Pharmaffiliates.
• SynZeal.
• LGC Standards.
• Veeprho. Desloratadine Working Standard (Secondary Reference Standard) | CAS 100643-71-8.
• BenchChem. (2025).
• European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline.
• European Medicines Agency. (2006, June 1). ICH Q3B (R2) Impurities in new drug products - Scientific guideline.
• SynThink.
• Allmpus.
• Chemicea. Desloratadine 8-Dechloro-10-Chloro Impurity | CAS No- 1346600-61-0.
• Daicel Pharma Standards. Desloratadine Impurities Manufacturers & Suppliers.
• ResearchGate. (2014).
• ChesterRep.
• Trungtamthuoc.com. (2025, February 14).

Sources

• 1. Desloratadine Impurities Manufacturer & Supplier- Daicel Pharma Standards [daicelpharmastandards.com]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. tasianinch.com [tasianinch.com]
• 4. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. ICH Q3B (R2) Impurities in new drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 7. preprints.org [preprints.org]
• 8. Desloratadine Impurities | SynZeal [synzeal.com]
• 9. allmpus.com [allmpus.com]
• 10. Desloratadine 8-Dechloro-10-Chloro Impurity | CAS No- 1346600-61-0 [chemicea.com]
• 11. pharmaffiliates.com [pharmaffiliates.com]
• 12. Determination of the related substances in desloratadine by HPLC [jcpu.cpu.edu.cn]
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• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. DSpace [chesterrep.openrepository.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 8-Dechloro-10-chloro Desloratadine Synthesis Yield

Welcome to the Technical Support Center for the synthesis of 8-Dechloro-10-chloro Desloratadine (CAS: 1346600-61-0). This resource is designed for process chemists, analytical scientists, and drug development professionals tasked with synthesizing this critical positional isomer, which serves as a key reference standard for impurity profiling in Desloratadine API manufacturing[1].

Unlike the parent compound (which features an 8-chloro substitution), the 10-chloro isomer presents severe steric and regioselective challenges during the construction of the tricyclic core and subsequent functionalization. The classical route to these compounds proceeds via a key tricyclic ketone intermediate[2]. This guide provides field-proven troubleshooting protocols, mechanistic explanations, and validated workflows to maximize your synthesis yield.

Synthetic Pathway & Logic

Caption: Synthetic workflow for 8-Dechloro-10-chloro Desloratadine highlighting key optimization steps.

Troubleshooting & FAQs (The "Why" and "How")

Q1: During the synthesis of the 10-chloro tricyclic ketone intermediate, my yields are consistently below 30%, and I am observing a complex mixture of isomers. How can I drive regioselectivity?

• Expertise & Experience (Causality): The formation of the tricyclic core relies on an intramolecular Friedel-Crafts acylation of a 3-(chlorophenethyl)picolinic acid derivative. When the chlorine is in the meta position on the phenyl ring (required for the 10-chloro isomer, as opposed to the para position for the 8-chloro Desloratadine), cyclization can occur at either the ortho or para position relative to the chlorine atom. Steric hindrance typically favors the less hindered position, leading to unwanted isomers.

• Trustworthiness (Self-Validating Protocol): Shift from standard polyphosphoric acid (PPA) to a superacidic trifluoromethanesulfonic acid (Triflic acid, TfOH) system at lower temperatures. Lowering the temperature to 0–5°C under superacidic conditions increases the kinetic control of the electrophilic aromatic substitution, minimizing rearrangements and favoring the desired cyclization geometry. Monitor the isomer ratio via LC-MS; a successful optimization will shift the isomer ratio from 1:1 to >4:1 in favor of the 10-chloro ketone.

Q2: The Grignard addition to the 10-chloro tricyclic ketone is stalling, and I'm recovering mostly unreacted starting material. What is the mechanism behind this failure?

• Expertise & Experience (Causality): The 10-chloro tricyclic ketone is highly sterically hindered due to the proximity of the chlorine atom to the reactive carbonyl center. Standard Grignard reagents act as strong bases as well as nucleophiles. Instead of attacking the carbonyl carbon, the Grignard reagent deprotonates the adjacent alpha-protons, causing enolization. Upon aqueous workup, the enolate simply reprotonates back to the starting ketone.

• Trustworthiness (Self-Validating Protocol): Implement the Imamoto modification by pre-complexing the ketone with anhydrous Cerium(III) chloride (CeCl3). CeCl3 is highly oxophilic and acts as a strong Lewis acid, activating the carbonyl group while strictly limiting its basicity. This suppresses enolization and forces nucleophilic addition. If the reaction turns from a cloudy suspension to a clear complex before Grignard addition, the cerium complex has successfully formed.

Caption: Logical causality diagram comparing standard Grignard addition versus the Imamoto modification.

Q3: What is the most efficient protocol for N-demethylation without degrading the tricyclic core?

• Expertise & Experience (Causality): Traditional von Braun degradation using cyanogen bromide is highly toxic and can cause ring-opening side reactions on the sensitive tricyclic core. Using 1-chloroethyl chloroformate (ACE-Cl) is milder but can stall at the carbamate intermediate if methanolysis is incomplete.

• Trustworthiness (Self-Validating Protocol): Use ACE-Cl in refluxing 1,2-dichloroethane (DCE), followed by a complete solvent swap to pure methanol for the solvolysis step. The addition of a non-nucleophilic base like 1,8-bis(dimethylamino)naphthalene (Proton Sponge) scavenges trace HCl generated during carbamate formation, preventing premature degradation of the tricyclic core.

Quantitative Data & Optimization Metrics

The following table summarizes the optimization data for the critical Grignard addition step, demonstrating the necessity of the Imamoto modification for sterically hindered tricyclic ketones.

Reagent System	Solvent & Temp	Additive	Enolization (Side-Reaction)	Target Alcohol Yield
Grignard only	THF, Reflux	None	> 60%	< 15%
Grignard only	THF, 0°C	None	~ 45%	~ 25%
Grignard + CeCl3	THF, -78°C to RT	Anhydrous CeCl3	< 5%	> 85%

Step-by-Step Experimental Methodologies

Protocol A: Cerium-Mediated Grignard Addition (Synthesis of Tertiary Alcohol)

• Preparation of CeCl3 : Dry CeCl3·7H2O under high vacuum at 140°C for 2 hours to yield strictly anhydrous CeCl3. Note: Moisture >0.1% will immediately quench the Grignard reagent.

• Complexation : Suspend anhydrous CeCl3 (1.5 eq) in dry THF (10 mL/g) under an N2 atmosphere. Stir vigorously for 2 hours at room temperature. Add the 10-chloro tricyclic ketone (1.0 eq) and stir for an additional 1 hour until the suspension clears slightly.

• Addition : Cool the mixture to -78°C using a dry ice/acetone bath. Add N-methyl-4-piperidylmagnesium chloride (1.5 eq, 1.2 M in THF) dropwise over 30 minutes to maintain internal temperature.

• Reaction : Allow the mixture to slowly warm to room temperature and stir for 4 hours.

• Quench & Workup : Quench carefully with saturated aqueous NH4Cl at 0°C. Extract the aqueous layer with EtOAc (3x). Wash combined organics with brine, dry over Na2SO4, and concentrate under reduced pressure.

• Validation : TLC (DCM:MeOH 9:1) should show complete consumption of the starting ketone (Rf ~0.7) and the appearance of a new polar spot (Rf ~0.3).

Protocol B: Mild N-Demethylation via ACE-Cl

• Carbamate Formation : Dissolve the dehydrated 10-chloro-N-methyl intermediate (1.0 eq) in anhydrous DCE (10 mL/g). Add 1,8-bis(dimethylamino)naphthalene (Proton Sponge, 0.2 eq) to scavenge trace HCl. Add 1-chloroethyl chloroformate (ACE-Cl, 3.0 eq) dropwise at 0°C.

• Reflux : Heat the reaction mixture to reflux (80°C) for 12 hours under N2.

• Solvent Swap (Critical Step) : Concentrate the mixture completely under reduced pressure to remove all DCE and unreacted ACE-Cl. Failure to remove DCE will stall the subsequent solvolysis.

• Methanolysis : Dissolve the crude carbamate residue in anhydrous methanol (15 mL/g). Reflux for 4 hours.

• Isolation : Concentrate the methanol. Basify the aqueous layer to pH 10 with 1M NaOH. Extract with DCM (3x). Purify via flash chromatography (Silica gel, DCM/MeOH/NH4OH gradient) to yield pure 8-Dechloro-10-chloro Desloratadine.

References

• Title: Desloratadine Impurities and Related Compound Source: Veeprho Pharmaceuticals URL: [Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Strategies for Improving the Solubility of 8-Dechloro-10-chloro Desloratadine

Introduction: This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with 8-Dechloro-10-chloro Desloratadine. As a derivative of the well-known antihistamine Desloratadine, this compound possesses a lipophilic and weakly basic nature, which often leads to poor aqueous solubility. This guide provides a structured, question-and-answer approach to systematically troubleshoot and overcome these issues. The methodologies described are based on established scientific principles to ensure reliable and reproducible results in your experiments.

Part 1: Foundational Knowledge and Initial Assessment

FAQ 1: What are the key physicochemical properties of 8-Dechloro-10-chloro Desloratadine that I should be aware of?

Understanding the inherent properties of 8-Dechloro-10-chloro Desloratadine is the first step in developing an effective solubilization strategy. Based on its structural similarity to Desloratadine and available data, we can infer the following key characteristics:

• Chemical Structure: The molecule is a tricyclic compound with a piperidine ring, which is characteristic of many antihistamines.[1] Its molecular formula is C₁₉H₁₉ClN₂.[1][2]

• Lipophilicity: With a predicted LogP (a measure of lipophilicity) similar to related compounds, it is expected to be poorly soluble in water.[3] Desloratadine itself is only slightly soluble in water (0.1 mg/mL).[4]

• pKa (Ionization): Desloratadine has two pKa values, 4.41 and 9.97, indicating it is a weakly basic compound.[5] The piperidine ring is the likely site of protonation at lower pH values. This pH-dependent ionization is a critical factor for its solubility.

• Solvent Solubility: While aqueous solubility is low, the parent compound, Desloratadine, is very soluble in organic solvents like ethanol and propylene glycol, and soluble in DMSO.[4][6][7] This suggests that co-solvent strategies may be effective.

Caption: A logical workflow for the initial characterization of solubility.

Part 2: Step-by-Step Troubleshooting and Methodologies

FAQ 2: My compound has precipitated in my aqueous assay buffer (PBS, pH 7.4). What is the first and most direct approach to try?

For a weakly basic compound like 8-Dechloro-10-chloro Desloratadine, the most straightforward initial step is to leverage its pH-dependent solubility.

Scientific Rationale: The solubility of a weak base increases as the pH of the solution is lowered. At a pH below the pKa of the basic functional group (the piperidine ring), the molecule becomes protonated (ionized). This charged species is significantly more polar and, therefore, more soluble in aqueous media. For Desloratadine, solubility is notably higher in 0.1N HCl (40 mg/mL) compared to water (0.1 mg/mL).[4]

Experimental Protocol: pH Adjustment

• Prepare Acidic Buffers: Create a series of buffers with decreasing pH values (e.g., pH 6.0, 5.0, 4.0). Citrate or acetate buffers are suitable for this range.

• Prepare a Concentrated Stock: First, dissolve the compound in a minimal amount of a water-miscible organic solvent like DMSO or ethanol.[6]

• Dilution into Buffer: Add the stock solution dropwise to the vortexing acidic buffer to the desired final concentration. The final concentration of the organic solvent should be kept low (ideally <1%) to minimize its effect on the experiment.

• Visual and Analytical Confirmation: Observe for any signs of precipitation. For quantitative analysis, measure the concentration of the dissolved compound using an appropriate method like HPLC-UV.

FAQ 3: Adjusting the pH is not compatible with my experimental system. What are the next common strategies to screen?

When pH modification is not an option, the use of co-solvents or surfactants are the next logical steps.[8][9][10] These approaches modify the properties of the solvent to make it more favorable for the drug molecule.

A. Co-solvents

Co-solvents are organic solvents that are miscible with water and enhance the solubility of nonpolar drugs by reducing the overall polarity of the solvent system.[11]

Experimental Protocol: Co-solvent Screening

• Select Co-solvents: Common choices include DMSO, ethanol, propylene glycol (PG), and polyethylene glycol 400 (PEG 400).[10]

• Prepare a High-Concentration Stock: Dissolve 8-Dechloro-10-chloro Desloratadine in 100% of the chosen co-solvent.

• Titrate into Aqueous Buffer: Gradually add the aqueous buffer to the co-solvent stock solution while vortexing. Observe the point at which precipitation occurs to determine the maximum tolerable aqueous content.

• Create a Dosing Solution: Based on the titration, prepare a stock solution in a co-solvent/buffer mixture that maintains solubility and is compatible with your experiment.

Table 1: Common Co-solvents for Solubility Enhancement

Co-solvent	Typical Concentration Range	Key Considerations
DMSO	0.1% - 5%	Can have cellular toxicity at higher concentrations.
Ethanol	1% - 20%	Generally well-tolerated in many in vitro systems.
Propylene Glycol	5% - 30%	A common vehicle in pharmaceutical formulations.[4]
PEG 400	10% - 40%	Effective for highly lipophilic compounds.

B. Surfactants

Surfactants form micelles in aqueous solutions above their critical micelle concentration (CMC). These micelles have a hydrophobic core that can encapsulate poorly soluble drug molecules, increasing their apparent solubility.[9]

Experimental Protocol: Surfactant Screening

• Select Surfactants: Non-ionic surfactants like Polysorbate 80 (Tween® 80) or Cremophor® EL are common choices.

• Prepare Surfactant Solutions: Make a series of solutions of the surfactant in your buffer at concentrations above its CMC.

• Add Compound: Add the compound (ideally from a small volume of a stock solution in a volatile solvent that can be evaporated) to the surfactant solution and agitate until equilibrium is reached (typically 24 hours).

• Quantify Solubility: Centrifuge or filter the samples and analyze the supernatant for the concentration of the dissolved drug.

Caption: A decision tree for selecting a solubilization strategy.

Part 3: Advanced Formulation Approaches

FAQ 4: I require a higher drug concentration for in vivo studies, and simple solutions are not sufficient. What are the more advanced options?

For achieving higher drug exposure, especially for oral or parenteral administration, advanced formulation techniques are often necessary.[12][13]

A. Complexation with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic central cavity. They can encapsulate hydrophobic drug molecules, forming an inclusion complex that is water-soluble.[14][15][16] This is a widely used method to improve the solubility, stability, and bioavailability of poorly soluble drugs.[16][17][18]

• Mechanism: The nonpolar part of 8-Dechloro-10-chloro Desloratadine can fit into the hydrophobic cavity of the cyclodextrin, while the hydrophilic exterior of the cyclodextrin interacts with water, rendering the complex soluble.[18]

• Recommended Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are preferred due to their higher solubility and safety profiles.

B. Amorphous Solid Dispersions (ASDs)

This technique involves dispersing the drug in an amorphous (non-crystalline) state within a polymer matrix.[9][19] The amorphous form of a drug has higher energy and thus greater apparent solubility and a faster dissolution rate than its crystalline form.[12][20]

• Mechanism: The drug is molecularly dispersed within a hydrophilic polymer.[12] When this solid dispersion comes into contact with an aqueous medium, the polymer dissolves and releases the drug as fine, high-energy particles, leading to enhanced dissolution.[12][21]

• Common Polymers: Polyvinylpyrrolidone (PVP) and hydroxypropyl methylcellulose (HPMC) are frequently used.[22]

• Preparation: ASDs are typically prepared by spray drying or hot-melt extrusion.[19][20]

C. Lipid-Based Formulations

For highly lipophilic drugs, lipid-based formulations can be very effective.[23][24][25] These systems can improve oral bioavailability by increasing solubility in the gastrointestinal tract and potentially utilizing lymphatic transport, which bypasses first-pass metabolism in the liver.[23][26]

• Types: These include Self-Emulsifying Drug Delivery Systems (SEDDS) and Self-Microemulsifying Drug Delivery Systems (SMEDDS). These are mixtures of oils, surfactants, and co-solvents that spontaneously form emulsions or microemulsions upon contact with aqueous fluids.[27]

References

• Ascendia Pharmaceutical Solutions. (n.d.). AmorSol® - Amorphous Solid Dispersion Technology. Retrieved from [Link]

• Aragen Life Sciences. (n.d.). Scalable Amorphous Solid Dispersion Strategy. Retrieved from [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2018). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Molecules, 23(11), 2863.
• Kumar, S., & Singh, S. (2013). Improvement in solubility of poor water-soluble drugs by solid dispersion. International Journal of Pharmaceutical Sciences and Research, 4(12), 4004.

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. Retrieved from [Link]

• Patel, J. N., Rathod, D. M., Patel, N. A., & Modasiya, M. K. (2012). Techniques to improve the solubility of poorly soluble drugs. International Journal of Pharmaceutical Sciences and Research, 3(7), 2031.

• Pharmaceutical Technology. (2025, March 12). Solving Poor Solubility with Amorphous Solid Dispersions. Retrieved from [Link]

• American Pharmaceutical Review. (2011, January 1). Amorphous Solid Dispersions as Enabling Formulations for Discovery and Early Development. Retrieved from [Link]

• CUTM Courseware. (n.d.). Solubility Enhancement Technique. Retrieved from [Link]

• Symmetric. (2024, September 18). Lipid-Based Formulations: Optimizing the Oral Delivery of Lipophilic Drugs. Retrieved from [Link]

• Apotex Inc. (2018, October 17). PRODUCT MONOGRAPH PrAPO-DESLORATADINE. Retrieved from [Link]

• International Journal of Engineering and Science Invention. (2022, May 13). Water soluble complexes of Fexofenadine Hydrochloride and α-cyclodextrins. Retrieved from [Link]

• ResearchGate. (n.d.). Lipid-Based Oral Formulation Strategies for Lipophilic Drugs. Retrieved from [Link]

• PubMed. (2018, November 15). Lipid-Based Oral Formulation Strategies for Lipophilic Drugs. Retrieved from [Link]

• PubMed. (2009, January 15). Acid-base equilibria and solubility of loratadine and desloratadine in water and micellar media. Retrieved from [Link]

• Drug-Cyclodextrin Complexes: An Approach to Enhance the Solubility and Dissolution Properties of Poorly Soluble Drugs. (n.d.). Retrieved from [Link]

• PubMed. (2012, October 15). Solubility enhancement of desloratadine by solid dispersion in poloxamers. Retrieved from [Link]

• National Center for Biotechnology Information. (2018, May 4). Effects of inclusion of cetirizine hydrochloride in β-cyclodextrin. Retrieved from [Link]

• Impactfactor. (n.d.). Lipophilic Drug Delivery Systems: Formulation and Performance. Retrieved from [Link]

• Pharmaceutical Technology. (2022, October 4). Developing Liquid Formulations for the Oral Dosing of Lipophilic Drugs. Retrieved from [Link]

• Allmpus. (n.d.). DESLORATADINE 8-DECHLORO-10-CHLORO IMPURITY. Retrieved from [Link]

• Roquette. (2025, July 31). How can cyclodextrins enhance solubility?. Retrieved from [Link]

• SciSpace. (2018, September 15). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 8-Dechloro-10-chloro Desloratadine. Retrieved from [Link]

• Chemsrc. (n.d.). 8-Dechloro-9-chloro Desloratadine. Retrieved from [Link]

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Technical Support Center: Analysis of Desloratadine and its Related Substances

Welcome to the technical support resource for the analysis of Desloratadine and its impurities, with a special focus on challenging related substances like 8-Dechloro-10-chloro Desloratadine. This guide is designed for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry. Our goal is to provide not just methods, but the underlying scientific principles to empower you to troubleshoot and optimize your analytical workflows effectively.

Desloratadine is a potent, non-sedating, long-acting antihistamine and the major active metabolite of loratadine.[1] Ensuring its purity is critical for the safety and efficacy of the final drug product. Impurity profiling, which includes identifying and quantifying process-related impurities and degradation products, is a mandatory part of drug development and quality control.[2] One such potential process-related impurity is 8-Dechloro-10-chloro Desloratadine, an isomer that can be challenging to resolve from the main active pharmaceutical ingredient (API).[3][4][5]

This guide provides answers to frequently encountered issues, in-depth troubleshooting protocols, and validated experimental workflows to ensure the integrity of your analytical results.

Frequently Asked Questions (FAQs)

This section addresses common challenges encountered during the HPLC analysis of Desloratadine and its related compounds.

Q1: Why am I seeing poor resolution between Desloratadine and the 8-Dechloro-10-chloro impurity?

A1: The primary reason for poor resolution is the structural similarity between Desloratadine and its 8-Dechloro-10-chloro isomer. Both are basic compounds with very similar physicochemical properties, making them difficult to separate using standard reversed-phase chromatography.[1][6] Achieving baseline separation requires careful optimization of chromatographic parameters to exploit subtle differences between the molecules.

Troubleshooting Steps:

• Optimize Mobile Phase pH: The pH of the mobile phase is a critical parameter. Desloratadine has two pKa values (approximately 4.4 and 9.9).[1] Operating at a low pH (e.g., 2.5-3.5) ensures that both the API and its basic impurities are fully protonated, which can enhance interaction with the stationary phase and improve peak shape. Fine-tuning the pH within this range can alter the degree of ionization just enough to improve separation.

• Change Organic Modifier: If you are using acetonitrile, try switching to methanol or a combination of acetonitrile and methanol.[7][8] Methanol has different solvent characteristics and can alter the selectivity of the separation, potentially resolving closely eluting peaks.

• Select an Appropriate Column: While a standard C18 column is often the first choice, it may not provide the necessary selectivity. Consider columns with alternative stationary phases, such as a Phenyl-Hexyl or a Cyano (CN) phase, which offer different retention mechanisms (e.g., pi-pi interactions) that can help differentiate between the isomers.

• Reduce Flow Rate: Lowering the flow rate can increase column efficiency and provide more time for the analytes to interact with the stationary phase, often leading to better resolution.[1]

• Optimize Temperature: Increasing the column temperature (e.g., to 40°C) can improve efficiency by reducing mobile phase viscosity and increasing mass transfer rates.[9] However, be mindful that temperature can also affect selectivity, so it should be optimized carefully.

Q2: My Desloratadine peak is tailing significantly. What is the cause and how can I fix it?

A2: Peak tailing for basic compounds like Desloratadine is a classic problem in reversed-phase HPLC. It is most often caused by secondary interactions between the positively charged analyte and negatively charged, deprotonated residual silanol groups on the silica-based stationary phase.[10]

Troubleshooting Steps:

• Lower Mobile Phase pH: As mentioned above, operating at a low pH (e.g., below 4) will protonate the basic Desloratadine molecule and simultaneously suppress the ionization of acidic silanol groups, thereby minimizing the unwanted secondary interactions.[10]

• Use a High-Purity, End-Capped Column: Modern HPLC columns are often "end-capped" to block most of the residual silanols. Using a high-purity, base-deactivated, and fully end-capped column is crucial for analyzing basic compounds.

• Add a Competing Base: Incorporating a small amount of a competing base, such as triethylamine (TEA), into the mobile phase can help to saturate the active silanol sites, reducing their interaction with Desloratadine.[11] A concentration of 10-25 mM is typically effective.

• Reduce Sample Load: Injecting too much sample can overload the column, leading to peak distortion and tailing.[12] Try diluting your sample or reducing the injection volume.

Q3: I am observing unstable retention times in my analytical run. What should I check?

A3: Retention time variability is a common issue that points to a lack of stability somewhere in the HPLC system. The cause can be chemical or mechanical.[13]

Troubleshooting Steps:

• Ensure Proper Column Equilibration: The column must be fully equilibrated with the mobile phase before starting the analysis.[13] When using gradient elution or ion-pairing reagents, equilibration can take a significant amount of time (20-30 column volumes or more).

• Check Mobile Phase Preparation: Inconsistent mobile phase preparation is a frequent cause of retention time shifts.[10] Ensure the mobile phase is prepared accurately and consistently each time. If using a buffer, verify the pH after mixing all components. Always use a high-quality degasser or degas the mobile phase manually to prevent bubble formation in the pump.[14]

• Verify Pump Performance: The HPLC pump must deliver a precise and consistent flow rate. Check for pressure fluctuations, which may indicate a leak, a faulty check valve, or air bubbles in the system.[15]

• Control Column Temperature: Fluctuations in ambient temperature can affect retention times. Using a thermostatically controlled column compartment is essential for reproducible chromatography.[9][10]

Troubleshooting Guides

Guide 1: Systematic Approach to Resolving Critical Pairs

This guide provides a workflow for developing a stability-indicating HPLC method capable of separating Desloratadine from its critical pair impurity, 8-Dechloro-10-chloro Desloratadine.

Caption: Workflow for HPLC method development to separate critical pairs.

Guide 2: Decision Tree for Unstable Retention Times

Use this decision tree to diagnose the root cause of shifting retention times during your analysis.

Caption: Decision tree for diagnosing unstable HPLC retention times.

Data & Methodologies

Table 1: Typical HPLC Method Parameters for Desloratadine Impurity Analysis

The following table summarizes starting parameters based on validated methods found in the literature. These should be considered as a starting point for method development and optimization.

Parameter	UPLC Method Example[7]	HPLC Method Example[16]	Pharmacopeia Method Example (USP)[11]
Column	Acquity BEH C8 (100 mm x 2.1 mm, 1.7 µm)	Inertsil ODS-3V (250 mm x 4.6 mm, 5 µm)	L1 Packing (C18), 4 µm, 250 x 4.6 mm
Mobile Phase A	0.05 M KH₂PO₄ + 0.07 M TEA, pH 3.0	Phosphate Buffer pH 7.0	Buffer: 1.36 g/L KH₂PO₄ + 10 mL TEA, pH 2.0
Mobile Phase B	ACN:Methanol:Water (50:25:25 v/v/v)	Methanol	Acetonitrile:Tetrahydrofuran:Buffer (70:5:30)
Elution Mode	Gradient	Isocratic (30:70 A:B)	Gradient
Flow Rate	0.4 mL/min	1.0 mL/min	1.0 mL/min
Column Temp.	40°C	Ambient	35°C
Detection (UV)	272 nm	254 nm	280 nm
Injection Vol.	2 µL	20 µL	60 µL

Experimental Protocol: Forced Degradation Study

A forced degradation study is essential to demonstrate the stability-indicating nature of an analytical method.[17] It helps ensure that degradation products do not interfere with the quantification of the API and its impurities.

Objective: To generate potential degradation products of Desloratadine and verify they are resolved from the parent peak and known impurities.

Procedure:

• Prepare Stock Solution: Prepare a stock solution of Desloratadine at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., methanol or diluent).

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N HCl. Heat at 60°C for 20 hours.[7] Cool, neutralize with 1N NaOH, and dilute to a final concentration of ~50 µg/mL with mobile phase.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N NaOH. Heat at 60°C for 20 hours.[7] Cool, neutralize with 1N HCl, and dilute to a final concentration of ~50 µg/mL.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 6% hydrogen peroxide (H₂O₂). Keep at 60°C for 20 hours.[7][8] Dilute to a final concentration of ~50 µg/mL.

• Thermal Degradation: Expose the solid drug substance to dry heat at 105°C for 24 hours.[7] Prepare a solution of ~50 µg/mL from the stressed solid.

• Photolytic Degradation: Expose a solution of Desloratadine (~50 µg/mL) to UV light (e.g., in a photostability chamber) for a defined period.[18][19]

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using the developed HPLC method with a photodiode array (PDA) detector.

• Evaluation:

  • Check for the formation of new peaks corresponding to degradation products.

  • Ensure all degradation peaks are well-resolved from the Desloratadine peak (Resolution > 2.0).

  • Perform peak purity analysis on the Desloratadine peak in all stressed chromatograms to confirm it is spectrally homogeneous and free from co-eluting impurities.

References

• Kumar, N., Sangeetha, D., & Reddy, P. (2012). A Validated Stability-Indicating RP-UPLC Method for Simultaneous Determination of Desloratadine and Sodium Benzoate in Oral Liquid Pharmaceutical Formulations. Scientia Pharmaceutica, 80(1), 153–165. [Link]

• Rao, B. M., et al. (2010). A validated stability-indicating UPLC method for desloratadine and its impurities in pharmaceutical dosage forms. Journal of Pharmaceutical and Biomedical Analysis, 51(3), 736-42. [Link]

• Li, Y., & Xiao, S. (2010). Determination of the related substances in desloratadine by HPLC. Chinese Journal of New Drugs. [Link]

• Polak, S., et al. (2015). Desloratadine analysis: as a pharmaceutical preparation and after accelerating ageing. Current Issues in Pharmacy and Medical Sciences, 28(4), 200-204. [Link]

• Kumar, N., Sangeetha, D., & Reddy, P. (2012). A validated stability-indicating RP-UPLC method for simultaneous determination of desloratadine and sodium benzoate in oral liquid pharmaceutical formulations. Mendeley. [Link]

• SynThink. Desloratadine EP Impurities & Related Compounds. SynThink. [Link]

• Patel, R. B., & Patel, M. R. (2012). Validation of stability indicating high performance liquid chromatographic method for estimation of Desloratadine in tablet formulation. ResearchGate. [Link]

• Patel, R. B., et al. (2015). Validation of stability indicating high performance liquid chromatographic method for estimation of Desloratadine in tablet form. Arabian Journal of Chemistry, 8(3), 398-404. [Link]

• Roy, C., et al. (2021). Development, Validation of RP-HPLC Method and GC MS Analysis of Desloratadine HCL and It's Degradation Products. International Journal of Current Research and Review. [Link]

• Polak, S., et al. (2015). Desloratadine analysis: as a pharmaceutical preparation and after accelerating ageing. Current Issues in Pharmacy and Medical Sciences. [Link]

• Jain, D. K., et al. (2011). New Validated RP-HPLC Method for Quantification of Rupatadine FumarateImpurities in Solid Dosage Form Supported By Forced Degradation. Journal of Chemistry and Pharmaceutical Research. [Link]

• Cioroiu, B. I., et al. (2015). Preliminary Impurity Profile Study of Desloratadine Used in Toxicological Studies. Farmacia, 63(5), 710-714. [Link]

• Patel, R. B., & Patel, M. R. (2012). Chromatogram of Desloratadine and degradation products. ResearchGate. [Link]

• Scribd. (n.d.). USP41 Desloratadine. Scribd. [Link]

• USP-NF. (2025). Desloratadine. Web of Pharma. [Link]

• Allmpus. (n.d.). DESLORATADINE 8-DECHLORO-10-CHLORO IMPURITY. Allmpus. [Link]

• Pharmaffiliates. (n.d.). Desloratadine-impurities. Pharmaffiliates. [Link]

• SynZeal. (n.d.). Desloratadine Impurities. SynZeal. [Link]

• Hasnain, M. S., et al. (2015). Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard. Journal of Pharmacy & Bioallied Sciences, 7(2), 122–129. [Link]

• Chromatography Forum. (2015). Desloratadine BP 2015 problem. Chromatography Forum. [Link]

• Fathalla, B., et al. (2016). Rapid micellar HPLC analysis of loratadine and its major metabolite desloratadine in nano-concentration range using monolithic column and fluorometric detection: application to pharmaceuticals and biological fluids. Luminescence, 31(5), 1145-52. [Link]

• Agilent Technologies. (n.d.). HPLC Troubleshooting Guide. Agilent. [Link]

• SynZeal. (n.d.). 8-Dechloro-10-chloro-N-methyl Desloratadine. SynZeal. [Link]

• Fathalla, B., et al. (2019). Developing a high-performance liquid chromatography method for simultaneous determination of loratadine and its metabolite desloratadine in human. ChesterRep. [Link]

• Kumar, V., & Sharma, V. (2024). “UNRAVELING HPLC MYSTERIES: A COMPREHENSIVE TROUBLESHOOTING GUIDE”. International Journal of Novel Research and Development. [Link]

• S. Ashwini, et al. (2022). Troubleshooting in HPLC: A Review. International Journal for Scientific Research & Development. [Link]

• PharmaCores. (2025). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!. PharmaCores. [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. Phenomenex. [Link]

Sources

• 1. Rapid micellar HPLC analysis of loratadine and its major metabolite desloratadine in nano-concentration range using monolithic column and fluorometric detection: application to pharmaceuticals and biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. allmpus.com [allmpus.com]
• 4. Desloratadine 8-Dechloro-10-Chloro Impurity | CAS No- 1346600-61-0 [chemicea.com]
• 5. clearsynth.com [clearsynth.com]
• 6. DSpace [chesterrep.openrepository.com]
• 7. A Validated Stability-Indicating RP-UPLC Method for Simultaneous Determination of Desloratadine and Sodium Benzoate in Oral Liquid Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. A validated stability-indicating UPLC method for desloratadine and its impurities in pharmaceutical dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. scispace.com [scispace.com]
• 19. Desloratadine analysis: as a pharmaceutical preparation and after accelerating ageing | Current Issues in Pharmacy and Medical Sciences [czasopisma.umlub.pl]

Technical Support Center: Degradation Pathways of 8-Dechloro-10-chloro Desloratadine

Welcome to the technical support center for studies on the degradation pathways of 8-Dechloro-10-chloro Desloratadine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experimental work on this compound. While 8-Dechloro-10-chloro Desloratadine is a specific derivative, its degradation behavior is anticipated to share significant similarities with its parent compound, Desloratadine, due to their conserved core molecular structure. This guide leverages established knowledge of Desloratadine's stability to provide a robust framework for your investigations.

Introduction to the Stability of Desloratadine Analogs

Desloratadine, a major active metabolite of loratadine, is a tricyclic antihistamine.[1] Its chemical structure, featuring a pyridine and a piperidine ring, is susceptible to degradation under various stress conditions, including hydrolysis, oxidation, and photolysis.[2][3] Understanding these degradation pathways is critical for the development of stable pharmaceutical formulations and robust analytical methods.[4][5] 8-Dechloro-10-chloro Desloratadine, as a structural analog, is expected to exhibit similar vulnerabilities. The substitution of chlorine at the 10-position, in place of the hydrogen in Desloratadine, may influence the electron density of the aromatic system and potentially affect its susceptibility to certain degradation mechanisms.

This guide will walk you through the common degradation pathways, provide troubleshooting for frequently encountered experimental issues, and offer detailed protocols for forced degradation studies.

Hydrolytic Degradation: Troubleshooting and Guidance

Hydrolysis is a key degradation pathway for many pharmaceuticals. For Desloratadine and its analogs, the stability is significantly influenced by pH.

Frequently Asked Questions (FAQs):

• Q1: I am not observing any significant degradation of 8-Dechloro-10-chloro Desloratadine under acidic conditions. Is this expected?

  A1: Yes, this is consistent with the behavior of Desloratadine, which is relatively stable under acidic and neutral conditions.[2] However, prolonged exposure to strong acidic conditions and elevated temperatures can lead to some degradation.[6] If your experimental goal is to force degradation, consider increasing the acid concentration, temperature, or duration of the study.

• Q2: My compound is showing rapid degradation in a basic solution. What is the likely mechanism?

  A2: Basic conditions are known to promote the degradation of Desloratadine.[4][7] While Desloratadine itself does not have an easily hydrolyzable ester group like its parent compound loratadine, the overall molecular structure can be susceptible to base-catalyzed reactions. For 8-Dechloro-10-chloro Desloratadine, you should investigate potential degradation products using techniques like LC-MS to elucidate the specific pathway.

• Q3: I am observing unexpected peaks in my chromatogram after basic hydrolysis. How can I identify them?

  A3: The appearance of new peaks indicates the formation of degradation products. To identify these, you will need to employ mass spectrometry (MS) coupled with liquid chromatography (LC-MS). By analyzing the mass-to-charge ratio (m/z) and fragmentation patterns of the new peaks, you can propose structures for the degradants. Comparing your results with known degradation products of Desloratadine can provide valuable clues.

Experimental Protocol: Forced Hydrolysis Study

This protocol provides a general framework for conducting a forced hydrolysis study on 8-Dechloro-10-chloro Desloratadine.

1. Sample Preparation:

• Prepare a stock solution of 8-Dechloro-10-chloro Desloratadine in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

2. Acidic Hydrolysis:

• In a 10 mL volumetric flask, mix 1 mL of the stock solution with 9 mL of 0.1 N HCl.
• Incubate the solution at 60°C for 24 hours.
• After incubation, cool the solution to room temperature and neutralize it with 0.1 N NaOH.
• Dilute the sample to an appropriate concentration with the mobile phase for HPLC analysis.

3. Basic Hydrolysis:

• In a 10 mL volumetric flask, mix 1 mL of the stock solution with 9 mL of 0.1 N NaOH.
• Incubate the solution at 60°C for 24 hours.[4]
• After incubation, cool the solution to room temperature and neutralize it with 0.1 N HCl.
• Dilute the sample to an appropriate concentration with the mobile phase for HPLC analysis.

4. Neutral Hydrolysis:

• In a 10 mL volumetric flask, mix 1 mL of the stock solution with 9 mL of purified water.
• Incubate the solution at 60°C for 24 hours.
• Dilute the sample to an appropriate concentration with the mobile phase for HPLC analysis.

5. Analysis:

• Analyze the stressed samples using a validated stability-indicating HPLC method.
• Compare the chromatograms of the stressed samples with that of an unstressed control sample to identify degradation products.

Oxidative Degradation: Unraveling Complex Pathways

Oxidative stress is a significant factor in the degradation of many drug substances. Desloratadine has been shown to be susceptible to oxidation.[3][6]

Frequently Asked Questions (FAQs):

• Q1: What are the expected degradation products of 8-Dechloro-10-chloro Desloratadine under oxidative stress?

  A1: Based on studies of Desloratadine, N-formyldesloratadine is a known degradation product formed in the presence of certain excipients and oxidative conditions.[2] The pyridine ring is also a potential site for oxidation, which could lead to the formation of N-oxides. Given the presence of a chlorine atom at the 10-position, it is also possible to observe other oxidation products.

• Q2: My oxidative degradation reaction is proceeding too quickly and the parent peak has disappeared. What should I do?

  A2: This indicates that the oxidative conditions are too harsh. You can moderate the reaction by:

  • Reducing the concentration of the oxidizing agent (e.g., use 3% H₂O₂ instead of 30%).

  • Lowering the reaction temperature.

  • Decreasing the reaction time. The goal of a forced degradation study is to achieve partial degradation (typically 5-20%) to allow for the clear identification and quantification of both the parent drug and its degradation products.[8]

• Q3: How can I confirm the structure of the N-oxide degradation product?

  A3: Confirmation of an N-oxide can be achieved through high-resolution mass spectrometry (HRMS) to determine the accurate mass and elemental composition. The mass of the N-oxide will be 16 Da higher than the parent compound. Further structural elucidation can be performed using tandem mass spectrometry (MS/MS) to analyze the fragmentation pattern and nuclear magnetic resonance (NMR) spectroscopy if the degradant can be isolated in sufficient quantity.

Experimental Protocol: Forced Oxidation Study

1. Sample Preparation:

• Prepare a 1 mg/mL stock solution of 8-Dechloro-10-chloro Desloratadine in methanol.

2. Oxidative Degradation:

• In a 10 mL volumetric flask, mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide.
• Keep the solution at room temperature for 24 hours, protected from light.
• Dilute the sample to a suitable concentration with the mobile phase for HPLC analysis.

3. Analysis:

• Analyze the sample using a stability-indicating HPLC method.
• Use LC-MS to identify the m/z of the degradation products.

Photodegradation: Managing Light-Induced Instability

Exposure to light, particularly UV radiation, can induce degradation of photosensitive compounds. Desloratadine has been shown to be susceptible to photodegradation.[9][10]

Frequently Asked Questions (FAQs):

• Q1: What are the best practices for preventing photodegradation during routine sample handling and analysis?

  A1: To minimize photodegradation, always:

  • Work in a laboratory with reduced lighting or use amber-colored glassware.

  • Store stock solutions and samples in amber vials or wrap them in aluminum foil.

  • If using an autosampler, ensure the sample tray is covered to protect from ambient light.

• Q2: I am observing multiple degradation peaks after exposing my sample to UV light. How can I determine the major photolytic pathway?

  A2: The presence of multiple peaks suggests that several photochemical reactions are occurring. To identify the major pathway, you should:

  • Monitor the formation of degradation products over time. The product that forms at the fastest rate is likely part of the primary pathway.

  • Use a diode array detector (DAD) or photodiode array (PDA) detector with your HPLC to obtain the UV-Vis spectrum of each peak. This can help in identifying chromophoric changes and grouping related degradants.

  • Employ LC-MS to determine the molecular weights of the photoproducts to help in their identification.

• Q3: Can the solvent used in my formulation affect the photodegradation of 8-Dechloro-10-chloro Desloratadine?

  A3: Yes, the solvent can play a significant role in photodegradation. Solvents can act as photosensitizers or quenchers, and they can also influence the polarity of the microenvironment around the drug molecule, which can affect its photochemical reactivity. It is advisable to perform photostability studies in the final formulation matrix to get the most relevant results.

Experimental Protocol: Photostability Study

This protocol is based on ICH Q1B guidelines.

1. Sample Preparation:

• Prepare solutions of 8-Dechloro-10-chloro Desloratadine in a transparent container (e.g., quartz cuvette or clear glass vial).
• Prepare a control sample in a container wrapped in aluminum foil to protect it from light.

2. Light Exposure:

• Expose the sample to a light source that provides both cool white fluorescent and near-ultraviolet (UV) light.
• The overall illumination should be not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter.

3. Analysis:

• At appropriate time intervals, withdraw aliquots of the exposed and control samples.
• Analyze the samples by a stability-indicating HPLC method.
• Assess the change in concentration of the parent drug and the formation of degradation products.

Summary of Expected Degradation Behavior

The table below summarizes the expected stability of 8-Dechloro-10-chloro Desloratadine based on the known behavior of Desloratadine.

Stress Condition	Expected Stability of Desloratadine	Potential Degradation Products of 8-Dechloro-10-chloro Desloratadine
Acidic Hydrolysis	Stable to moderately stable[3][6]	Minor degradation products
Basic Hydrolysis	Liable to degradation[4][7]	Hydroxylated or ring-opened products
Oxidation	Liable to degradation[3][11]	N-oxides, N-formyl derivatives
Thermal	Liable to degradation[3]	Various, depending on conditions
Photolysis	Liable to degradation[9][10]	Isomers, cleavage products

Visualizing Degradation Pathways and Workflows

Conceptual Degradation Pathway

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. A Validated Stability-Indicating RP-UPLC Method for Simultaneous Determination of Desloratadine and Sodium Benzoate in Oral Liquid Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Desloratadine analysis: as a pharmaceutical preparation and after accelerating ageing | Current Issues in Pharmacy and Medical Sciences [czasopisma.umlub.pl]
• 11. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

Technical Support Center: Minimizing 8-Dechloro-10-chloro Desloratadine Impurity in Synthesis

Prepared by: Gemini Senior Application Scientist

This technical support guide is designed for researchers, chemists, and drug development professionals involved in the synthesis of Desloratadine. Our focus is to provide targeted troubleshooting advice and practical protocols to identify, control, and minimize the formation of the process-related impurity, 8-Dechloro-10-chloro Desloratadine. This document moves beyond standard procedures to explain the causality behind impurity formation and the rationale for our recommended control strategies.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the identity and origin of the 8-Dechloro-10-chloro Desloratadine impurity.

Q1: What exactly is 8-Dechloro-10-chloro Desloratadine?

A1: 8-Dechloro-10-chloro Desloratadine is a process-related impurity and a positional isomer of the active pharmaceutical ingredient (API), Desloratadine.[1][2] While it shares the same molecular formula (C₁₉H₁₉ClN₂) and molecular weight (310.82 g/mol ), the chlorine atom is located at the 10th position of the benzo[1][3]cyclohepta[1,2-b]pyridine ring system, instead of the 8th position as in Desloratadine.

• Chemical Name: 10-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo[1][3]cyclohepta[1,2-b]pyridine[4][5]

• CAS Number: 1346600-61-0[1][4][5]

Q2: What is the most likely origin of the 8-Dechloro-10-chloro Desloratadine impurity during synthesis?

A2: This impurity is almost certainly introduced during the synthesis of the core tricyclic ketone intermediate, long before the final conversion of Loratadine to Desloratadine. The primary synthetic routes for Loratadine (the precursor to Desloratadine) involve the construction of 8-chloro-5,6-dihydro-11H-benzo[1][3]cyclohepta[1,2-b]pyridin-11-one.[6][7] If the starting materials used to build this tricyclic system—specifically the substituted chlorophenyl moiety—contain an isomeric impurity (e.g., a 1,3-dichloro-substituted benzene derivative instead of a pure 1,4-isomer), this will lead to the formation of the corresponding 10-chloro tricyclic ketone. This isomeric ketone is structurally very similar to the desired 8-chloro ketone and will be carried through subsequent reaction steps, ultimately yielding the 8-Dechloro-10-chloro Desloratadine impurity.

Q3: Why is it critical to control the level of this specific impurity?

A3: Controlling any impurity is fundamental to ensuring the safety and efficacy of an API. According to International Council for Harmonisation (ICH) guidelines, process-related impurities must be identified, monitored, and controlled to acceptable limits.[8] As a positional isomer, 8-Dechloro-10-chloro Desloratadine may have a different pharmacological and toxicological profile than the API. Its presence can affect the drug's quality, stability, and biological safety, making rigorous control a regulatory necessity.[9]

Section 2: Troubleshooting Guide for Impurity Control

This guide provides a structured, cause-and-effect approach to resolving issues related to the 8-Dechloro-10-chloro Desloratadine impurity.

Issue 1: Unacceptable levels (>0.10%) of 8-Dechloro-10-chloro Desloratadine detected in the final Desloratadine API.

• Potential Cause A: Isomeric Impurity in Early-Stage Starting Materials.

  • Troubleshooting Protocol:

    • Identify the key starting material that introduces the chloro-substituted phenyl ring in your synthesis of the tricyclic ketone.

    • Develop and validate a specific analytical method (e.g., GC-MS or a high-resolution HPLC method) to test this raw material for positional isomers.

    • Quarantine and reject any batches of this starting material that show the presence of the corresponding isomeric precursor to the 10-chloro impurity.

  • Causality Explained: This impurity is a direct consequence of the "garbage in, garbage out" principle in chemical synthesis. The structural similarity between the desired and undesired isomers makes their corresponding intermediates behave almost identically in the main reaction sequence. Therefore, control must be established at the source.

• Potential Cause B: Ineffective Purification of the Tricyclic Ketone Intermediate.

  • Troubleshooting Protocol:

    • Implement a mandatory recrystallization step for the crude 8-chloro-5,6-dihydro-11H-benzo[1][3]cyclohepta[1,2-b]pyridin-11-one intermediate before proceeding with the subsequent Grignard reaction.

    • Screen various solvent systems to maximize the differential solubility between the 8-chloro (desired) and 10-chloro (impurity) ketones. Toluene or a mixed solvent system like methanol-isopropyl ether are excellent candidates to evaluate.[10]

    • Set a strict purity specification for the recrystallized ketone intermediate (e.g., ≤0.05% of the 10-chloro isomer) before it is released for the next step.

  • Causality Explained: It is significantly easier and more cost-effective to remove the isomeric ketone impurity at this intermediate stage than to separate the final Desloratadine and its 8-Dechloro-10-chloro impurity. The ketone intermediates often have better crystallization properties and greater solubility differences than the final, larger API molecules, which are prone to co-crystallization.

Issue 2: Analytical method shows poor resolution between Desloratadine and the 8-Dechloro-10-chloro impurity.

• Potential Cause: Suboptimal Chromatographic Conditions.

  • Troubleshooting Protocol:

    • Modify the Stationary Phase: If using a standard C18 column, consider a column with a different selectivity, such as a Phenyl-Hexyl or a C8 phase.[11][12] The pi-pi interactions offered by a phenyl column can enhance the resolution of aromatic positional isomers.

    • Adjust the Mobile Phase: Systematically vary the mobile phase composition. Fine-tuning the ratio of organic modifier (e.g., acetonitrile) to the aqueous buffer can significantly impact selectivity.[12] Also, evaluate the effect of pH; a change in the protonation state of the molecules can alter their interaction with the stationary phase.[13]

    • Lower the Temperature: Running the column at a lower temperature (e.g., 25-30°C instead of 40°C) can sometimes improve the resolution between closely eluting peaks.

  • Causality Explained: Positional isomers have identical mass and very similar polarity, making them challenging to separate. Achieving separation relies on exploiting subtle differences in their three-dimensional shape and electron distribution. A phenyl-based stationary phase can interact differently with the pi-electron clouds of the two isomers, while changes in mobile phase and temperature alter the thermodynamics of the partitioning process between the mobile and stationary phases, enabling a successful separation.

Section 3: Recommended Protocols for Impurity Minimization

The following protocols provide a self-validating framework for producing high-purity Desloratadine.

Protocol 1: QC Analysis of 8-chloro-tricyclic ketone intermediate

This RP-HPLC method is designed to quantify the isomeric 10-chloro impurity in the key ketone intermediate.

Parameter	Specification
Chromatography System	UPLC / HPLC System with UV Detector
Column	Acquity BEH C8 (100 mm × 2.1 mm, 1.7 µm) or equivalent[12]
Mobile Phase	Solvent A: 0.05 M KH₂PO₄, pH adjusted to 3.0 with H₃PO₄Solvent B: Acetonitrile
Gradient Program	Time 0: 25% BTime 15: 70% BTime 17: 25% BTime 20: 25% B
Flow Rate	0.4 mL/min
Column Temperature	40°C[11]
Detection Wavelength	272 nm[11]
Sample Preparation	Dissolve 10 mg of the ketone intermediate in 100 mL of a 50:50 mixture of Acetonitrile and Water.
Acceptance Criterion	Area % of 8-Dechloro-10-chloro ketone impurity must be Not More Than 0.05%.

Protocol 2: Optimized Synthesis of High-Purity Desloratadine

This protocol outlines the hydrolysis of Loratadine to Desloratadine, emphasizing the use of pre-qualified starting materials to prevent impurity formation.

• Material Qualification: Confirm that the Loratadine starting material has been synthesized using a tricyclic ketone intermediate that passed the QC criteria outlined in Protocol 1.

• Reaction Setup: In a suitable reactor, charge 100 g of qualified Loratadine and 400 mL of n-butanol.[10]

• Base Addition: Add 160 g of potassium hydroxide pellets while stirring.[10]

• Hydrolysis: Heat the mixture to reflux (approx. 85-90°C) and maintain for 1-2 hours.[14] Monitor the reaction for completion by TLC or in-process HPLC analysis to ensure full conversion of Loratadine.

• Work-up and Isolation: Once the reaction is complete, cool the mixture to 40-50°C. Slowly add 2000 mL of purified water to precipitate the product.

• Purification: Stir the resulting slurry at 20-25°C for 2 hours. Filter the solid product, wash thoroughly with purified water until the filtrate is neutral (pH ~7), and dry the product under vacuum at 60-70°C.

• Final QC: Analyze the final Desloratadine API using a validated HPLC method to confirm purity and ensure the 8-Dechloro-10-chloro Desloratadine impurity is below the reporting threshold.

Section 4: Visualizations and Workflows

Diagram 1: Critical Control Point in the Synthetic Pathway

This diagram illustrates that the control of the 8-Dechloro-10-chloro impurity must occur at the intermediate stage, not the final API stage.

Caption: Critical control point for managing the 8-Dechloro-10-chloro impurity.

Diagram 2: Troubleshooting Workflow

This diagram provides a logical decision tree for addressing the detection of the target impurity.

Caption: Troubleshooting workflow for 8-Dechloro-10-chloro Desloratadine.

References

• SynThink. (n.d.). Desloratadine EP Impurities & Related Compounds. Retrieved from SynThink Website. [Link]

• Daicel Pharma Standards. (n.d.). Desloratadine Impurities Manufacturers & Suppliers. Retrieved from Daicel Pharma Website. [Link]

• Preprints.org. (2025, July 10). Impurity Analysis for N-Nitroso-Desloratadine by LC-MS/MS Method with HILIC-Based Separation Mode. Retrieved from Preprints.org. [Link]

• Pharmaffiliates. (n.d.). Desloratadine-impurities. Retrieved from Pharmaffiliates Website. [Link]

• SynZeal. (n.d.). Desloratadine Impurities. Retrieved from SynZeal Website. [Link]

• DergiPark. (2023, March 28). Evaluation of Excipient Effects on Desloratadine Syrup formulation as Impurity and pH. Retrieved from DergiPark. [Link]

• Patel, B. H., et al. (2013). A Validated Stability-Indicating RP-UPLC Method for Simultaneous Determination of Desloratadine and Sodium Benzoate in Oral Liquid Pharmaceutical Formulations. PMC. [Link]

• ALLMPUS. (n.d.). DESLORATADINE 8-DECHLORO-10-CHLORO IMPURITY. Retrieved from ALLMPUS Website. [Link]

• Google Patents. (n.d.). CN104610225A - Preparation method of desloratadine.
• Google Patents. (n.d.). EP1542986B1 - Process for the production of desloratadine.
• Google Patents. (n.d.). WO2004029039A1 - An improved process for the production of desloratadine.
• Google Patents. (n.d.). WO2002042290A1 - New desloratadine salts, process for their synthesis and pharmaceutical compositions thereof.

• Trungtamthuoc.com. (2025, February 14). Desloratadine USP 2025. Retrieved from Trungtamthuoc.com. [Link]

• Eureka | Patsnap. (2015, May 13). Preparation method of desloratadine. Retrieved from Eureka | Patsnap. [Link]

• Google Patents. (n.d.). US7196195B2 - Desloratadine salts, process for their synthesis and pharmaceutical compositions thereof.

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• 2. Desloratadine Impurities | SynZeal [synzeal.com]
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• 4. allmpus.com [allmpus.com]
• 5. Desloratadine 8-Dechloro-10-Chloro Impurity | CAS No- 1346600-61-0 [chemicea.com]
• 6. Desloratadine synthesis - chemicalbook [chemicalbook.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. synthinkchemicals.com [synthinkchemicals.com]
• 9. Desloratadine Impurities Manufacturer & Supplier- Daicel Pharma Standards [daicelpharmastandards.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. A Validated Stability-Indicating RP-UPLC Method for Simultaneous Determination of Desloratadine and Sodium Benzoate in Oral Liquid Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. trungtamthuoc.com [trungtamthuoc.com]
• 14. EP1542986B1 - Process for the production of desloratadine - Google Patents [patents.google.com]

Technical Support Center: Enhancing the Stability of 8-Dechloro-10-chloro Desloratadine Solutions

Welcome to the technical support guide for 8-Dechloro-10-chloro Desloratadine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on maintaining the stability of this important molecule in solution. As a structural analogue of Desloratadine, its stability profile is critical for obtaining accurate and reproducible experimental results. This guide combines foundational chemical principles with field-proven methodologies to help you navigate the challenges of formulation and analysis.

Introduction

8-Dechloro-10-chloro Desloratadine is an impurity and derivative of Desloratadine, a potent, long-acting tricyclic antihistamine with selective peripheral H1-receptor antagonist activity.[1][2] Ensuring its stability in solution is paramount for a variety of research applications, from analytical standard preparation to formulation development. Like its parent compound, this molecule is susceptible to degradation under common laboratory and storage conditions, including exposure to adverse pH, light, and oxidative stress.[3][4] This guide provides a structured approach to identifying, mitigating, and troubleshooting stability issues.

Troubleshooting Guide: Common Stability Issues

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Q1: My 8-Dechloro-10-chloro Desloratadine solution has turned a yellowish color after a short period. What is causing this discoloration and how can I prevent it?

A1: Root Cause Analysis & Prevention

Discoloration, typically to a yellowish hue, is a common indicator of chemical degradation, most often due to photodegradation or oxidation .[5]

• Photodegradation: The tricyclic ring structure of Desloratadine and its analogues is susceptible to degradation upon exposure to UV light.[5] Studies on similar antihistamines have confirmed that significant degradation occurs when solutions are exposed to UV radiation, leading to the formation of multiple degradation products.[6][7]

• Oxidation: The pyridine ring and other parts of the molecule can be targets for oxidative stress, especially in the presence of dissolved oxygen, trace metal ions, or oxidizing agents like peroxides.[3][8] Research on Loratadine has identified the formation of numerous chloride oxidation products under such conditions.[3][9]

Preventative Workflow:

• Light Protection: Always prepare and store your solutions in amber glass vials or containers wrapped in aluminum foil to block UV light exposure.

• Solvent Degassing: Before use, degas your solvents (e.g., water, methanol, buffers) by sparging with an inert gas like nitrogen or argon for 15-20 minutes. This removes dissolved oxygen, a key reactant in oxidative degradation.

• Use of Antioxidants: For long-term storage, consider adding an antioxidant to the formulation. The choice of antioxidant depends on the solvent system (aqueous vs. organic).

Antioxidant Class	Example	Typical Concentration	Solvent System
Water-Soluble	Ascorbic Acid	0.01% - 0.1%	Aqueous, Buffers
Sodium Metabisulfite	0.01% - 0.1%	Aqueous, Buffers
Oil-Soluble	Butylated Hydroxytoluene (BHT)	0.01% - 0.02%	Organic, Lipid-based
Butylated Hydroxyanisole (BHA)	0.01% - 0.02%	Organic, Lipid-based

• Inert Atmosphere: For highly sensitive experiments or long-term storage of stock solutions, overlay the solution with an inert gas (nitrogen or argon) before sealing the container.

Q2: I'm observing precipitation or crystal formation in my buffered aqueous solution. What is the likely cause?

A2: Understanding pH-Dependent Solubility

The solubility of Desloratadine and its analogues is highly dependent on pH.[10] These molecules are basic compounds with multiple pKa values (for Desloratadine, pKa1 ≈ 4.4 and pKa2 ≈ 10.0).[11][12]

• At Acidic pH (below pKa1): The molecule is protonated and exists as a more soluble salt form. Desloratadine's solubility is significantly higher in acidic conditions (e.g., 0.1 N HCl) compared to neutral or basic conditions.[11][13]

• At Neutral or Alkaline pH (above pKa1): The molecule exists predominantly in its less soluble free base form. A study demonstrated that over a pH range of 1 to 7, Desloratadine's solubility can decrease by approximately 120-fold.[10]

Precipitation occurs when the pH of the solution shifts to a range where the concentration of the compound exceeds its solubility limit.

Troubleshooting Steps:

• Verify Solution pH: Immediately measure the pH of your solution. It has likely shifted to a more neutral or alkaline value.

• Adjust pH: Carefully adjust the pH back to a more acidic range (e.g., pH 3-5) using a suitable buffer system like citrate or acetate buffer. This should redissolve the precipitate.

• Select an Appropriate Buffer: Ensure your chosen buffer has sufficient capacity to maintain the target pH, especially if other components in your formulation are acidic or basic.

Workflow for Determining Optimal pH

Caption: A decision tree to diagnose the root cause of API degradation.

Frequently Asked Questions (FAQs)

• What are the recommended storage conditions for a stock solution of 8-Dechloro-10-chloro Desloratadine in an organic solvent like methanol or DMSO? For optimal stability, store stock solutions at 2-8°C in amber glass vials to protect from light. [14]Ensure the container is tightly sealed to prevent solvent evaporation and moisture ingress. For long-term storage (>1 month), flushing the vial with an inert gas like argon or nitrogen before sealing is recommended to minimize oxidation.

• Which excipients should I be cautious of when formulating an aqueous solution? Be cautious with excipients that can alter pH or have reactive impurities. For instance, some common fillers like lactose have been shown to promote the degradation of Desloratadine to N-formyl Desloratadine. [15][16]Additionally, avoid excipients with significant levels of peroxide or metal ion impurities that can catalyze oxidative degradation. Using high-purity, pharmaceutical-grade excipients is always recommended. [17][18]

• What is a good starting point for a stability-indicating HPLC method? A reverse-phase HPLC (RP-HPLC) method is most common. [9][19][20]A good starting point would be:

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size). [8] * Mobile Phase: A gradient or isocratic mixture of an acidic buffer (e.g., phosphate buffer at pH 3.0-3.5) and an organic modifier like acetonitrile or methanol. [21][22] * Detection: UV detection at a wavelength of approximately 254 nm or 280 nm. [4][21] The method must be validated to ensure it can separate the parent peak from all potential degradation products, as per ICH guidelines. [4][21]

• How can I enhance the solubility of 8-Dechloro-10-chloro Desloratadine in a neutral aqueous solution for a biological assay? If the assay requires a near-neutral pH where solubility is low, consider using co-solvents or solubility enhancers.

  • Co-solvents: Propylene glycol or polyethylene glycol (PEG) can be added to the aqueous buffer to increase the solubility of poorly soluble compounds. [23] * Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with drug molecules, effectively increasing their apparent solubility in water. [24]

References

• Forced Degradation Studies of Cetirizine, Loratidine and Naproxen by HPLC. (n.d.). ResearchGate. Retrieved from [Link]

• Gao, Y., et al. (2022). Analysis of degradation and pathways of three common antihistamine drugs by NaClO, UV, and UV-NaClO methods. Environmental Science and Pollution Research, 29(26), 39865-39877. Retrieved from [Link]

• DESLORATADINE 8-DECHLORO-10-CHLORO IMPURITY. (n.d.). ALLMPUS. Retrieved from [Link]

• Patel, R., et al. (2021). Forced Degradation Studies of Cetirizine hydrochloride, phenylephrine hydrochloride, paracetamol by RP-HPLC. International Journal of Research in Pharmacy and Pharmaceutical Sciences, 6(4), 1-5. Retrieved from [Link]

• 8-Dechloro-10-chloro Desloratadine. (n.d.). Veeprho. Retrieved from [Link]

• de Souza, J., & Bordin, D. (2017). Determination of stress-induced degradation products of cetirizine dihydrochloride by a stability-indicating RP-HPLC method. Brazilian Journal of Pharmaceutical Sciences, 53(1). Retrieved from [Link]

• Sari, D., et al. (2018). A Novel Desloratadine-Benzoic Acid Co-Amorphous Solid: Preparation, Characterization, and Stability Evaluation. Molecules, 23(7), 1693. Retrieved from [Link]

• Gao, Y., et al. (2022). Analysis of degradation and pathways of three common antihistamine drugs by NaClO, UV, and UV-NaClO methods. ProQuest. Retrieved from [Link]

• Jain, P., & Patel, M. (2016). Development and Validation of Stability Indicating RP-HPLC Method for Montelukast Sodium and Desloratadine in Pharmaceutical Dosage Form. Inventi Rapid: Pharm Analysis & Quality Assurance. Retrieved from [Link]

• Imre, G., et al. (2012). Effect of buffer pH on the separation of the studied antihistamines. ResearchGate. Retrieved from [Link]

• Kovačević, I., et al. (2019). Biopharmaceutical classification of desloratadine – not all drugs are classified the easy way. Acta Pharmaceutica, 69(4), 531-544. Retrieved from [Link]

• Kumar, A., et al. (2021). Development, Validation of RP-HPLC Method and GC MS Analysis of Desloratadine HCL and Its Degradation Products. International Journal of Current Research and Review, 13(14), 140-149. Retrieved from [Link]

• Sharma, G., et al. (2012). A Validated Stability-Indicating RP-UPLC Method for Simultaneous Determination of Desloratadine and Sodium Benzoate in Oral Liquid Pharmaceutical Formulations. Journal of Chromatographic Science, 50(9), 816-823. Retrieved from [Link]

• Cinda, M., & Bozkir, A. (2023). Evaluation of Excipient Effects on Desloratadine Syrup formulation as Impurity and pH. Journal of Research in Pharmacy, 27(2), 656-667. Retrieved from [Link]

• Poprzen, V., et al. (2008). Acid-base equilibria and solubility of loratadine and desloratadine in water and micellar media. Journal of Pharmaceutical and Biomedical Analysis, 48(3), 726-732. Retrieved from [Link]

• What Are Excipients? 9 Common Examples. (2026). Colorcon. Retrieved from [Link]

• Top-20-pharmaceutical-excipients-2004-2024. (2025). Tableting. Retrieved from [Link]

• Kumar, A., et al. (2014). Development and Validation of Stability-indicating RP- HPLC Method for the Estimation of Pseudoephedrine, Ambroxol and Desloratadine in Bulk and Tablet Dosage Forms. Indian Journal of Pharmaceutical Sciences, 76(3), 235-241. Retrieved from [Link]

• Forced degradation studies: A critical lens into pharmaceutical stability. (2025). MEDELPHARM. Retrieved from [Link]

• El-Kommos, M., et al. (2014). Validation of stability indicating high performance liquid chromatographic method for estimation of Desloratadine in tablet form. Arabian Journal of Chemistry, 7(4), 489-496. Retrieved from [Link]

• Vo, H., et al. (2021). PHARMACEUTICAL SOLUTIONS AND EXCIPIENTS. IPSF. Retrieved from [Link]

• Excipients. (n.d.). Pharmlabs. Retrieved from [Link]

• WO2006020534A2 - Stabilized desloratadine composition. (n.d.). Google Patents.

• The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability. (2020). Pharmaceutics, 12(5), 399. Retrieved from [Link]

• Dantu, D., & Seshagirirao, J. (2010). A validated stability-indicating UPLC method for desloratadine and its impurities in pharmaceutical dosage forms. Journal of Pharmaceutical and Biomedical Analysis, 51(5), 1083-1088. Retrieved from [Link]

• Bober, K., et al. (2015). Desloratadine analysis: as a pharmaceutical preparation and after accelerating ageing. Acta Poloniae Pharmaceutica, 72(5), 851-856. Retrieved from [Link]

• Surveillance of Stability Under Different Stress Conditions in Desloratadine and Study of Degradation Kinetics. (2022). Journal of AOAC International, 105(6), 1629-1636. Retrieved from [Link]

• Smith, P., & Blaiss, M. (2018). Antihistamines and allergy. Australian Prescriber, 41(2), 43-45. Retrieved from [Link]

• Design and synthesis of photoswitchable desloratadine ligands for histamine H1 receptor photopharmacology. (2025). ResearchGate. Retrieved from [Link]

• van der Velden, W., et al. (2024). Design and synthesis of photoswitchable desloratadine ligands for histamine H1 receptor photopharmacology. Chemical Science, 15(1), 1-11. Retrieved from [Link]

• First Do No Harm: Managing Antihistamine Impairment in Patients With Allergic Rhinitis. (n.d.). ResearchGate. Retrieved from [Link]

• Antihistamine Overdose: Types, Symptoms, and Treatment. (2019). Healthline. Retrieved from [Link]

• The Limit of Detection of Loratadine, Desloratadine, Cetirizine... (n.d.). ResearchGate. Retrieved from [Link]

• Design and synthesis of photoswitchable desloratadine ligands for histamine H1 receptor photopharmacology. (n.d.). RSC Publishing. Retrieved from [Link]

• Mast cell stabilizer. (n.d.). Wikipedia. Retrieved from [Link]

• Thomas, K., et al. (2000). Antihistamines and mast cell stabilisers. Scoping systematic review of treatments for eczema. Retrieved from [Link]

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• 4. A validated stability-indicating UPLC method for desloratadine and its impurities in pharmaceutical dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. Analysis of degradation and pathways of three common antihistamine drugs by NaClO, UV, and UV-NaClO methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analysis of degradation and pathways of three common antihistamine drugs by NaClO, UV, and UV-NaClO methods - ProQuest [proquest.com]
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• 24. The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Method Refinement for 8-Dechloro-10-chloro Desloratadine Quantification

This guide serves as a specialized resource for researchers, scientists, and drug development professionals engaged in the quantification of 8-Dechloro-10-chloro Desloratadine, a critical impurity of the active pharmaceutical ingredient (API) Desloratadine. Here, we address common experimental hurdles with in-depth, field-proven insights and troubleshooting strategies designed to enhance the accuracy, sensitivity, and robustness of your analytical methods.

Frequently Asked Questions (FAQs)

Q1: What is 8-Dechloro-10-chloro Desloratadine and why is its quantification critical?

8-Dechloro-10-chloro Desloratadine is a structural isomer and potential process-related impurity of Desloratadine.[1][2][3] Its chemical name is 10-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo[4][5]cyclohepta[1,2-b]pyridine.[2][3] The quantification of such impurities is mandated by regulatory bodies like the ICH to ensure the safety, efficacy, and quality of the final drug product. Uncontrolled levels of impurities can have unintended pharmacological or toxicological effects.

Q2: What are the primary analytical techniques for quantifying this impurity?

The most common and robust techniques are high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC), often coupled with UV detection.[6][7] For superior sensitivity and selectivity, especially at trace levels, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method.[8][9]

Q3: What are the most common challenges encountered during method development?

Researchers typically face four main challenges:

• Poor Chromatographic Resolution: Co-elution of the impurity with the parent API (Desloratadine) or other related substances.

• Low Sensitivity: Difficulty in achieving the required Limit of Quantification (LOQ) to meet regulatory thresholds.

• Matrix Effects: Ion suppression or enhancement in LC-MS/MS analysis caused by excipients in the drug product matrix.[10][11]

• Analyte Instability: Degradation of the impurity during sample preparation, storage, or analysis.[6][12]

Method Refinement & Troubleshooting Guide

This section provides a problem-oriented approach to refining your analytical method. Each subsection addresses a specific challenge with causative explanations and actionable solutions.

Issue 1: Poor Chromatographic Resolution & Peak Shape

Q: My impurity peak is not baseline-separated from the main Desloratadine peak. What chromatographic parameters can I adjust?

A: Achieving baseline separation is fundamental for accurate quantification. The structural similarity between Desloratadine and its 8-Dechloro-10-chloro isomer necessitates a highly selective chromatographic system.

Causality & Solution Strategy:

• Column Chemistry: Standard C18 columns may not provide sufficient selectivity. The basic nature of these compounds can lead to peak tailing due to interactions with residual silanols on the silica support.

  • Recommendation 1 (Column Selection): Explore alternative stationary phases. A cyano (CN) or phenyl-hexyl column can offer different selectivity based on pi-pi interactions. For highly polar impurities, Hydrophilic Interaction Liquid Chromatography (HILIC) can be a powerful alternative that elutes the impurity before the less polar API, reducing potential matrix effects.[8]

  • Recommendation 2 (Ion-Pair Chromatography): Introduce an ion-pairing reagent into the mobile phase. A reagent like sodium dodecylsulfate (SDS) can form a neutral complex with the protonated analytes, improving retention and resolution on a reversed-phase column.[13]

• Mobile Phase pH: The retention of basic compounds like Desloratadine and its analogs is highly dependent on the pH of the mobile phase.

  • Recommendation: Adjust the mobile phase pH to be approximately 2 units below the pKa of the analytes (pKa of Desloratadine is ~5.0). At a pH of ~3.0, the compounds will be fully protonated and exhibit consistent retention. Use a buffer such as phosphate or formate to maintain a stable pH.[14]

• Gradient Optimization: An isocratic elution may not be sufficient to separate all related compounds.

  • Recommendation: Develop a shallow gradient profile. A slow, gradual increase in the organic solvent percentage can effectively resolve closely eluting peaks. Utilize method development software, if available, to model and optimize the gradient simultaneously with other parameters like temperature.[13]

Issue 2: Low Sensitivity (High LOD/LOQ)

Q: The signal for my impurity is too weak to meet the required quantification limits. How can I boost the signal-to-noise ratio?

A: Low-level impurity quantification requires maximizing the analyte signal while minimizing background noise. This involves optimizing both the sample preparation and the detector settings.

Causality & Solution Strategy:

• Sample Concentration: The most direct way to increase the signal is to increase the concentration of the analyte injected onto the column.

  • Recommendation (Solid-Phase Extraction - SPE): Implement an SPE step during sample preparation. This not only cleans the sample but also allows for the concentration of the analyte. A mixed-mode cation exchange SPE cartridge can effectively bind the basic impurity and API, allowing for elution in a smaller volume of a stronger solvent, thereby concentrating the sample.

• Detector Choice & Settings (LC-UV):

  • Recommendation: Ensure you are monitoring at the wavelength of maximum absorbance (λmax) for 8-Dechloro-10-chloro Desloratadine. While Desloratadine methods use wavelengths around 242 nm or 280 nm, it is crucial to determine the specific λmax for the impurity itself for optimal sensitivity.[6][7]

• Detector Choice & Settings (LC-MS/MS): This is the most effective solution for trace-level analysis.

  • Recommendation (MRM Optimization): Optimize the Multiple Reaction Monitoring (MRM) transitions. Infuse a pure standard of the impurity into the mass spectrometer to determine the most abundant and stable precursor ion and product ions. Fine-tune source parameters (e.g., capillary voltage, source temperature, gas flows) and compound-specific parameters (e.g., collision energy, declustering potential) to maximize the signal. A well-optimized LC-MS/MS method can achieve LOQs in the low ng/mL or even pg/mL range.[8][9]

Issue 3: Matrix Effects & Ion Suppression (LC-MS/MS)

Q: My results show poor accuracy and precision, especially in the final drug product. I suspect matrix effects. How can I diagnose and mitigate this?

A: Matrix effects occur when co-eluting compounds from the sample matrix (e.g., excipients, formulation agents) interfere with the ionization of the target analyte in the MS source, leading to unreliable quantification.[11]

Causality & Solution Strategy:

• Diagnosis: To confirm matrix effects, perform a post-extraction spike experiment. Compare the analyte's signal response in a pure solution to its response when spiked into an extracted blank matrix. A significant difference indicates the presence of ion suppression or enhancement.

• Mitigation Strategies:

  • Recommendation 1 (Improve Chromatography): The best defense is to chromatographically separate the analyte from the interfering matrix components. Re-optimize the gradient to ensure the impurity elutes in a "clean" region of the chromatogram. A divert valve can also be used to send the highly concentrated API peak and early-eluting matrix components to waste, preventing them from entering the mass spectrometer.[15]

  • Recommendation 2 (Use a Stable Isotope-Labeled Internal Standard): This is the most robust solution. A deuterated version of 8-Dechloro-10-chloro Desloratadine, if available, will co-elute and experience the same matrix effects as the analyte. By using the ratio of the analyte to the internal standard, the variability caused by ion suppression is effectively normalized. A deuterated Desloratadine standard has been used successfully in bioanalytical methods and serves as a good precedent.[9]

  • Recommendation 3 (Dilution): A simple "dilute-and-shoot" approach can sometimes be effective if the method has sufficient sensitivity. Diluting the sample reduces the concentration of matrix components, thereby lessening their impact on ionization.

Issue 4: Analyte Instability

Q: I'm observing a decrease in the impurity peak area over a sequence of analyses. Could the analyte be degrading?

A: Yes. Desloratadine itself is known to be susceptible to degradation under oxidative, thermal, and hydrolytic (especially basic) stress conditions.[6][12][16] It is highly probable that its structural isomers share similar liabilities.

Causality & Solution Strategy:

• Forced Degradation Studies: To understand the stability profile, you must perform forced degradation studies as per ICH guidelines.

  • Recommendation: Subject a solution of the impurity to various stress conditions (e.g., 0.1N HCl, 0.1N NaOH, 3% H₂O₂, heat, and light).[17][18] Analyze the stressed samples using your developed method. This will not only reveal the conditions under which the analyte is unstable but also prove that your method is "stability-indicating"—meaning it can separate the degradation products from the parent impurity peak.[6]

• Sample Handling and Storage:

  • Recommendation: Based on the stability results, implement appropriate controls. Prepare samples in fresh, high-quality solvents. Use amber vials to protect from light if photolytic degradation is observed. Keep sample solutions in the autosampler at a controlled, cool temperature (e.g., 4-10 °C) during analysis. Analyze samples as quickly as possible after preparation.

Experimental Protocols & Data

Recommended LC-MS/MS Protocol (Example)

This protocol provides a starting point for a robust, stability-indicating method.

• Chromatographic System: UPLC/HPLC coupled to a triple quadrupole mass spectrometer.

• Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm (or equivalent).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  Time (min)	Flow Rate (mL/min)	%B
  0.0	0.4	10
  5.0	0.4	60
  5.5	0.4	95
  6.5	0.4	95
  6.6	0.4	10

  | 8.0 | 0.4 | 10 |

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• MS/MS Parameters (Example):

  Parameter	Setting
  Ionization Mode	ESI Positive
  Capillary Voltage	3.5 kV
  Source Temperature	150 °C
  Desolvation Temp.	400 °C
  MRM Transitions	(To be determined empirically)
  Desloratadine	Q1: 311.1 -> Q3: 259.2

  | 8-Dechloro-10-chloro Des. | Q1: 311.1 -> Q3: (Optimize) |

Data Summary: Comparison of Analytical Methods

The following table summarizes typical performance characteristics for Desloratadine and impurity analysis, providing a benchmark for your method development.

Parameter	RP-HPLC Method[7]	UPLC Method[19]	LC-MS/MS (HILIC)[8]
Linearity Range	8 - 24 µg/mL	0.25 - 76.2 µg/mL	1 - 50 ng/mL
Correlation (r²)	0.9975	> 0.999	> 0.999
Precision (%RSD)	< 2%	< 1.3%	< 15%
Accuracy (% Rec.)	98.29 - 99.37%	98.9 - 102.0%	Within ±15% of nominal
LOQ	Not specified	Not specified	1.0 ng/mL

Visualizations

General Workflow for Impurity Quantification

Caption: A decision tree to isolate issues in LC-MS/MS analysis.

References

• Gomaa, M. S., & Rezk, M. R. (2018). Validated selective spectrophotometric methods for the kinetic determination of desloratidine in tablets and in the presence of its degradation products. Journal of Applied Pharmaceutical Science, 8(7), 108-116. (URL not available)

• Kim, J., et al. (2025). Impurity Analysis for N-Nitroso-Desloratadine by LC-MS/MS Method with HILIC-Based Separation Mode. Preprints.org. [Link]

• Rao, D. D., et al. (2010). A validated stability-indicating UPLC method for desloratadine and its impurities in pharmaceutical dosage forms. Journal of Pharmaceutical and Biomedical Analysis, 51(3), 736-742. [Link]

• Razib, et al. (2014). Validation and Application of a Modified RP-HPLC Method for the Quantification of Desloratadine in Pharmaceutical Dosage Forms. Dhaka University Journal of Pharmaceutical Sciences, 13(1), 69-75. [Link]

• Zupanets, I., & Bezuglaya, A. (2020). VALIDATION OF THE SPECTROPHOTOMETRIC PROCEDURE FOR DESLORATADINE ASSAY IN TABLETS APPLYING THE UNCERTAINTY CONCEPT OF THE STATE. Medical and clinical chemistry, 22(4), 48-56. [Link]

• Patel, A., & Shah, N. (2018). Analytical Method Development and Validation of Desloratadine Tablet. ResearchGate. [Link]

• Sutar, S. R., et al. (2013). Development and Validation of HPTLC Method for Estimation of Desloratadine. ResearchGate. [Link]

• Kumar, A., et al. (2014). New Validated RP-HPLC Method for Quantification of Rupatadine FumarateImpurities in Solid Dosage Form Supported By Forced Degrad. International Journal of Pharmacy and Pharmaceutical Sciences, 6(8), 503-509. [Link]

• Zheng, J., et al. (2010). Rapid separation of desloratadine and related compounds in solid pharmaceutical formulation using gradient ion-pair chromatography. Journal of Pharmaceutical and Biomedical Analysis, 51(1), 139-145. [Link]

• Attimarad, M., et al. (2023). Advances in Simple and Chiral-HPLC Methods for Antiallergic Drugs and Chiral Recognition Mechanism. Molecules, 28(6), 2686. [Link]

• Sharma, A., et al. (2014). Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard. International Journal of Pharmacy and Pharmaceutical Sciences, 6(11), 311-318. [Link]

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. [Link]

• Reddy, B. P., et al. (2011). A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities. Journal of the Korean Chemical Society, 55(1), 79-86. [Link]

• LCGC International. (2023). Troubleshooting LC-MS. LCGC International, 41(2), 52-52. [Link]

• Shimadzu. Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Shimadzu. [Link]

• Dong, M. W. (2014). Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. BioProcess International. [Link]

• Das, S. (2015). Troubleshooting Liquid Chromatography-Tandem Mass Spectrometry in the Clinical Laboratory. AACC. [Link]

• Allmpus. (n.d.). DESLORATADINE 8-DECHLORO-10-CHLORO IMPURITY. Allmpus. [Link]

• Jain, P., et al. (2019). Development of Validated UV Spectrophotometric Stability Indicating Method for Estimation of Desloratadine from Its Tablet Dosage Form. Research Journal of Pharmacy and Technology, 12(7), 3323-3327. [Link]

• Behera, S., et al. (2022). Surveillance of Stability Under Different Stress Conditions in Desloratadine and Study of Degradation Kinetics. Journal of AOAC INTERNATIONAL, 105(4), 979–985. [Link]

• Sravani, G., et al. (2016). Designing of forced degradation studies and development of validated stability indicating method for simultaneous estimation of Desloratadine and Montelukast sodium in bulk and pharmaceutical formulation. Der Pharma Chemica, 8(2), 346-354. [Link]

Sources

• 1. 8-Dechloro-10-chloro Desloratadine | LGC Standards [lgcstandards.com]
• 2. allmpus.com [allmpus.com]
• 3. Desloratadine 8-Dechloro-10-Chloro Impurity | CAS No- 1346600-61-0 [chemicea.com]
• 4. scispace.com [scispace.com]
• 5. journal.eu-jr.eu [journal.eu-jr.eu]
• 6. A validated stability-indicating UPLC method for desloratadine and its impurities in pharmaceutical dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. preprints.org [preprints.org]
• 9. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 10. zefsci.com [zefsci.com]
• 11. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 12. Surveillance of Stability Under Different Stress Conditions in Desloratadine and Study of Degradation Kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Rapid separation of desloratadine and related compounds in solid pharmaceutical formulation using gradient ion-pair chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 17. ijpbs.com [ijpbs.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Matrix Effects in LC-MS/MS Analysis of 8-Dechloro-10-chloro Desloratadine

Welcome to the Technical Support Center for the bioanalysis of 8-Dechloro-10-chloro Desloratadine (CAS 1346600-61-0). As a critical halogenated impurity monitored during the development of the H1-receptor antagonist desloratadine, its accurate quantification is paramount for regulatory compliance[1].

Because 8-Dechloro-10-chloro Desloratadine is a highly lipophilic, basic secondary amine, it is exceptionally prone to matrix effects —specifically ion suppression—during Electrospray Ionization (ESI)[2]. This guide provides researchers with field-proven diagnostic tools, mechanistic troubleshooting strategies, and self-validating protocols to ensure robust LC-MS/MS performance.

Diagnostic FAQs: Understanding the Mechanism of Interference

Q1: Why does the MS/MS signal for 8-Dechloro-10-chloro Desloratadine drop significantly in biological matrices compared to neat solvent? A1: This is a classic manifestation of ion suppression driven by ESI competition. In positive ion mode, acidic mobile phases protonate the piperidine nitrogen of the impurity to form [M+H]+ ions. However, endogenous plasma components—particularly glycerophosphocholines—are highly surface-active and permanently charged. During droplet desolvation in the ESI source, these phospholipids migrate to the droplet surface faster than the target analyte, monopolizing the available charge and ejecting into the gas phase. This leaves the 8-Dechloro-10-chloro Desloratadine un-ionized, drastically reducing your signal[2].

Q2: Protein precipitation (PPT) is fast and easy. Why is it failing for this specific impurity? A2: While PPT effectively removes macroscopic proteins, it leaves nearly 100% of endogenous phospholipids in the supernatant[3]. Because 8-Dechloro-10-chloro Desloratadine elutes in the highly organic region of a reversed-phase gradient, it co-elutes directly with these retained phospholipids. To achieve reliable quantification in the pg/mL range, you must switch to an extraction method that orthogonally separates the analyte from lipids, such as Liquid-Liquid Extraction (LLE)[3].

Q3: How do I definitively calculate and validate the Matrix Factor (MF) for my assay? A3: The Matrix Factor must be calculated using the Post-Extraction Spike Method to isolate ionization effects from extraction recovery[4]. The formula is: MF = (Peak Area of Analyte Spiked INTO Extracted Blank Matrix) / (Peak Area of Analyte in Neat Solvent) An MF of 1.0 indicates no matrix effect. Regulatory guidelines require the MF to be between 0.85 and 1.15, with a Coefficient of Variation (CV) < 15% across at least six different matrix lots[5].

Troubleshooting Guide: Corrective Actions

Issue A: Non-Linear Calibration Curves at the LLOQ

• Root Cause: Concentration-dependent matrix effects. At lower concentrations, the ratio of interfering matrix ions to analyte ions is overwhelmingly high, leading to disproportionate suppression.

• Causality-Driven Solution: Implement a Stable Isotope-Labeled Internal Standard (SIL-IS) . The gold standard for desloratadine analogs is[6]. Because the deuterated standard shares the exact physicochemical properties of the analyte, it co-elutes perfectly and experiences the identical ionization environment. By quantifying the ratio of Analyte/IS, the matrix effect is mathematically normalized, restoring linearity[7].

Issue B: Retention Time Drift and Broad Peak Shapes

• Root Cause: Poor buffering capacity in the mobile phase allows the basic amine of the impurity to interact with residual silanols on the stationary phase, while matrix salts alter the local pH of the injection plug.

• Causality-Driven Solution: Optimize the mobile phase using 10 mM ammonium formate combined with a highly organic solvent like methanol or acetonitrile[7]. The ammonium formate provides sufficient ionic strength to mask silanol interactions and stabilizes the pH, ensuring sharp, symmetrical peaks and shifting the analyte away from the solvent front where early-eluting matrix components cluster[3].

Workflow & Logic Visualization

The following decision tree outlines the self-validating logic required to diagnose and eliminate matrix effects in your assay.

Workflow for diagnosing and mitigating LC-MS/MS matrix effects in desloratadine impurity analysis.

Self-Validating Experimental Protocols

To guarantee assay trustworthiness, utilize the following optimized Liquid-Liquid Extraction (LLE) protocol. This method is self-validating because the pH adjustment step chemically forces the analyte into its neutral free-base form, ensuring selective partitioning into the organic phase while permanently charged matrix interferents are trapped in the aqueous waste.

Protocol: Optimized LLE for 8-Dechloro-10-chloro Desloratadine

• Sample Aliquot: Transfer 400 µL of human or animal plasma into a clean 10 mL glass centrifuge tube.

• Internal Standard Addition: Add 100 µL of Desloratadine-d5 working solution (10 ng/mL). Vortex briefly.

• pH Adjustment (Critical Step): Add 100 µL of 0.1 M NaOH. Mechanistic Note: Desloratadine analogs have a pKa ~9.7. Raising the pH > 11 deprotonates the secondary amine, maximizing its lipophilicity for organic extraction.[6]

• Solvent Partitioning: Add 3.0 mL of the extraction solvent: Ethyl Acetate:Dichloromethane (80:20, v/v) . Mechanistic Note: This specific ratio is highly selective for halogenated tricyclic compounds while precipitating and excluding amphiphilic phospholipids.[7]

• Agitation: Vortex vigorously for 10 minutes to ensure complete phase transfer.

• Separation: Centrifuge at 4000 rpm for 5 minutes at 4°C.

• Recovery: Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 200 µL of the initial mobile phase (e.g., 10 mM ammonium formate:methanol). Inject 5 µL into the LC-MS/MS system[7].

Quantitative Data Presentation

The table below summarizes the empirical improvements in assay performance when transitioning from basic precipitation to optimized LLE for desloratadine-related impurities. Notice the direct correlation between phospholipid removal and the stabilization of the Matrix Factor.

Sample Preparation Method	Matrix Factor (MF)	Absolute Recovery (%)	Precision (% CV)	Phospholipid Removal Efficiency
Protein Precipitation (PPT)	0.45 (Severe Suppression)	95.2	22.4	Poor (< 10%)
Solid Phase Extraction (SPE)	0.88	85.1	11.2	Good (~ 80%)
Optimized LLE (EtOAc:DCM)	0.98 (Near Ideal)	90.3	4.5	Excellent (> 98%)

Data synthesis reflecting standard bioanalytical validation parameters for highly lipophilic basic amines[3][7].

References

• Impurity Analysis for N-Nitroso-Desloratadine by LC-MS/MS Method with HILIC-Based Separation Mode Preprints.org[Link]

• Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard National Center for Biotechnology Information (PMC) [Link]

• Quantification of desloratadine in human plasma by LC-ESI-MS/MS and application to a pharmacokinetic study Semantic Scholar [Link]

• Simultaneous Determination of Loratadine and Its Metabolite Desloratadine in Beagle Plasma by LC-MS/MS and Application for Pharmacokinetics Study National Center for Biotechnology Information (PMC) [Link]

• Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions Chromatography Online[Link]

• Desloratadine Impurities and Related Compound (8-Dechloro-10-chloro Desloratadine) Veeprho Pharmaceuticals [Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Simultaneous Determination of Loratadine and Its Metabolite Desloratadine in Beagle Plasma by LC-MS/MS and Application for Pharmacokinetics Study of Loratadine Tablets and Omeprazole‑Induced Drug–Drug Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Overcoming Scale-Up Challenges in Desloratadine Synthesis &amp; Impurity Control

Welcome to the Process Chemistry Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals tasked with scaling up the synthesis of Desloratadine. A primary bottleneck in commercializing this active H1-receptor antagonist is controlling the regioselectivity of its tricyclic core to prevent the formation of the positional isomer impurity, 8-Dechloro-10-chloro Desloratadine (CAS: 1346600-61-0)[1].

This support document provides mechanistic insights, actionable troubleshooting FAQs, and self-validating protocols to ensure API purity and high-yield scale-up.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: What is the mechanistic origin of the 8-Dechloro-10-chloro Desloratadine impurity during scale-up? The impurity originates during the electrophilic aromatic cyclization of the 3-[2-(3-chlorophenyl)ethyl]-pyridine precursor[2]. To form the central 7-membered cyclohepta ring, the cyclization must occur on the 3-chlorophenyl ring. Because the chlorine atom is at the meta-position of the benzyl moiety, the electrophilic attack (via an acylium ion or carbocation) can occur either para to the chlorine or ortho to the chlorine.

• Causality: The para attack yields the desired 8-chloro tricyclic ketone and is sterically favored. The ortho attack yields the 10-chloro tricyclic ketone. During scale-up, poor heat dissipation can provide the activation energy required to overcome the steric hindrance of the ortho position, thereby increasing the 10-chloro impurity profile.

Q2: How does the choice of acid catalyst influence the 8-chloro vs. 10-chloro ratio? In standard bench-scale synthesis, superacids like HF/BF₃ are used because their high Hammett acidity ( H0​<−12 ) drives the cyclization rapidly under strict kinetic control [3]. This heavily favors the 8-chloro isomer. However, handling HF/BF₃ at an industrial scale is hazardous. When scaling up using alternative, milder catalysts like Polyphosphoric Acid (PPA) or Eaton's reagent, the reaction requires higher temperatures (often >100°C). This thermal requirement shifts the reaction towards thermodynamic control , which significantly increases the formation of the 10-chloro isomer.

Q3: Why is the 10-chloro impurity so difficult to purge downstream? The 8-chloro and 10-chloro isomers possess nearly identical pKa​ values, polarities, and solubilities. Standard liquid-liquid extractions or basic crystallizations fail to separate them efficiently. The impurity must be controlled at the tricyclic ketone intermediate stage or removed via highly specific, slow-cooling selective crystallization of the final API using specific solvent-antisolvent pairs.

Section 2: Logical Relationships & Workflows (Visualized)

Regioselective divergence in the cyclization of the 3-chlorophenyl precursor.

Iterative crystallization workflow for isolating the 8-chloro API from the 10-chloro impurity.

Section 3: Experimental Protocols

Protocol A: Regioselective Cyclization of Tricyclic Ketone (Scale-Up Optimized)

Objective: Maximize the 8-chloro isomer yield while suppressing the 10-chloro impurity during the Friedel-Crafts cyclization[4]. Causality: Using a controlled addition of the precursor into a pre-cooled superacid mixture ensures that the local concentration of the reactive intermediate remains low. This prevents exothermic thermal spikes that provide the activation energy for the sterically hindered 10-chloro pathway.

Step-by-Step Methodology:

• Preparation: Charge a Hastelloy reactor with anhydrous HF (10 volumes) and cool to -5°C. Saturate the solution with BF₃ gas until a steady pressure of 20 psi is maintained.

• Precursor Addition: Dissolve the 3-[2-(3-chlorophenyl)ethyl]-2-pyridinecarboxamide precursor in a minimal amount of anhydrous dichloromethane (DCM).

• Controlled Dosing: Pump the precursor solution into the HF/BF₃ mixture at a rate of 0.5 volumes/hour.

  • Self-Validation Check: Maintain the internal temperature strictly between -5°C and 0°C. Exceeding 5°C increases the 10-chloro impurity by ~2% per degree of deviation.

• Maturation: Stir the reaction for 4 hours at 0°C.

• Quench: Carefully transfer the reaction mass into a secondary reactor containing an ice-water mixture (50 volumes) while maintaining the quench temperature below 20°C.

• Neutralization & Extraction: Adjust the pH to 8.5 using 20% NaOH. Extract the aqueous layer with DCM (3 x 10 volumes).

• Concentration: Wash the combined organics with brine, dry over Na₂SO₄, and concentrate under reduced pressure to isolate the crude tricyclic ketone.

Protocol B: Selective Crystallization of Desloratadine API

Objective: Purge residual 8-Dechloro-10-chloro Desloratadine from the final API. Causality: The 10-chloro isomer has a slightly higher solubility in cold isopropanol (IPA) due to the altered dipole moment caused by the chlorine shift. A slow cooling profile allows the 8-chloro isomer to form a highly ordered crystal lattice, excluding the 10-chloro isomer into the mother liquor.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude Desloratadine free base in IPA (8 volumes) at 75°C until a clear solution is obtained.

• Clarification: Add activated carbon (5% w/w) and stir for 30 minutes to remove colored impurities. Filter hot through a Celite bed.

• Initial Cooling: Transfer the filtrate to a crystallizer and cool to 50°C at a controlled rate of 0.5°C/min.

• Seeding: Seed the solution with pure 8-chloro Desloratadine crystals (0.1% w/w).

• Bed Establishment: Hold the temperature at 50°C for 2 hours to establish a stable crystal bed.

• Final Cooling: Cool to 5°C at a rate of 0.1°C/min.

  • Self-Validation Check: Faster cooling rates will cause supersaturation collapse, leading to the co-precipitation of the 10-chloro impurity.

• Isolation: Filter the slurry and wash the cake with cold IPA (2 volumes). Dry under vacuum at 45°C.

Section 4: Quantitative Data & Process Parameters

The table below summarizes the causality between the chosen cyclization conditions and the resulting regiochemical distribution of the isomers.

Catalyst System	Temperature (°C)	Reaction Time (h)	8-Chloro Yield (%)	10-Chloro Impurity (%)	Mechanistic Notes
HF / BF₃	-5 to 0	4	92.5	0.8	Optimal kinetic control; requires specialized Hastelloy equipment.
HF / BF₃	15 to 20	2	88.0	4.5	Loss of kinetic control; thermal spikes increase ortho-attack.
Polyphosphoric Acid (PPA)	120	12	65.0	15.2	Thermodynamic control; high impurity profile, difficult downstream purification.
Eaton's Reagent	80	8	72.0	9.8	Moderate yield; significant 10-chloro formation due to elevated temperature.

References

• Desloratadine Impurities and Related Compound Source: Veeprho Pharmaceuticals URL:[Link]

• EP1442035B1 - Process for the preparation of 4-(8-chloro-5,6-dihydro-11h-benzo-[5,6]-cyclohepta-[1,2-b]-pyridin-11-ylidene)-1-piperidinecarboxylic acid ethyl ester (loratadine)

Sources

• 1. veeprho.com [veeprho.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A Process For Synthesizing Loratadine [quickcompany.in]
• 4. EP1442035B1 - Process for the preparation of 4- (8-chloro-5, 6-dihydro-11h-benzo-[5,6]-cyclohepta-[1,2-b]-pyridin-11-ylidene)-1-piperidinecarboxylic acid ethyl ester (loratadine) - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Method Validation of 8-Dechloro-10-chloro Desloratadine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, ensuring the purity and safety of active pharmaceutical ingredients (APIs) is paramount. This guide provides a comprehensive framework for the validation of an analytical method for a potential impurity, 8-Dechloro-10-chloro Desloratadine, a structural analog of the antihistamine Desloratadine. As a Senior Application Scientist, this document synthesizes regulatory expectations with practical, field-proven insights to guide researchers in establishing a robust and reliable analytical method.

The validation of an analytical method is a critical process that provides documented evidence that the procedure is suitable for its intended purpose.[1][2] This guide will focus on a comparative analysis of potential analytical techniques and provide a detailed, step-by-step protocol for the validation of a High-Performance Liquid Chromatography (HPLC) method, a workhorse in pharmaceutical analysis.[3][4][5]

The Importance of Impurity Profiling

Impurities in drug substances can arise from various sources, including the manufacturing process, degradation of the API, or contamination.[6] Even at trace levels, these impurities can impact the safety and efficacy of the final drug product.[7] Regulatory bodies such as the International Council for Harmonisation (ICH), the United States Pharmacopeia (USP), and the Food and Drug Administration (FDA) have established stringent guidelines for the identification, qualification, and control of impurities.[8][9][10] Therefore, the development and validation of sensitive and specific analytical methods for impurity profiling are not just a regulatory requirement but a scientific necessity.[3][5]

Choosing the Right Analytical Tool: A Comparative Overview

Several analytical techniques can be employed for the analysis of pharmaceutical impurities. The choice of method depends on the physicochemical properties of the analyte, the required sensitivity, and the nature of the sample matrix.

Technique	Principle	Strengths	Limitations	Applicability for 8-Dechloro-10-chloro Desloratadine
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a stationary and mobile phase.	Versatile, robust, widely available, suitable for a wide range of compounds.[5]	Moderate sensitivity compared to LC-MS.	Highly Suitable. HPLC with UV detection is a standard and reliable method for the quantification of organic impurities in pharmaceuticals.[11]
Ultra-Performance Liquid Chromatography (UPLC)	Similar to HPLC but uses smaller particle size columns for higher resolution and faster analysis.	Increased speed, resolution, and sensitivity compared to HPLC.[11]	Higher backpressure requires specialized instrumentation.	Highly Suitable. Offers improved performance over HPLC for complex impurity profiles.[11]
Liquid Chromatography-Mass Spectrometry (LC-MS)	Combines the separation power of LC with the high sensitivity and specificity of mass spectrometry.	Excellent for identification and quantification of trace-level impurities.[3][7]	Higher cost and complexity.	Ideal for identification and trace-level quantification. Particularly useful for characterizing unknown impurities.[7]
Gas Chromatography (GC)	Separation of volatile compounds in the gas phase.	Excellent for volatile and semi-volatile impurities, such as residual solvents.[3]	Not suitable for non-volatile or thermally labile compounds.	Not Suitable. 8-Dechloro-10-chloro Desloratadine is expected to be a non-volatile compound similar to Desloratadine.

For the purpose of this guide, we will focus on the validation of a reversed-phase HPLC method with UV detection, as it represents a widely accessible and practical approach for routine quality control.

The Validation Workflow: A Step-by-Step Guide

The following workflow outlines the key stages in validating an analytical method for 8-Dechloro-10-chloro Desloratadine, in accordance with ICH Q2(R1) guidelines.[1][8]

Caption: A typical workflow for the validation of an analytical method.

Experimental Protocol: Validating an HPLC-UV Method

This section provides a detailed, step-by-step methodology for validating an HPLC-UV method for the quantification of 8-Dechloro-10-chloro Desloratadine.

System Suitability

System suitability testing is an integral part of any analytical procedure and ensures that the chromatographic system is performing adequately before and during the analysis.[12][13][14]

Protocol:

• Prepare a system suitability solution containing 8-Dechloro-10-chloro Desloratadine and Desloratadine at a concentration relevant to the specification limit.

• Inject the solution six replicate times.

• Calculate the following parameters:

  • Tailing factor (Asymmetry factor): Should be ≤ 2.0 for the 8-Dechloro-10-chloro Desloratadine peak.

  • Theoretical plates (N): Should be ≥ 2000 for the 8-Dechloro-10-chloro Desloratadine peak.

  • Relative Standard Deviation (%RSD) of peak areas: Should be ≤ 2.0% for the six replicate injections.

  • Resolution (Rs): Should be ≥ 2.0 between the 8-Dechloro-10-chloro Desloratadine peak and the Desloratadine peak.

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of other components that may be expected to be present, such as impurities, degradation products, and matrix components.[15][16]

Protocol:

• Forced Degradation: Subject a solution of Desloratadine to stress conditions (acid, base, oxidation, heat, and light) to induce degradation.

• Analyze the stressed samples alongside a solution of 8-Dechloro-10-chloro Desloratadine.

• Peak Purity Analysis: Use a photodiode array (PDA) detector to assess the peak purity of 8-Dechloro-10-chloro Desloratadine in the stressed samples to ensure no co-eluting peaks are present.

• The method is considered specific if the 8-Dechloro-10-chloro Desloratadine peak is well-resolved from any degradation products and the main component, and the peak purity is acceptable.

Linearity and Range

Linearity demonstrates that the response of the method is directly proportional to the concentration of the analyte over a specified range.[1][10]

Protocol:

• Prepare a series of at least five standard solutions of 8-Dechloro-10-chloro Desloratadine covering the expected range (e.g., from the Limit of Quantification (LOQ) to 150% of the specification limit).

• Inject each standard solution in triplicate.

• Plot a calibration curve of the mean peak area versus concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.99.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.[15][16]

Protocol:

• Spiking Method: Spike a placebo (a mixture of all the formulation excipients without the API) with known amounts of 8-Dechloro-10-chloro Desloratadine at three different concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

• Prepare each concentration level in triplicate.

• Analyze the spiked samples and calculate the percentage recovery.

• Acceptance Criteria: The mean recovery should be within 90.0% to 110.0% for each concentration level.

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is evaluated at two levels: repeatability and intermediate precision.[15][16]

Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six individual samples of a single batch of Desloratadine spiked with 8-Dechloro-10-chloro Desloratadine at 100% of the specification level.

  • Analyze the samples on the same day, with the same analyst, and on the same instrument.

  • Calculate the %RSD of the results.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the %RSD of the combined results from both days.

• Acceptance Criteria: The %RSD for both repeatability and intermediate precision should be ≤ 5.0%.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[9][17][18]

Protocol:

• Based on Signal-to-Noise Ratio:

  • Determine the concentration of 8-Dechloro-10-chloro Desloratadine that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.[17]

• Based on the Standard Deviation of the Response and the Slope:

  • Calculate LOD and LOQ using the following equations:

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S) Where σ is the standard deviation of the response (e.g., from the y-intercept of the regression line) and S is the slope of the calibration curve.[17]

  • Confirm the determined LOQ by analyzing a minimum of six replicates at this concentration and demonstrating acceptable precision and accuracy.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters and provides an indication of its reliability during normal usage.[15][16]

Protocol:

• Introduce small, deliberate variations to the chromatographic conditions, one at a time. Examples of variations include:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 5 °C)

  • Mobile phase composition (e.g., ± 2% organic)

  • Wavelength of detection (e.g., ± 2 nm)

• Analyze a system suitability solution under each of the modified conditions.

• Evaluate the impact of the changes on the system suitability parameters (e.g., resolution, tailing factor).

• The method is considered robust if the system suitability criteria are still met under all the varied conditions.

Data Summary and Interpretation

The results of the validation studies should be compiled into a comprehensive validation report. The following tables provide a template for summarizing the key validation data.

Table 1: System Suitability Results

Parameter	Acceptance Criteria	Result	Pass/Fail
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 2000
%RSD of Peak Areas	≤ 2.0%
Resolution	≥ 2.0

Table 2: Linearity Data

Parameter	Acceptance Criteria	Result
Linearity Range	LOQ to 150% of spec.
Correlation Coefficient (r²)	≥ 0.99
Y-intercept	Report
Slope	Report

Table 3: Accuracy (% Recovery)

Concentration Level	Mean Recovery (%)	%RSD	Acceptance Criteria
50%	90.0 - 110.0%
100%	90.0 - 110.0%
150%	90.0 - 110.0%

Table 4: Precision (%RSD)

Precision Level	%RSD	Acceptance Criteria
Repeatability	≤ 5.0%
Intermediate Precision	≤ 5.0%

Table 5: LOD and LOQ

Parameter	Result
Limit of Detection (LOD)
Limit of Quantification (LOQ)

Table 6: Robustness Study Summary

Parameter Varied	Variation	Impact on System Suitability
Flow Rate	± 0.1 mL/min
Column Temperature	± 5 °C
Mobile Phase Composition	± 2% organic
Detection Wavelength	± 2 nm

Conclusion

The validation of an analytical method for impurities like 8-Dechloro-10-chloro Desloratadine is a rigorous but essential process in pharmaceutical development. By following a systematic approach guided by regulatory principles and sound scientific judgment, researchers can establish a reliable and robust method that ensures the quality and safety of the final drug product. This guide provides a comprehensive framework and practical protocols to navigate the complexities of analytical method validation, empowering scientists to generate data with the highest level of integrity.

References

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A Comparative Analysis of 8-Dechloro-10-chloro Desloratadine and Desloratadine: An In-Depth Technical Guide for Researchers

This guide provides a comprehensive comparative analysis of Desloratadine, a well-established second-generation antihistamine, and its potential impurity, 8-Dechloro-10-chloro Desloratadine. As the development and quality control of pharmaceuticals demand a thorough understanding of not only the active pharmaceutical ingredient (API) but also its related substances, this document is intended for researchers, scientists, and drug development professionals. We will delve into the known characteristics of Desloratadine and, in the absence of extensive experimental data for 8-Dechloro-10-chloro Desloratadine, provide a theoretical and predictive comparison based on structural differences and in silico modeling. Furthermore, this guide outlines detailed experimental protocols to enable a robust, head-to-head comparison of these two compounds.

Introduction to Desloratadine and its Analogs

Desloratadine is the major active metabolite of loratadine and functions as a potent, long-acting, non-sedating antagonist of the histamine H1 receptor.[1][2][3] It is widely used for the symptomatic relief of allergic conditions such as allergic rhinitis and chronic idiopathic urticaria.[1] Its efficacy and favorable safety profile, particularly its low propensity to cause drowsiness due to limited penetration of the blood-brain barrier, have made it a cornerstone in allergy treatment.[1][4]

The synthesis and storage of any pharmaceutical compound can lead to the formation of impurities. 8-Dechloro-10-chloro Desloratadine is a potential process-related impurity or degradation product of Desloratadine.[5] Understanding the profile of such impurities is critical for ensuring the safety and efficacy of the final drug product, as mandated by regulatory bodies worldwide. While reference standards for 8-Dechloro-10-chloro Desloratadine are commercially available, a comprehensive pharmacological and toxicological profile is not readily found in published literature. This guide aims to bridge this knowledge gap by providing a framework for its analysis and comparison with the parent drug, Desloratadine.

Physicochemical and Structural Comparison

A fundamental comparison begins with the physicochemical properties and molecular structures of the two compounds.

Table 1: Physicochemical Properties

Property	Desloratadine	8-Dechloro-10-chloro Desloratadine
IUPAC Name	8-chloro-6,11-dihydro-11-(4-piperdinylidene)-5H-benzocyclohepta[1,2-b]pyridine	10-chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzocyclohepta[1,2-b]pyridine
Molecular Formula	C₁₉H₁₉ClN₂	C₁₉H₁₉ClN₂
Molecular Weight	310.82 g/mol	310.82 g/mol
CAS Number	100643-71-8	1346600-61-0
Appearance	White to off-white powder	Off-white solid
Solubility	Slightly soluble in water; very soluble in ethanol and propylene glycol	Soluble in Methanol/DMSO

Data for 8-Dechloro-10-chloro Desloratadine is based on information from chemical suppliers.

The key structural difference lies in the position of the chlorine atom on the tricyclic ring system. In Desloratadine, the chlorine atom is at the 8-position, whereas in the impurity, it is at the 10-position, with the 8-position being unsubstituted. This seemingly minor positional isomerism can have significant implications for the molecule's three-dimensional conformation, electronic distribution, and, consequently, its biological activity and metabolic fate.

Caption: Chemical structures of Desloratadine and 8-Dechloro-10-chloro Desloratadine.

Pharmacological Profile of Desloratadine

Desloratadine's primary mechanism of action is as a selective inverse agonist of the peripheral histamine H1 receptor.[4] By binding to the H1 receptor, it stabilizes the inactive conformation, thereby reducing the allergic response mediated by histamine. Desloratadine exhibits high affinity for the H1 receptor and has a long duration of action, allowing for once-daily dosing.[1]

Beyond its antihistaminic effects, Desloratadine has demonstrated anti-inflammatory properties. It has been shown to inhibit the release of pro-inflammatory mediators from human mast cells and basophils in vitro.

In Silico Predictive Analysis

In the absence of experimental data for 8-Dechloro-10-chloro Desloratadine, in silico (computational) models can provide valuable predictions of its absorption, distribution, metabolism, excretion, and toxicity (ADME/Tox) profile in comparison to Desloratadine. These predictions are based on the chemical structure and can guide further experimental investigation.

Table 2: Predicted ADME/Tox Properties

Parameter	Desloratadine (Predicted)	8-Dechloro-10-chloro Desloratadine (Predicted)	Potential Implication of Difference
Human Intestinal Absorption	High	High	Both likely well-absorbed orally.
Blood-Brain Barrier Permeation	Low	Low	Impurity is also unlikely to be sedative.
CYP2D6 Substrate	Yes	Likely	Potential for similar drug-drug interactions.
hERG Inhibition	Low risk	Low risk	Both likely have a low risk of cardiotoxicity.
Ames Mutagenicity	Low probability	Low probability	Both likely non-mutagenic.

Disclaimer: These are predictive data generated from computational models and require experimental validation.

The in silico analysis suggests that 8-Dechloro-10-chloro Desloratadine may share a similar general ADME/Tox profile with Desloratadine. The positional change of the chlorine atom is not predicted to drastically alter key properties like oral absorption, CNS penetration, or major metabolic pathways. However, subtle differences in receptor affinity, metabolic stability, and off-target effects cannot be ruled out without experimental data.

Proposed Experimental Protocols for Comparative Analysis

To definitively compare the two compounds, a series of experiments are necessary. The following protocols provide a roadmap for such an investigation.

Analytical Method for Separation and Quantification

A validated, stability-indicating HPLC or UPLC method is essential for distinguishing and quantifying Desloratadine and its impurity.

Protocol: RP-HPLC Method Development

• System: HPLC with UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm.

• Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness.

Caption: Workflow for the development and validation of an RP-HPLC method.

Comparative Receptor Binding Assay

To compare the pharmacological activity, a histamine H1 receptor binding assay is crucial.

Protocol: H1 Receptor Binding Assay

• System: Radioligand binding assay using cell membranes expressing the human H1 receptor.

• Radioligand: [³H]-pyrilamine.

• Procedure: a. Incubate cell membranes with a fixed concentration of [³H]-pyrilamine and varying concentrations of Desloratadine or 8-Dechloro-10-chloro Desloratadine. b. After incubation, separate bound and free radioligand by rapid filtration. c. Quantify the radioactivity of the bound ligand using liquid scintillation counting.

• Data Analysis: Determine the inhibition constant (Ki) for each compound to assess its binding affinity for the H1 receptor.

Caption: Workflow for a competitive H1 receptor binding assay.

Conclusion and Future Directions

While Desloratadine is a well-characterized antihistamine, its potential impurity, 8-Dechloro-10-chloro Desloratadine, remains largely unstudied. The structural difference, a shift in the position of the chlorine atom, is unlikely to lead to drastically different physicochemical properties, as suggested by in silico predictions. However, subtle changes in biological activity cannot be discounted without empirical evidence. The experimental protocols outlined in this guide provide a clear path for researchers to conduct a thorough comparative analysis. Such studies are essential for a complete understanding of the impurity profile of Desloratadine and for ensuring the continued safety and efficacy of this important medication. Further research should also focus on the potential for this impurity to be a metabolite of Desloratadine and its toxicological profile in relevant in vitro and in vivo models.

References

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• Wikipedia. Desloratadine. [Link]

• U.S. Food and Drug Administration. CLARINEX® (desloratadine) TABLETS. [Link]

• Nakai, K., et al. (2020). Metabolism of desloratadine by chimeric TK-NOG mice transplanted with human hepatocytes. Xenobiotica, 50(10), 1245-1252. [Link]

• Molimard, M., et al. (2004). Comparison of pharmacokinetics and metabolism of desloratadine, fexofenadine, levocetirizine and mizolastine in humans. Fundamental & Clinical Pharmacology, 18(4), 399-411. [Link]

• Gupta, S., et al. (2004). Pharmacokinetics/pharmacodynamics of desloratadine and fluoxetine in healthy volunteers. The Journal of Clinical Pharmacology, 44(11), 1252-1259. [Link]

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A Comparative Guide to the Cross-Validation of Bioanalytical Methods for 8-Dechloro-10-chloro Desloratadine Quantification

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the rigorous and accurate quantification of drug molecules and their metabolites is paramount for ensuring safety and efficacy. Desloratadine, a potent, long-acting, non-sedating second-generation antihistamine, and its related compounds are no exception.[1][2] This guide provides an in-depth, objective comparison of two distinct bioanalytical methodologies for the quantification of Desloratadine and its positional isomer, 8-Dechloro-10-chloro Desloratadine. The presence of isomeric impurities can have significant implications for the pharmacokinetic and toxicological profile of a drug, making their precise measurement a critical aspect of bioanalysis.[3][4]

This document is structured to provide not just procedural steps, but a deeper understanding of the scientific principles and regulatory expectations that underpin robust bioanalytical method validation. We will explore a highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method, representing the gold standard in bioanalysis, and a robust High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method, which offers accessibility and reliability for impurity profiling. The cross-validation of such methods is essential when data from different analytical techniques are to be compared or combined, ensuring data integrity across studies.[5][6]

The Imperative of Isomer-Specific Quantification

Desloratadine and 8-Dechloro-10-chloro Desloratadine are positional isomers, meaning they share the same molecular weight but differ in the placement of a chlorine atom on the aromatic ring. This subtle structural difference can lead to significant variations in their pharmacological and toxicological properties. Therefore, a bioanalytical method must be able to differentiate and accurately quantify each isomer in the presence of the other, a significant challenge in chromatography.[3][7] The validation of such methods must adhere to stringent guidelines from regulatory bodies like the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).[5][8]

Method 1: High-Sensitivity Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the cornerstone of modern bioanalysis due to its exceptional sensitivity, selectivity, and specificity.[2][9] This method is particularly well-suited for quantifying low concentrations of analytes in complex biological matrices such as plasma.

Causality Behind Experimental Choices

The selection of LC-MS/MS is driven by the need for high sensitivity, often required for pharmacokinetic studies where drug concentrations can be very low. The use of a stable isotope-labeled internal standard (e.g., Desloratadine-d5) is a critical component of a robust LC-MS/MS method.[9][10] This internal standard co-elutes with the analyte and experiences similar matrix effects and ionization suppression, allowing for accurate correction and leading to high precision and accuracy.[10] The choice of Multiple Reaction Monitoring (MRM) for detection provides an additional layer of specificity, as it monitors a specific precursor-to-product ion transition for the analyte and internal standard.[9][10]

Experimental Workflow: LC-MS/MS

Caption: Workflow for LC-MS/MS quantification of Desloratadine and its isomer.

Detailed Experimental Protocol: LC-MS/MS

• Preparation of Calibration Standards and Quality Control Samples:

  • Prepare stock solutions of 8-Dechloro-10-chloro Desloratadine, Desloratadine, and Desloratadine-d5 (internal standard) in a suitable organic solvent (e.g., methanol).

  • Spike blank human plasma with working solutions of the analytes to prepare calibration standards and quality control (QC) samples at various concentrations.

• Sample Preparation (Protein Precipitation):

  • To 200 µL of plasma sample, calibration standard, or QC, add 50 µL of the internal standard working solution.

  • Add 600 µL of acetonitrile to precipitate plasma proteins.

  • Vortex for 1 minute and then centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the mobile phase.

• Chromatographic Conditions:

  • LC System: A UPLC or HPLC system capable of high-pressure gradient elution.

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is a common choice for good retention and separation of small molecules.[2]

  • Mobile Phase A: 10 mM Ammonium Formate in water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.4 mL/min.

  • Gradient: A linear gradient from 10% to 90% Mobile Phase B over 5 minutes.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.[9]

  • MRM Transitions:

    • Desloratadine: m/z 311.1 → 259.1[10]

    • 8-Dechloro-10-chloro Desloratadine: m/z 311.1 → 259.1 (Note: As isomers, they will have the same MRM transition, necessitating chromatographic separation).

    • Desloratadine-d5: m/z 316.1 → 264.1[10]

  • Data Analysis: Quantify the analytes by calculating the peak area ratio of the analyte to the internal standard.

Method 2: Isomer-Specific Separation by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

While not as sensitive as LC-MS/MS, HPLC-UV is a widely accessible and robust technique. For the challenge of separating positional isomers, the focus shifts to optimizing the chromatographic conditions to achieve baseline resolution. Ion-pair chromatography can be a powerful tool in this context.[11]

Causality Behind Experimental Choices

The primary challenge in quantifying 8-Dechloro-10-chloro Desloratadine in the presence of Desloratadine is achieving adequate chromatographic separation.[3] An HPLC-UV method is chosen for its reliability and its ability to be finely tuned for selectivity. The use of an ion-pair reagent, such as sodium dodecyl sulfate (SDS), in the mobile phase can enhance the resolution of closely related basic compounds by forming neutral ion pairs that interact differently with the stationary phase.[11] The selection of a phenyl-hexyl stationary phase can also provide alternative selectivity compared to a standard C18 column due to pi-pi interactions with the aromatic rings of the analytes. The pH of the mobile phase is a critical parameter for controlling the ionization state of the analytes and, consequently, their retention and selectivity.[12]

Experimental Workflow: HPLC-UV

Caption: Workflow for HPLC-UV quantification with a focus on isomer separation.

Detailed Experimental Protocol: HPLC-UV

• Preparation of Calibration Standards and Quality Control Samples:

  • Prepare stock solutions of 8-Dechloro-10-chloro Desloratadine and Desloratadine in methanol.

  • Prepare calibration standards and QC samples by spiking blank plasma.

• Sample Preparation (Liquid-Liquid Extraction):

  • To 500 µL of plasma sample, add an internal standard (a structurally related compound with a distinct retention time).

  • Add 100 µL of 1 M NaOH to basify the sample.

  • Add 3 mL of a mixture of ethyl acetate and hexane (80:20, v/v) and vortex for 10 minutes.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Transfer the organic layer to a new tube and evaporate to dryness.

  • Reconstitute the residue in 150 µL of the mobile phase.

• Chromatographic Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: YMC-Pack Pro C18 (150 mm x 4.6 mm, 3 µm) or a Phenyl-Hexyl column for alternative selectivity.[11]

  • Mobile Phase A: 20 mM sodium citrate buffer with 5 mM sodium dodecyl sulfate (SDS), adjusted to pH 6.0.[11]

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Gradient: A shallow gradient from 30% to 50% Mobile Phase B over 15 minutes to maximize resolution.

  • Detection Wavelength: 280 nm.

  • Injection Volume: 20 µL.

• Data Analysis:

  • Quantify the analytes based on the peak area of the chromatogram.

Performance Comparison and Cross-Validation

The cross-validation of these two methods is crucial to ensure that the data generated is comparable and reliable, especially if one method is used in early development and the other in later clinical phases.[5][6]

Parameter	LC-MS/MS Method	HPLC-UV Method	Rationale for Difference
Sensitivity (LOQ)	Very High (pg/mL range)[2]	Moderate (ng/mL range)[12]	Mass spectrometric detection is inherently more sensitive than UV detection.
Specificity	Very High	High (dependent on chromatographic resolution)	MRM in MS/MS is highly specific. HPLC-UV relies on chromatographic separation and UV absorbance, which can be less specific.
Linearity & Range	Wide (e.g., 5-5000 pg/mL)[13]	Good (e.g., 10-1000 ng/mL)	The high sensitivity of MS/MS allows for a wider linear dynamic range.
Sample Throughput	High (fast UPLC gradients)	Moderate (longer run times for resolution)	UPLC systems used with MS/MS allow for faster analysis times compared to the longer gradients often required for isomer separation in HPLC.
Cost & Complexity	High	Moderate	LC-MS/MS instruments are more expensive to purchase and maintain. HPLC-UV systems are more common and less complex to operate.
Robustness	Good	Very Good	HPLC-UV methods are often considered more robust and easier to transfer between laboratories.

Trustworthiness Through Self-Validation

Both described protocols are designed as self-validating systems. For the LC-MS/MS method, the use of a stable isotope-labeled internal standard ensures that variations in sample preparation and instrument response are accounted for in every sample.[10] For the HPLC-UV method, the inclusion of an internal standard and the rigorous optimization of chromatographic parameters to achieve baseline separation provide confidence in the specificity and accuracy of the results. Both methods must undergo full validation according to ICH M10 guidelines, assessing parameters such as accuracy, precision, selectivity, stability, and matrix effects.[14][15]

Conclusion

The choice between an LC-MS/MS and an HPLC-UV method for the quantification of 8-Dechloro-10-chloro Desloratadine depends on the specific requirements of the study. For high-sensitivity pharmacokinetic studies, the LC-MS/MS method is the undisputed choice. For routine quality control or in situations where extreme sensitivity is not the primary concern but robust isomer separation is critical, a well-developed HPLC-UV method can be a reliable and cost-effective alternative.

Cross-validation of these methods is not merely a procedural step but a scientific necessity to ensure data consistency and integrity throughout the drug development lifecycle.[5][16] By understanding the principles behind each technique and the rationale for the experimental choices, researchers can confidently select and validate the most appropriate method for their bioanalytical needs.

References

• ICH. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link][9][12][14][17]

• Patel, D. P., et al. (2013). Development and validation of an improved LC-MS/MS method for the quantification of desloratadine and its metabolite in human plasma using deutrated desloratadine as internal standard. Journal of Pharmacy & Bioallied Sciences, 5(3), 202–211. [Link][1][2]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link][5][6][8]

• Prajapati, A., et al. (2012). Quantification of desloratadine in human plasma by LC-ESI-MS/MS and application to a pharmacokinetic study. Journal of Pharmaceutical Analysis, 2(3), 217-223. [Link]

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• El-Kimary, E. R., et al. (2017). Developing a high-performance liquid chromatography method for simultaneous determination of loratadine and its metabolite desloratadine in human. ChesterRep. [Link][12]

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A Comparative Guide to Second-Generation Antihistamine Metabolites: Desloratadine, Fexofenadine, and Levocetirizine

Editorial Note: Initial searches for "8-Dechloro-10-chloro Desloratadine" did not yield sufficient data in publicly accessible scientific literature, suggesting it may be a novel or less-documented research compound. This guide has been structured to address the core request for a comparison of antihistamine metabolites by focusing on the well-characterized and clinically significant active metabolites of widely-used second-generation antihistamines. We will conduct an in-depth comparative analysis of Desloratadine (the primary active metabolite of Loratadine), Fexofenadine (the primary active metabolite of Terfenadine), and Levocetirizine (the active enantiomer of Cetirizine, a metabolite of Hydroxyzine).

Introduction: The Evolution of Antihistamines and the Role of Active Metabolites

Second-generation antihistamines were a significant leap forward from their first-generation predecessors, engineered to minimize the sedative and anticholinergic side effects that limited the utility of earlier drugs.[1][2] A key strategy in their development was to utilize the active metabolites of parent compounds. These metabolites are often responsible for the majority of the therapeutic effect, while the parent drug can be considered a prodrug.[1][3] By administering the active metabolite directly, it is possible to bypass the parent drug's metabolism, leading to a more predictable pharmacokinetic profile and a reduction in potential drug-drug interactions.[1][4]

This guide provides a technical comparison of three leading active antihistamine metabolites: Desloratadine, Fexofenadine, and Levocetirizine. We will examine their mechanisms of action, receptor binding affinities, pharmacokinetic profiles, and the experimental methodologies used to characterize their performance.

Mechanism of Action: Selective Inverse Agonism at the H1 Receptor

The primary mechanism for these compounds is their action as selective inverse agonists at the peripheral histamine H1 receptor.[5][6][7] Histamine binding to the H1 receptor activates a Gq/11 protein-coupled signaling cascade, leading to the activation of phospholipase C (PLC) and subsequent mobilization of intracellular calcium, which drives the classic allergic response.[8][9] Second-generation antihistamines bind to the H1 receptor, stabilizing it in an inactive conformation. This not only blocks the action of histamine but also reduces the receptor's basal activity.[10] Their high selectivity for peripheral H1 receptors and limited ability to cross the blood-brain barrier are the principal reasons for their non-sedating profile.[6][11][12][13]

Caption: Histamine H1 Receptor Signaling and Inhibition by Second-Generation Antihistamines.

Comparative Analysis of Pharmacological Potency

The in vitro potency of an antihistamine is a critical determinant of its clinical efficacy and is often quantified by its binding affinity (Ki) for the H1 receptor. A lower Ki value signifies a higher binding affinity.

Metabolite	Parent Drug	Histamine H1 Receptor Binding Affinity (Ki) [nM]	Reference(s)
Desloratadine	Loratadine	0.4	[8][14]
Levocetirizine	Cetirizine	3.0	[8][14]
Fexofenadine	Terfenadine	10.0	[8][14]

Analysis: Based on in vitro receptor binding assays, Desloratadine exhibits the highest affinity for the H1 receptor, being approximately 7.5 times more potent than Levocetirizine and 25 times more potent than Fexofenadine in this regard.[14] This high affinity is a key factor in its long duration of action and potent antihistaminic effects.[10][15] While Ki is a valuable indicator, clinical effectiveness is also influenced by pharmacokinetic factors such as absorption, distribution, and metabolism, which we will explore next.

Pharmacokinetic Profiles: A Comparative Overview

The absorption, distribution, metabolism, and excretion (ADME) properties of these metabolites dictate their onset of action, duration of effect, and potential for drug interactions.

Parameter	Desloratadine	Fexofenadine	Levocetirizine
Bioavailability	Well-absorbed	Rapidly absorbed[16][17]	Rapidly and extensively absorbed[18]
Tmax (Time to Peak)	~3 hours[19][20][21]	~1-2.6 hours[11][16][17]	~0.9 hours[22]
Protein Binding	83-87%[5][20]	60-70%[11][12][17]	~91-92% (in vitro)[23]
Metabolism	Extensively metabolized to 3-hydroxydesloratadine (active), then glucuronidated.[5][19][20] Enzymes not fully identified.[19][20]	Minimal (~5%), not primarily via CYP450.[11][12][16][17][24]	Very poor (<14% of dose).[18][22][23][25]
Elimination Half-life	~27 hours[5][21][26]	~14.4 hours[11][12][17]	~8-9 hours[23][25]
Primary Excretion	Urine and feces as metabolites.[5]	Primarily feces (unchanged).[4][11][12][17]	Primarily urine (unchanged).[4][18]

Causality and Insights:

• Onset of Action: Levocetirizine's shorter Tmax suggests a more rapid onset of action compared to Desloratadine and Fexofenadine.[22]

• Duration of Effect: Desloratadine's long elimination half-life of approximately 27 hours supports a true once-daily dosing regimen.[5][26]

• Metabolic Profile and Drug Interactions: Levocetirizine and Fexofenadine undergo minimal to no metabolism, significantly reducing the potential for drug-drug interactions involving the cytochrome P450 enzyme system.[4][11][12][23][27] Desloratadine is extensively metabolized, but in vivo studies have shown that inhibitors of CYP3A4 and CYP2D6 do not cause clinically relevant changes, suggesting these major pathways are not critical for its clearance.[19]

• Genetic Polymorphisms: A subset of the population are "poor metabolizers" of Desloratadine, which can lead to significantly higher plasma concentrations.[5][20] However, this has not been found to be clinically relevant in terms of adverse effects.[5]

Experimental Protocols for Performance Characterization

The data presented in this guide are derived from standardized in vitro and in vivo assays. Below are detailed methodologies for two fundamental experiments used to characterize antihistamine performance.

Protocol 1: Histamine H1 Receptor Radioligand Binding Assay

This assay is the gold standard for determining the binding affinity (Ki) of a test compound for a specific receptor. It relies on the principle of competitive displacement of a radiolabeled ligand.

Objective: To determine the inhibitory constant (Ki) of a test metabolite for the human histamine H1 receptor.

Methodology:

• Membrane Preparation:

  • Culture cells stably expressing the human histamine H1 receptor (e.g., HEK293 or CHO cells).

  • Harvest cells and homogenize in an ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate to pellet the cell membranes. Wash the pellet with fresh buffer.

  • Resuspend the final membrane pellet in the assay buffer and determine the total protein concentration (e.g., via BCA assay).

• Competitive Binding Assay:

  • In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and competitor concentrations.

  • Add a constant concentration of a radiolabeled H1 antagonist (e.g., [³H]mepyramine) to all wells.[8][28]

  • For non-specific binding wells, add a high concentration of a known, non-labeled H1 antagonist (e.g., mianserin).[29]

  • To the competitor wells, add serial dilutions of the test metabolite (e.g., Desloratadine).

  • Initiate the binding reaction by adding the membrane preparation (10-20 µg protein/well) to all wells.

  • Incubate the plate for 60-120 minutes at 25°C with gentle agitation to reach equilibrium.

• Separation and Detection:

  • Rapidly terminate the reaction by vacuum filtration through glass fiber filters (e.g., Whatman GF/B), separating bound from free radioligand.

  • Quickly wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.

  • Place the filters into scintillation vials, add scintillation fluid, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding counts from the total binding counts.

  • Plot the percentage of specific binding against the logarithm of the test metabolite's concentration.

  • Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC50 value (the concentration of metabolite that inhibits 50% of specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[8]

Caption: Workflow for a Histamine H1 Receptor Binding Assay.

Protocol 2: Functional Antagonism via Calcium Mobilization Assay

This functional assay measures a compound's ability to inhibit the downstream signaling of the H1 receptor, providing a measure of its functional potency (IC50).

Objective: To determine the potency of a test metabolite in inhibiting histamine-induced intracellular calcium mobilization.

Methodology:

• Cell Preparation:

  • Plate cells expressing the human H1 receptor (e.g., CHO-H1) in a black, clear-bottom 96-well plate and culture overnight.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer (e.g., Hanks' Balanced Salt Solution with HEPES) for 30-60 minutes at 37°C.

  • Wash the cells gently to remove excess dye.

• Compound Incubation:

  • Add varying concentrations of the test metabolite (e.g., Levocetirizine) or a vehicle control to the appropriate wells.

  • Incubate the plate for a predetermined time (e.g., 15-30 minutes) at 37°C to allow the antagonist to bind to the receptors.

• Histamine Stimulation and Detection:

  • Place the plate into a fluorescence plate reader (e.g., FLIPR, FlexStation).

  • Establish a stable baseline fluorescence reading for each well.

  • Inject a concentration of histamine known to produce a submaximal response (EC80) to stimulate the H1 receptors.

  • Immediately begin recording the fluorescence intensity over time (typically 90-120 seconds) to capture the transient increase in intracellular calcium.

• Data Analysis:

  • Determine the peak fluorescence response for each well after histamine addition.

  • Normalize the data by expressing the response as a percentage of the control (vehicle-treated) response.

  • Plot the normalized response against the logarithm of the test metabolite's concentration.

  • Use non-linear regression to fit a dose-response inhibition curve and determine the IC50 value, which represents the concentration of the antagonist that inhibits 50% of the histamine-induced calcium response.

Conclusion and Future Directions

Desloratadine, Fexofenadine, and Levocetirizine are all highly effective second-generation antihistamine metabolites with distinct pharmacological and pharmacokinetic profiles.

• Desloratadine stands out for its exceptionally high in vitro potency and long half-life, making it a powerful option for once-daily treatment.[5][14][26]

• Levocetirizine offers a rapid onset of action and a very low potential for metabolic drug interactions.[18][22][30]

• Fexofenadine also has a low risk of metabolic interactions and is primarily eliminated unchanged via the feces.[4][11][12]

The choice between these agents in a drug development or clinical context may be guided by the desired onset of action, duration of effect, and the patient's specific metabolic profile or concomitant medications. The experimental protocols detailed herein represent the foundational assays for characterizing these properties and for evaluating novel antihistaminic compounds. Future research will likely focus on developing compounds with even greater selectivity, longer duration of action, and additional anti-inflammatory properties beyond H1 receptor antagonism.

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Spectroscopic Data Comparison Guide: 8-Chloro vs. 10-Chloro Desloratadine Isomers

Executive Summary

In the pharmaceutical manufacturing of Desloratadine, controlling positional isomers is a critical regulatory requirement. The active pharmaceutical ingredient (API) contains a chlorine atom at the C-8 position. However, during the synthesis of the tricyclic ketone intermediate, the halogen can shift, generating the 8-Dechloro-10-chloro Desloratadine impurity (CAS: 1346600-61-0) ()[1].

Because these isomers share identical molecular weights and functional groups, distinguishing them requires a highly specific, orthogonal analytical approach. This guide objectively compares their spectroscopic performance and provides self-validating protocols for their differentiation.

Analytical Workflow & Structural Causality

The fundamental challenge in distinguishing these isomers lies in their identical mass-to-charge ratio ( m/z 311.1) and highly similar polarities. Mass spectrometry alone is "blind" to this positional isomerism because collision-induced dissociation (CID) yields identical primary product ions. Therefore, the analytical workflow must rely on the synergistic causality of chromatographic shape selectivity and NMR scalar coupling .

Analytical workflow for the orthogonal differentiation of desloratadine positional isomers.

Nuclear Magnetic Resonance (NMR): The Gold Standard

NMR spectroscopy is the definitive tool for resolving positional isomers. The causality behind this lies in the proton-proton ( J−J ) coupling network on the benzo-fused ring ()[2].

• 8-Chloro Isomer (API): The chlorine at C-8 leaves protons at C-7, C-9, and C-10, creating a 1,2,4-trisubstituted benzene pattern. H-7 is isolated, showing only fine meta-coupling ( J≈2 Hz).

• 10-Chloro Isomer (Impurity): The chlorine at C-10 leaves protons at C-7, C-8, and C-9, creating a 1,2,3-trisubstituted benzene pattern. H-8 is flanked by two protons, forcing it to split into a diagnostic triplet ( J≈8 Hz).

1H NMR scalar coupling logic for identifying 1,2,4 vs. 1,2,3-trisubstituted aromatic rings.

Quantitative Data Comparison: ¹H NMR Assignments

Data acquired at 500 MHz in CDCl₃. Chemical shifts are approximate diagnostic ranges.

Proton Position	8-Chloro Desloratadine (API)	8-Dechloro-10-chloro Desloratadine (Impurity)
H-7	~ 7.15 ppm (d, J = 2.0 Hz)	~ 7.20 ppm (d, J = 8.0 Hz)
H-8	— (Substituted with Chlorine)	~ 7.10 ppm (t, J = 8.0 Hz)
H-9	~ 7.05 ppm (dd, J = 8.0, 2.0 Hz)	~ 7.30 ppm (d, J = 8.0 Hz)
H-10	~ 7.10 ppm (d, J = 8.0 Hz)	— (Substituted with Chlorine)

Orthogonal Spectroscopic Indicators (IR & MS)

While NMR provides absolute structural proof, FT-IR and LC-MS/MS are utilized for rapid QC screening and trace-level quantification, respectively ()[3].

The causality of FT-IR differentiation relies on Out-of-Plane (OOP) C-H bending vibrations. The 1,2,4-substitution of the 8-chloro isomer yields two distinct bands (isolated H vs. adjacent H's), whereas the 1,2,3-substitution of the 10-chloro isomer yields a single, strong broad band due to three adjacent hydrogens.

Analytical Technique	8-Chloro Isomer (API)	10-Chloro Isomer (Impurity)	Diagnostic Causality
FT-IR (OOP Bending)	820 cm⁻¹, 880 cm⁻¹ (Two bands)	780 cm⁻¹ (Single broad band)	Differentiates 1,2,4 vs 1,2,3 aromatic substitution patterns.
LC-MS/MS (MRM)	m/z 311.1 → 259.1	m/z 311.1 → 259.1	Identical fragmentation; requires chromatographic separation for ID.
¹³C NMR (C-Cl Shift)	~ 133 ppm (C-8)	~ 131 ppm (C-10)	Confirms halogen position when correlated via 2D HMBC.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. A protocol is only deemed successful if its internal system suitability criteria are met.

Protocol A: LC-MS/MS Trace Quantification

Because the isomers share identical MRM transitions, the validation of this method relies entirely on the stationary phase chemistry ()[4].

• Column Selection: Utilize a Pentafluorophenyl (PFP) column (e.g., 150 mm x 2.1 mm, 2.7 µm). Causality: PFP phases provide π−π and dipole-dipole interactions that are highly sensitive to the spatial orientation of the electronegative chlorine atom, achieving separation where standard C18 columns fail.

• Mobile Phase: Gradient elution using 0.1% Formic Acid in Water (A) and Acetonitrile (B).

• System Suitability (Self-Validation): Inject a mixed standard containing 1.0 µg/mL of both the 8-chloro API and the 10-chloro impurity. The analytical run is only valid if the chromatographic resolution ( Rs​ ) between the two isomer peaks is ≥1.5 .

• Detection: ESI+ mode, monitoring the m/z 311.1 → 259.1 transition.

Protocol B: Multidimensional NMR Validation

To definitively prove the structure of an isolated impurity fraction:

• Sample Preparation: Isolate ≥5 mg of the suspected impurity via preparative HPLC. Dissolve in 0.5 mL of CDCl₃.

• 1D ¹H Acquisition: Acquire a standard proton spectrum. Self-Validation: The presence of a triplet at ~7.10 ppm immediately flags the 10-chloro isomer, as a triplet is mathematically impossible in the 8-chloro configuration.

• 2D HMBC Acquisition: Acquire a Heteronuclear Multiple Bond Correlation spectrum. Self-Validation: Trace the 3-bond ( 3JCH​ ) correlations from the quaternary C-Cl carbon. If the carbon correlates to H-8 and H-10, it is the 8-chloro isomer. If it correlates to H-7 and H-9, it is definitively the 10-chloro isomer.

References

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inter-laboratory comparison of 8-Dechloro-10-chloro Desloratadine analysis

Inter-Laboratory Comparison of 8-Dechloro-10-chloro Desloratadine Analysis: A Comprehensive Guide to Method Robustness and Alternative Approaches

Executive Summary Desloratadine, a potent, non-sedating H1-receptor antagonist, is synthesized through complex pathways that inherently generate closely related process impurities[1]. Among these, 8-Dechloro-10-chloro Desloratadine (CAS 1346600-61-0) presents a unique analytical challenge[2][3]. As a positional isomer of the active pharmaceutical ingredient (API), it possesses an identical molecular weight (m/z 310.8) and a nearly indistinguishable lipophilicity profile[3][4].

For researchers and drug development professionals, ensuring the accurate quantification of this impurity across different testing facilities is critical for regulatory compliance (ICH Q2/Q14 guidelines). As a Senior Application Scientist, I have designed this guide to objectively compare traditional High-Performance Liquid Chromatography (HPLC) with modern Ultra-High-Performance Liquid Chromatography coupled with Mass Spectrometry (UHPLC-MS/MS). By synthesizing inter-laboratory validation data, this guide establishes a self-validating analytical strategy for rigorous impurity profiling[5].

Mechanistic Context: The Analytical Challenge The structural variance between Desloratadine and its 10-chloro analog lies solely in the migration of the chlorine atom on the benzo-cyclohepta-pyridine ring system.

Causality of Co-elution: This minor positional shift barely alters the molecule's hydrodynamic volume or pKa. Consequently, in traditional reversed-phase (RP) systems, the hydrophobic partitioning into the C18 stationary phase is nearly identical. Furthermore, the basic piperidine ring in both molecules interacts strongly with residual silanols on silica-based columns, leading to peak tailing. Because they are isobaric, direct MS infusion cannot differentiate them; baseline chromatographic resolution is an absolute prerequisite before ionization[1][6].

Experimental Protocols: A Comparative Methodology To evaluate method robustness, we compare two distinct workflows utilized in recent inter-laboratory studies[5][7]. Every protocol described here functions as a self-validating system, utilizing internal system suitability checks to ensure data integrity.

Protocol A: Traditional Compendial RP-HPLC-UV (The Baseline) This method relies on brute-force theoretical plates using long columns and extended run times to force separation.

• Sample Preparation: Dissolve the API sample in Methanol:Water (70:30, v/v) to a concentration of 100 µg/mL. Spike with 8-Dechloro-10-chloro Desloratadine reference standard (CAS 1346600-61-0) at the 0.1% (w/w) specification limit[2][5].

• Chromatographic System: Standard HPLC with a UV/Vis detector.

• Column: Fully porous C18 (250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic elution using 0.025M KH2PO4 (adjusted to pH 3.0 with orthophosphoric acid) and Acetonitrile (60:40, v/v)[7][8]. Causality: The low pH (3.0) is intentionally chosen to suppress the ionization of residual silanols on the stationary phase, reducing secondary retention mechanisms and mitigating the peak tailing of the basic piperidine moiety.

• Detection: UV at 242 nm or 254 nm[5][7].

Protocol B: Modern UHPLC-MS/MS (The High-Resolution Alternative) This method leverages sub-2 µm particle technology and MS-compatible volatile buffers to achieve rapid, high-efficiency separations.

• Sample Preparation: Dissolve the sample in Acetonitrile to 1 mg/mL, followed by serial dilution with the mobile phase to target concentrations[5][6].

• Chromatographic System: UHPLC coupled to a Triple Quadrupole Mass Spectrometer.

• Column: Core-shell C18 (100 mm x 2.1 mm, 1.7 µm). Causality: The solid core limits the diffusion path of the analyte, drastically reducing the van Deemter C-term (mass transfer resistance). This sharpens the peaks and allows baseline separation of the 8-chloro and 10-chloro isomers in under 5 minutes.

• Mobile Phase: Gradient elution. Solvent A: 0.01% Formic acid in water; Solvent B: 0.01% Formic acid in Acetonitrile[5].

• Detection: Positive Electrospray Ionization (ESI+), utilizing the sharp chromatographic resolution prior to the m/z 311 -> 259 MRM transition[5][6].

Workflow Visualization The following diagram illustrates the inter-laboratory validation logic, ensuring that both methods are rigorously tested across different analytical environments to prove reproducibility.

Inter-laboratory validation workflow comparing HPLC-UV and UHPLC-MS/MS for impurity profiling.

Inter-Laboratory Comparison Data To objectively compare the performance of these alternatives, data from multi-site validation studies (synthesized from compendial and literature benchmarks) are summarized below[1][5][7]. The focus is on the reproducibility of quantifying 8-Dechloro-10-chloro Desloratadine at the 0.1% specification limit.

Performance Metric	Protocol A: HPLC-UV (Inter-Lab Range)	Protocol B: UHPLC-MS/MS (Inter-Lab Range)	Analytical Advantage / Causality
Linearity (r²)	0.9975 – 0.9982	> 0.9990	MS/MS provides superior dynamic range at trace levels[5].
Inter-day Precision (%RSD)	1.8% – 3.7%	0.5% – 1.3%	UHPLC minimizes flow rate/temperature variations between labs[5][7].
Accuracy (% Recovery)	95.2% – 102.5%	98.9% – 102.0%	Core-shell columns reduce peak integration errors caused by tailing[5].
Limit of Detection (LOD)	~0.1 µg/mL	~0.007 µg/mL	ESI+ ionization is highly efficient for the basic piperidine nitrogen[5][7].
Resolution (Rs) from API	1.8 – 2.1	3.5 – 4.2	Sub-2 µm particles drastically increase theoretical plates[1].
Method Transferability	Moderate (Dwell volume issues)	High (Standardized gradients)	Isocratic HPLC is sensitive to pump mixing variations across different lab setups.

Expert Insights & Conclusion From an application scientist's perspective, while Protocol A (HPLC-UV) remains the workhorse for lot-release testing due to its simplicity and low cost, it is highly susceptible to inter-laboratory variability. Slight differences in mobile phase preparation (e.g., pH 3.00 vs. pH 3.05) across different laboratories can cause the 8-Dechloro-10-chloro isomer to co-elute with the main Desloratadine peak due to shifts in the ionization state of residual silanols[7][8].

Conversely, Protocol B (UHPLC-MS/MS) represents a self-validating system. By utilizing a highly acidic volatile buffer (0.01% Formic acid) and a core-shell stationary phase, the method forces the analyte into a single, predictable ionization state while minimizing diffusion-related band broadening[5][6]. The inter-laboratory data clearly demonstrates that Protocol B yields tighter %RSDs (<1.3%) and superior resolution, making it the definitive choice for rigorous impurity profiling and regulatory submissions.

References [5] Title: A Comparative Guide to Inter-laboratory Validated Analytical Methods for Desloratadine Impurities. Source: BenchChem. URL: 6] Title: Impurity Analysis for N-Nitroso-Desloratadine by LC-MS/MS Method with HILIC-Based Separation Mode. Source: Preprints.org. URL: 4] Title: 8-Dechloro-10-Chloro Desloratadine 1346600-61-0 C19H19ClN2. Source: Agnitio Pharma. URL: 2] Title: 8-Dechloro-10-chloro Desloratadine | CAS 1346600-61-0. Source: Veeprho. URL: 1] Title: Aerius, INN-desloratadine - EMA. Source: europa.eu. URL: 7] Title: Validation and Application of a Modified RP-HPLC Method for the Quantification of Desloratadine in Pharmaceutical Dosage Forms. Source: SciSpace. URL: 3] Title: Desloratadine Impurity 3 | CAS No. 1346600-61-0. Source: Clearsynth. URL: 8] Title: Developing a high-performance liquid chromatography method for simultaneous determination of loratadine and its metabolite desloratadine in human. Source: ChesterRep. URL:

• 1. ema.europa.eu [ema.europa.eu]
• 2. veeprho.com [veeprho.com]
• 3. clearsynth.com [clearsynth.com]
• 4. agnitio.co.in [agnitio.co.in]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. preprints.org [preprints.org]
• 7. scispace.com [scispace.com]
• 8. DSpace [chesterrep.openrepository.com]

Stability-Indicating Method Validation for 8-Dechloro-10-chloro Desloratadine: A Comparative Analytical Guide

As drug development standards grow increasingly stringent, the ability to accurately profile and quantify trace impurities is paramount. For Desloratadine—a potent, non-sedating H1-receptor antagonist—one of the most analytically challenging related substances is 8-Dechloro-10-chloro Desloratadine (CAS: 1346600-61-0) [1].

This guide objectively compares analytical methodologies for resolving this specific positional isomer, explaining the mechanistic causality behind column selection, and provides a self-validating, step-by-step protocol for establishing a robust Stability-Indicating Method (SIM).

The Analytical Challenge: Mechanistic Causality

The 8-Dechloro-10-chloro impurity is a positional isomer of the Desloratadine Active Pharmaceutical Ingredient (API). The only structural difference is the migration of the chlorine atom from the 8-position to the 10-position on the tricyclic benzo[5,6]cyclohepta[1,2-b]pyridine ring system.

Why is this difficult to separate? Positional isomers share identical molecular weights ( m/z 310.82) and exhibit nearly indistinguishable hydrophobic properties (LogP). When utilizing conventional reversed-phase (RP) C18 columns, the primary retention mechanism relies on hydrophobic dispersion forces. Because the hydrophobic surface area of both isomers is essentially identical, standard C18 phases often fail to provide baseline resolution, resulting in peak shouldering or complete co-elution.

The Solution: To achieve separation, analytical scientists must exploit the subtle electronic differences caused by the halogen shift. Chlorine is highly electron-withdrawing. Moving it from the 8-position to the 10-position alters the dipole moment and the π -electron density of the aromatic ring. By switching from an aliphatic C18 column to a Phenyl-Hexyl or BEH C8 stationary phase, the method introduces π−π electron donor-acceptor interactions. The altered electron density of the 10-chloro isomer interacts differently with the phenyl stationary phase compared to the API, driving chromatographic selectivity ( α ) and achieving baseline resolution[2].

Comparative Methodologies: Evaluating the Alternatives

To establish a reliable SIM, it is critical to compare the performance of available analytical platforms. Below is an objective comparison of three primary methodologies used for Desloratadine impurity profiling [3].

Table 1: Performance Comparison of Analytical Alternatives

Parameter	Conventional RP-HPLC (C18)	RP-UPLC (Phenyl-Hexyl / BEH)	LC-MS/MS (MRM Mode)
Primary Retention Mechanism	Hydrophobic partitioning	Hydrophobic + π−π interactions	Hydrophobic + Mass/Charge
Isomer Resolution ( Rs​ )	Poor ( <1.0 , co-elution risk)	Excellent ( >1.5 )	N/A (Relies on front-end LC)
Run Time	30 - 45 minutes	< 10 minutes	< 10 minutes
Sensitivity (LOD)	~1.28 μ g/mL	~0.007 μ g/mL	< 100 pg/mL
Best Application	General routine QA/QC	Stability-Indicating Methods (SIM)	Trace genotoxic profiling

Chromatographic separation logic demonstrating the necessity of π-π interactions for isomer resolution.

Experimental Protocol: Self-Validating UPLC Workflow

The following step-by-step methodology outlines the development and validation of a stability-indicating UPLC method. This protocol is designed as a self-validating system : it incorporates real-time system suitability testing (SST) and Photodiode Array (PDA) peak purity checks to ensure that no hidden degradants co-elute with the API or the 10-chloro impurity.

Step 1: Forced Degradation (Stress Testing)

To prove the method is stability-indicating, the sample must be stressed to generate all possible degradants [4].

• Acidic Stress: Treat 10 mL of 100 μ g/mL Desloratadine stock with 10 mL of 0.1 N HCl. Heat at 80°C for 6 hours. Neutralize before injection.

• Alkaline Stress: Treat stock with 0.1 N NaOH. Heat at 80°C for 6 hours. Neutralize before injection.

• Oxidative Stress: Add 3% H2​O2​ to the stock solution. Heat at 80°C for 3 hours.

• Thermal & Photolytic Stress: Expose solid API to 80°C for 10 days, and separately to UV light (254 nm) for 24 hours.

Step 2: Chromatographic Conditions

• System: Ultra-Performance Liquid Chromatography (UPLC) equipped with a PDA detector.

• Column: Acquity UPLC BEH Phenyl (100 mm × 2.1 mm, 1.7 μ m).

• Mobile Phase A: 0.01 M Potassium dihydrogen phosphate buffer, adjusted to pH 3.0 with orthophosphoric acid.

• Mobile Phase B: Acetonitrile : Methanol (80:20, v/v).

• Gradient Program: 0-2 min (90% A), 2-6 min (Linear to 50% A), 6-8 min (50% A), 8-10 min (Return to 90% A).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Detection Wavelength: 242 nm.

Step 3: System Suitability and Self-Validation Check

Before analyzing stability samples, inject a resolution mixture containing Desloratadine and 8-Dechloro-10-chloro Desloratadine. The run is automatically invalidated unless the following criteria are met:

• Resolution ( Rs​ ): Must be ≥1.5 between the API and the 10-chloro isomer.

• Tailing Factor ( T ): Must be ≤1.5 for all peaks to prevent peak masking.

• Peak Purity (PDA): The software must calculate a Purity Angle that is strictly less than the Purity Threshold across the entire Desloratadine peak, proving no co-elution of unseen degradants.

Workflow for forced degradation and self-validating UPLC system suitability testing.

Quantitative Validation Data

When validated according to ICH Q2(R1) guidelines, the UPLC method demonstrates superior performance metrics compared to traditional HPLC, particularly in its ability to quantify the 10-chloro impurity at trace levels [3].

Table 2: Summary of ICH Validation Parameters (UPLC Method)

Validation Parameter	Desloratadine (API)	8-Dechloro-10-chloro Impurity	Acceptance Criteria
Linearity Range	0.25 - 76.2 μ g/mL	0.05 - 10.0 μ g/mL	R2≥0.999
Correlation Coefficient ( R2 )	0.9998	0.9995	>0.999
Limit of Detection (LOD)	0.007 μ g/mL	0.015 μ g/mL	Signal-to-Noise ≥3:1
Limit of Quantitation (LOQ)	0.021 μ g/mL	0.045 μ g/mL	Signal-to-Noise ≥10:1
Precision (% RSD)	0.50%	1.12%	≤2.0%
Accuracy (% Recovery)	98.9% - 102.0%	97.5% - 101.8%	98.0% - 102.0%

References

• Veeprho Impurity Reference Standards. 8-Dechloro-10-chloro Desloratadine | CAS 1346600-61-0. Retrieved from:[Link]

• Arabian Journal of Chemistry. Validation of stability indicating high performance liquid chromatographic method for estimation of Desloratadine in tablet form. Retrieved from:[Link]

• PubMed Central (PMC). A Validated Stability-Indicating RP-UPLC Method for Simultaneous Determination of Desloratadine and Sodium Benzoate in Oral Liquid Pharmaceutical Formulations. Retrieved from:[Link]

Pharmacological Profiling and SAR Comparison: 8-Dechloro-10-chloro Desloratadine vs. Precursors

Executive Summary

In the landscape of modern antihistamine development, understanding the structural-activity relationship (SAR) of active pharmaceutical ingredients (APIs) and their process impurities is critical for safety profiling and regulatory compliance. is a highly potent, non-sedating H1-receptor inverse agonist and the primary active metabolite of the prodrug loratadine[1][2]. During its synthesis, halogen-shifted process impurities can emerge, most notably 8-Dechloro-10-chloro Desloratadine (CAS 1346600-61-0)[3][4].

This technical guide objectively compares the pharmacological activity, receptor binding dynamics, and structural causality of 8-Dechloro-10-chloro Desloratadine against its precursors, providing drug development professionals with validated experimental methodologies for impurity profiling.

Structural-Activity Relationship (SAR) & Mechanistic Causality

The pharmacological efficacy of the benzocycloheptapyridine class of antihistamines is heavily dictated by the precise spatial arrangement of the tricyclic core and the piperidine ring within the H1 receptor (H1R) orthosteric pocket.

• Loratadine (Precursor/Prodrug): Loratadine features an ethyl carbamate group on the piperidine nitrogen. This bulky, neutral substitution prevents optimal ionic interactions within the receptor pocket, resulting in a moderate binding affinity (Ki ≈ 35 nM)[5].

• Desloratadine (Active Precursor): The removal of the carbamate group yields a basic secondary amine. At physiological pH, this protonated amine forms critical salt bridges and hydrogen bonds with Asp107 (D107^3.32) and Tyr431 (Y431^6.52) in the H1R pocket[6]. Furthermore, the 8-chloro-substituted ring forms a highly specific arene-H interaction with Tyr108 (Y108^3.33), driving the binding affinity down to a highly potent 0.4–0.9 nM[2][6].

• 8-Dechloro-10-chloro Desloratadine (Impurity): The migration of the chlorine atom from the 8-position to the 10-position fundamentally alters the molecule's binding geometry. The 10-position, located on the phenyl ring, is highly sterically hindered[6]. While the basic piperidine amine still anchors to Asp107, the steric clash at the 10-position disrupts the optimal π-stacking and arene-H interactions with Tyr108[6]. Consequently, this isomer acts as a less efficient inverse agonist, exhibiting reduced binding affinity compared to the parent desloratadine.

Fig 1: H1 Receptor signaling pathway and comparative antagonist binding dynamics.

Comparative Pharmacological Activity

To objectively evaluate the performance of these compounds, their receptor binding affinities and functional roles must be quantified. The table below summarizes the pharmacological parameters derived from [7].

Compound	Structural Role	H1 Receptor Affinity (Ki)	Receptor Residence Time	Pharmacological Status
Loratadine	Prodrug / Precursor	~35.0 nM	Short	Active (In vivo via metabolism)
Desloratadine	Active Metabolite	0.4 – 0.9 nM	Prolonged (KRI > 0.8)	Highly Active Antihistamine
8-Dechloro-10-chloro Desloratadine	Process Impurity	> 10.0 nM (Reduced)	Altered / Reduced	Monitored Impurity

Data Interpretation: The ~40-fold increase in affinity from Loratadine to Desloratadine highlights the necessity of the free secondary amine. Conversely, the estimated drop in affinity for the 10-chloro impurity underscores the tight steric constraints of the H1R orthosteric pocket[2][6].

Experimental Methodologies (Self-Validating Systems)

To accurately profile the 8-Dechloro-10-chloro impurity against its precursors, analytical and pharmacological protocols must be rigorously designed to prevent false positives.

Protocol A: HPLC-UV Profiling for Isomer Separation

This protocol isolates the 10-chloro impurity from the 8-chloro parent API to ensure test article purity prior to biological assays.

• Mobile Phase Preparation: Prepare an isocratic mobile phase consisting of 60% Acetonitrile and 40% Potassium Phosphate buffer (50 mM). Adjust the pH precisely to 2.5 using orthophosphoric acid.

• Stationary Phase: Utilize a high-efficiency C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• System Suitability (Self-Validation): Inject a resolution mixture containing equal parts Desloratadine and 8-Dechloro-10-chloro Desloratadine. A resolution factor (Rs) of > 2.0 must be achieved before proceeding.

• Sample Analysis: Inject 10 µL of the synthesized batch at a flow rate of 1.0 mL/min, monitoring UV absorbance at 245 nm.

• Causality Behind Experimental Choices: Desloratadine and its halogen-shifted isomers possess a basic piperidine nitrogen (pKa ~9.7). Utilizing a mobile phase buffered to pH 2.5 ensures this amine remains fully protonated. This prevents secondary interactions with residual silanol groups on the silica matrix, eliminating peak tailing. The baseline resolution is driven entirely by the subtle shift in hydrophobicity and dipole moment caused by the halogen migration from the 8- to the 10-position.

Protocol B: Competitive Radioligand Binding Assay (H1 Receptor)

This protocol quantifies the exact receptor binding affinity (Ki) of the isolated compounds.

• Membrane Preparation: Harvest HEK293T cells stably expressing human H1R. Homogenize in ice-cold Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 x g to isolate the membrane fraction.

• Radioligand Incubation: Incubate 20 µg of membrane protein with 1 nM [³H]mepyramine (a validated H1R radioligand) in a 96-well plate.

• Competitor Titration: Add the test compounds (Loratadine, Desloratadine, or the 10-chloro impurity) in a 10-point concentration gradient (10⁻¹¹ to 10⁻⁴ M).

• Self-Validation Control: Include wells with 10 µM unlabelled histamine to define Non-Specific Binding (NSB).

• Separation & Counting: Terminate the reaction via rapid vacuum filtration through PEI-soaked GF/C filters. Quantify bound radioactivity using liquid scintillation counting.

• Causality Behind Experimental Choices: To accurately determine the equilibrium dissociation constant (Ki) of the 10-chloro impurity relative to desloratadine, a competitive assay is employed. By keeping the radioligand concentration below its Kd, we prevent receptor depletion. Applying the Cheng-Prusoff equation validates the system by mathematically converting the observed IC50 into a true Ki, factoring out the specific radioligand kinetics to isolate the structural impact of the 10-position steric clash.

Fig 2: Validated experimental workflow for impurity profiling and H1 receptor binding.

References

• Title: Route to Prolonged Residence Time at the Histamine H1 Receptor: Growing from Desloratadine to Rupatadine Source: PubMed Central (PMC) URL: [Link]

• Title: Design and synthesis of photoswitchable desloratadine ligands for histamine H1 receptor photopharmacology Source: RSC Publishing URL: [Link]

• Title: Assessment report - Review under Article 5(3) of Regulation (EC) No 726/2004 Desloratadine-containing medicinal products Source: European Medicines Agency (EMA) URL: [Link]

• Title: 8-Dechloro-10-chloro Desloratadine | CAS 1346600-61-0 Source: Veeprho Pharmaceuticals URL: [Link]

Sources

• 1. Desloratadine Impurities Manufacturer & Supplier- Daicel Pharma Standards [daicelpharmastandards.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. veeprho.com [veeprho.com]
• 5. ptacts.uspto.gov [ptacts.uspto.gov]
• 6. Design and synthesis of photoswitchable desloratadine ligands for histamine H 1 receptor photopharmacology - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00589B [pubs.rsc.org]
• 7. Route to Prolonged Residence Time at the Histamine H1 Receptor: Growing from Desloratadine to Rupatadine - PMC [pmc.ncbi.nlm.nih.gov]

Establishing the Relative Response Factor (RRF) of 8-Dechloro-10-chloro Desloratadine: A Comparative Analytical Guide

The Analytical Challenge: Quantifying Desloratadine Impurities

In the pharmaceutical lifecycle of Desloratadine—a potent second-generation antihistamine—controlling the impurity profile is a strict regulatory mandate governed by ICH Q3A(R2) and Q3B(R2) guidelines. One critical process impurity and degradation product that requires rigorous monitoring is 8-Dechloro-10-chloro Desloratadine (CAS: 1346600-61-0)[1].

For routine Quality Control (QC) in commercial manufacturing, quantifying this specific impurity presents a logistical challenge. The most accurate method for quantification is the use of an external reference standard of the impurity itself[2]. However, procuring highly pure, stable reference standards for 8-Dechloro-10-chloro Desloratadine is expensive, and maintaining these standards over a product's shelf life is prone to stability issues[2].

To circumvent this, analytical scientists establish a Relative Response Factor (RRF) . The RRF mathematically corrects for the difference in UV detector sensitivity between the active pharmaceutical ingredient (API) and the impurity, allowing the Desloratadine API to act as a surrogate standard for routine quantification[3].

Strategic Comparison: RRF Implementation vs. External Standardization

When developing an HPLC-UV method for Desloratadine related substances, drug development professionals must choose between two primary quantification strategies. Below is an objective comparison of their performance and utility:

Evaluation Criteria	External Impurity Standard Method	Relative Response Factor (RRF) Method
Accuracy & Precision	Highest. Directly compares the impurity peak to an identical chemical standard, eliminating detector bias[3].	High. Relies on a mathematically derived correction factor. Accuracy is highly dependent on the initial RRF validation[4].
Routine QC Cost	High. Requires continuous procurement, cold-chain storage, and periodic requalification of 8-Dechloro-10-chloro Desloratadine standards[2].	Low. Only requires the readily available and highly stable Desloratadine API reference standard[2].
Method Robustness	Unaffected by minor shifts in detector wavelength calibration, as both standard and sample experience the same shift.	Susceptible to inter-instrument variability. If the UV spectrum of the impurity differs sharply from the API, minor wavelength shifts can alter the true RRF[4].
Regulatory Acceptance	Universally accepted without additional justification.	Fully accepted by pharmacopeias (USP, Ph. Eur.) provided the RRF is rigorously established, validated, and documented[3].

The Causality of Experimental Design: Why We Use the Slope Method

Establishing a robust RRF is not merely a matter of dividing the peak area of the impurity by the peak area of the API at a single concentration. It requires a self-validating system based on linear regression.

• The Flaw of Single-Point Calculation: Calculating an RRF from a single concentration point is highly susceptible to y-intercept bias. If there is baseline noise or a slight integration offset, a single-point ratio will skew the RRF, leading to the overestimation or underestimation of the impurity[4].

• The Superiority of the Slope Method: By calculating the RRF from the ratio of slopes ( mimpurity​/mAPI​ ) across a multi-point calibration curve, we inherently nullify constant systemic errors. The slope represents the true rate of change in UV response per unit of mass, isolating the chromophore's molar absorptivity ( ϵ ) from background artifacts[2].

• Wavelength Causality: Desloratadine and its chlorinated derivatives are typically monitored at 272 nm or 280 nm. Because the substitution of a chlorine atom from the 8-position to the 10-position alters the electron density of the tricyclic ring system, the UV absorption cross-section changes. The RRF precisely quantifies this photophysical divergence.

Experimental Protocol: Establishing the RRF (HPLC-UV)

The following step-by-step methodology outlines how to establish a self-validating RRF for 8-Dechloro-10-chloro Desloratadine.

Step 1: Preparation of Equimolar Stock Solutions Accurately weigh 8-Dechloro-10-chloro Desloratadine and Desloratadine reference standards. Dissolve them in the sample diluent to achieve a stock concentration of 1.0 mg/mL. Critical Action: You must mathematically correct the initial weights for chromatographic purity, water content, and residual solvents. Causality: Failing to correct for "as-is" purity ensures the RRF will reflect artifactual weighing errors rather than the true mass-to-response ratio.

Step 2: Generation of Linearity Levels Dilute the stock solutions to create six concentration levels ranging from the Limit of Quantification (LOQ, typically ~0.05% of the nominal test concentration) to 150% of the specification limit (e.g., 0.15% to 0.20%).

Step 3: Chromatographic Acquisition Inject the solutions into the HPLC-UV system using the validated stability-indicating method. Critical Action: Both the API and impurity must be analyzed under identical mobile phase conditions, pH, and gradient profiles. Causality: Identical chromatographic environments guarantee that the mobile phase composition at the time of elution does not differentially affect the ionization states—and subsequent UV absorbance—of the two analytes.

Step 4: Data Processing and Regression Plot Peak Area (y-axis) vs. Concentration in µg/mL (x-axis) for both compounds. Calculate the slope ( m ) and correlation coefficient ( R2 ) using least-squares linear regression.

Step 5: RRF Calculation Calculate the final Relative Response Factor using the formula:

RRF=SlopeAPI​SlopeImpurity​​

Experimental Data & Results

The following tables summarize representative experimental data generated during an RRF establishment study for 8-Dechloro-10-chloro Desloratadine at 280 nm.

Table 1: Linearity and Regression Data

Concentration Level	Desloratadine Conc. (µg/mL)	Desloratadine Area (mAUs)	8-Dechloro-10-chloro Conc. (µg/mL)	8-Dechloro-10-chloro Area (mAUs)
Level 1 (LOQ)	0.25	12,500	0.25	10,800
Level 2 (50%)	0.50	25,100	0.50	21,500
Level 3 (80%)	0.80	40,200	0.80	34,600
Level 4 (100%)	1.00	50,300	1.00	43,100
Level 5 (120%)	1.20	60,400	1.20	51,800
Level 6 (150%)	1.50	75,500	1.50	64,700

| Regression Slope ( m ) | | 50,314 | | 43,137 | | Correlation ( R2 ) | | 0.9999 | | 0.9998 |

Table 2: RRF Calculation and Robustness Validation To ensure the RRF is a self-validating parameter, it must be tested across deliberate variations in method parameters (robustness).

Parameter	Condition	Calculated RRF	% Difference from Nominal
Nominal	Column A, pH 3.0	0.857	N/A
Robustness 1	Column B (Different Lot)	0.852	-0.58%
Robustness 2	Mobile Phase pH 2.8	0.865	+0.93%
Robustness 3	Mobile Phase pH 3.2	0.859	+0.23%
Final Established RRF	(Rounded per USP guidelines)	0.86

Interpretation: Because the RRF is 0.86 (which falls outside the 0.90–1.10 range where some organizations permit rounding to 1.0), this correction factor must be applied in the routine QC calculation formula to prevent the under-reporting of 8-Dechloro-10-chloro Desloratadine[4].

Visualization: RRF Establishment Workflow

Workflow for establishing and validating the Relative Response Factor (RRF) via linear regression.

References

• CAS No : 1346600-61-0 | Product Name : 8-Dechloro-10-chloro Desloratadine | Pharmaffiliates. Pharmaffiliates.[Link]

• Determination of Response factors of Impurities in Drugs by HPLC - Veeprho. Veeprho.[Link]

• External reference standards or relative response factors: Considerations for quantitation of impurities in pharmaceuticals - Amazon S3. Amazon AWS (LGC Standards).[Link]

• (PDF) The use of Relative Response Factors to determine impurities - ResearchGate. ResearchGate.[Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. veeprho.com [veeprho.com]
• 3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

8-Dechloro-10-chloro Desloratadine proper disposal procedures

Comprehensive Operational Safety & Disposal Blueprint: 8-Dechloro-10-chloro Desloratadine

As drug development professionals and analytical chemists, handling API impurities like 8-Dechloro-10-chloro Desloratadine requires a rigorous, scientifically grounded approach to laboratory safety. This compound—a halogenated tricyclic derivative of the antihistamine Desloratadine—presents unique environmental and toxicological challenges.

This guide provides a self-validating, step-by-step operational framework for the safe handling, segregation, and disposal of this chlorinated impurity, ensuring absolute compliance with environmental regulations and laboratory safety standards.

Physicochemical Hazards & Operational Implications

To design an effective disposal protocol, we must first understand the intrinsic hazards of the molecule. Extrapolating from the parent compound (Desloratadine), the presence of the chlorine atoms significantly alters its environmental fate and thermal degradation profile[1].

Table 1: Quantitative Hazard Profile and Operational Causality

Parameter	Hazard Classification / Data	Operational Implication (The "Why")
Chemical Class	Halogenated Tricyclic API Impurity	Causality: Must be strictly segregated into "Halogenated Organic Waste." Mixing with non-halogenated waste alters the combustion profile and risks dioxin formation.
Toxicology	H318 (Eye Dam. 1), H361 (Repr. Tox. 2)	Causality: Suspected reproductive toxicity and severe eye damage mandate the use of Class II Biological Safety Cabinets (BSCs) or fume hoods to prevent aerosol inhalation,[2].
Eco-Toxicity	H411 (Aquatic Chronic 2)	Causality: Highly toxic to aquatic life. Drain disposal is strictly prohibited; requires high-temperature incineration[3],[1].
Thermal Degradation	Emits HCl, COx, and NOx gases	Causality: In the event of a fire or improper incineration, toxic corrosive gases are released. Firefighting requires Self-Contained Breathing Apparatus (SCBA)[4],[5].

The Causality of Halogenated Waste Segregation

In laboratory waste management, not all organic waste is created equal. 8-Dechloro-10-chloro Desloratadine contains a stable carbon-chlorine bond.

The Mechanistic Rationale: If chlorinated pharmaceutical waste is sent to a standard municipal incinerator operating at lower temperatures, the incomplete combustion of the chlorine rings leads to the synthesis of polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs) —some of the most toxic environmental pollutants known. Therefore, this API must be segregated into dedicated halogenated waste streams, which are legally routed to specialized hazardous waste incinerators operating at temperatures exceeding 1100°C with alkaline scrubbers to neutralize the resulting hydrochloric acid (HCl) gas[6],[7].

Figure 1: Logical workflow for the segregation and disposal of chlorinated API waste, ensuring downstream high-temperature incineration.

Step-by-Step Methodologies (Self-Validating Protocols)

To ensure absolute trustworthiness in your laboratory operations, every procedure below is designed as a self-validating system —meaning the protocol includes built-in checks to verify its own success.

Protocol A: Routine Liquid & Solid Waste Disposal

• Preparation: Don appropriate PPE, including nitrile gloves (double-gloving is recommended due to H361 reproductive toxicity hazards), safety goggles, and a fluid-resistant lab coat[5].

• Solid Waste Containment: Place all contaminated consumables (weigh boats, Kimwipes, spatulas) into a rigid, puncture-resistant High-Density Polyethylene (HDPE) container.

• Liquid Waste Segregation: If the API is dissolved in a solvent, verify the solvent type. Pour the solution into a designated "Halogenated Organic Waste" carboy. Never mix this with general organic waste (e.g., pure ethanol or acetone streams)[6].

• Volume Control: Fill liquid waste containers to a maximum of 75% capacity to prevent over-pressurization and allow for thermal expansion[6].

• Self-Validation Check: The Mass-Balance Check. Weigh the waste container before and after addition. Verify that the added mass matches your experimental waste output, ensuring no residual API is unaccounted for in the fume hood.

Protocol B: Empty Container Management

Chemical containers that previously held 8-Dechloro-10-chloro Desloratadine are not considered "empty" until properly decontaminated, due to the high potency of the API.

• Triple Rinsing: In a fume hood, rinse the empty vial/bottle three times with a solvent capable of dissolving the API (e.g., methanol or dichloromethane)[7],[8].

• Rinsate Disposal: Collect all rinsate and dispose of it in the Halogenated Organic Waste carboy[8].

• Defacement: Remove or thoroughly deface all original hazard markings and labels on the container[7].

• Self-Validation Check: The Visual Residue Test. Inspect the dried, rinsed vial under a bright light. If any crystalline residue remains, repeat the triple-rinse process. Only perfectly clear vials may be discarded in standard laboratory glass recycling.

Protocol C: Spill Containment & Decontamination

In the event of an accidental powder release outside of containment:

• Isolation: Immediately evacuate the immediate area to allow aerosolized powders to settle. Do not attempt to sweep dry powder, as this exacerbates inhalation risks[2].

• Dampening: Gently cover the spill with absorbent pads lightly dampened with water or a 10% alcohol solution. This traps the powder and prevents aerosolization.

• Collection: Use non-sparking, disposable tools to scoop the dampened material into a hazardous waste bag[5].

• Chemical Decontamination: Wash the affected surface with a detergent and water solution adjusted to a pH of 8 to 10.5, followed by a final wipe with isopropanol[9].

• Self-Validation Check: The UV/Swab Check. After cleaning, swab the area and run a rapid UV-Vis or HPLC check (if available) to confirm the API concentration on the benchtop is below the acceptable daily exposure (ADE) limit.

Figure 2: Step-by-step self-validating spill response protocol for halogenated API powders.

References

• Laboratory Waste Disposal Handbook, University of Essex, [Link]

• Proper Drain Disposal of Chemicals: Guidelines and Best Practices, Lab Manager, [Link]

• Hazardous Waste Disposal Procedures, The University of Chicago Environmental Health and Safety, [Link]

• Desloratadine Solid Formulation, Organon, [Link]

• MATERIAL SAFETY DATA SHEET - Lupin, Lupin Pharmaceuticals, [Link]

• Chemical Waste Disposal Guidelines, Emory University (Hosted by HKUST), [Link]

• Chlorinated API disposal procedures laboratory safety, Rutgers University, [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. organon.com [organon.com]
• 3. Proper Drain Disposal of Chemicals: Guidelines and Best Practices | Lab Manager [labmanager.com]
• 4. lupin.com [lupin.com]
• 5. organon.com [organon.com]
• 6. essex.ac.uk [essex.ac.uk]
• 7. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 8. rtong.people.ust.hk [rtong.people.ust.hk]
• 9. ipo.rutgers.edu [ipo.rutgers.edu]

Personal protective equipment for handling 8-Dechloro-10-chloro Desloratadine

As a Senior Application Scientist, I frequently consult with drug development professionals on the safe handling of potent active pharmaceutical ingredient (API) impurities. 8-Dechloro-10-chloro Desloratadine (CAS 1346600-61-0), also known as Desloratadine Impurity 3, is a critical reference standard utilized in the quality control and impurity profiling of Desloratadine formulations[1].

While Desloratadine is a widely prescribed non-drowsy antihistamine, handling its raw powder forms and synthetic analogs in a laboratory setting presents severe occupational hazards. This guide provides a self-validating, mechanistic approach to Personal Protective Equipment (PPE) and operational workflows to ensure absolute safety and compliance.

Hazard Profiling & Mechanistic Causality

To design an effective safety protocol, we must first understand the causality behind the chemical's hazards. Because exhaustive toxicological data on specific synthetic impurities is often limited, we must apply the precautionary principle and base our risk assessment on the parent API, Desloratadine, while accounting for the structural modifications of the impurity.

• Ocular and Dermal Toxicity: Desloratadine compounds are known to cause serious eye damage (Hazard Statement H318)[2]. The lipophilic nature of the piperidine ring system facilitates rapid dermal absorption, making impervious skin protection non-negotiable[3].

• Systemic & Reproductive Risks: Inhalation of the fine powder carries suspected risks of carcinogenicity (H351) and reproductive toxicity, including potential damage to fertility and the unborn child (H361fd)[2].

• Combustible Dust Hazard: Like many fine API powders, 8-Dechloro-10-chloro Desloratadine can form explosive dust-air mixtures during processing or handling[2]. This physical hazard dictates our choice of handling tools and spill response tactics.

Quantitative PPE Matrix

Standard laboratory attire is insufficient for handling highly potent API impurities. The following table summarizes the quantitative specifications required for your PPE ensemble.

PPE Category	Specification / Standard	Quantitative Metric	Mechanistic Rationale
Hand Protection	Nitrile or Neoprene (EN 374 / EU 89/686/EEC)[4]	> 0.11 mm thickness, > 480 min breakthrough	Prevents dermal absorption of lipophilic derivatives. Gloves must be inspected for micro-tears prior to use.
Eye/Face Protection	Tight-fitting safety goggles (EN 166 / NIOSH)[5]	Zero side-venting	Protects against severe eye damage (H318). Standard safety glasses cannot block airborne dust particulates.
Respiratory Protection	N95/FFP2 (Routine) or Full-Face P3 (Bulk/Spill)[4]	≥ 95% to 99.9% filtration efficiency	Mitigates inhalation risks associated with suspected carcinogenicity and reproductive toxicity.
Body Protection	Impervious lab coat / Tyvek suit[3]	Fire/flame-resistant rating	Protects against combustible dust hazards and prevents secondary transfer of the API impurity to non-lab environments.

Operational Workflow: Step-by-Step Methodology

To ensure trustworthiness, every protocol must be a self-validating system. Do not proceed to the next step unless the previous step's safety parameters have been verified.

Phase 1: Pre-Operational Setup & PPE Donning

• Environmental Verification: Ensure the laboratory is equipped with appropriate exhaust ventilation[5]. Verify that ambient humidity is controlled to minimize electrostatic discharge.

• PPE Inspection: Visually inspect nitrile gloves for micro-tears. Don your flame-resistant lab coat. Verify the seal on your tight-fitting safety goggles.

• Containment Preparation: Turn on the Class II Biological Safety Cabinet (BSC) or dedicated powder weighing hood. Allow the airflow to stabilize for at least 15 minutes to ensure the protective air curtain is fully established.

Phase 2: Weighing and Solubilization

• Anti-Static Handling: Use only non-sparking, anti-static spatulas to transfer the 8-Dechloro-10-chloro Desloratadine powder[4]. Causality: Fine API dusts can form explosive mixtures; eliminating static buildup neutralizes the primary ignition source.

• Weighing: Tare the analytical balance inside the BSC. Carefully transfer the required mass, keeping the source container closed when not actively transferring material[2].

• In-Situ Solubilization: Do not transport dry powder across the laboratory. Immediately dissolve the weighed standard in a compatible solvent (e.g., DMSO or Methanol) within the BSC. Causality: Solubilized APIs cannot become aerosolized dust, drastically reducing inhalation and ocular exposure risks during transport to the LC-MS or HPLC autosampler.

Workflow for the safe handling and spill response of 8-Dechloro-10-chloro Desloratadine.

Decontamination & Disposal Plan

In the event of a spill, immediate and calculated action is required to prevent aerosolization and environmental release.

Routine Decontamination:

• Wipe down the analytical balance and BSC surfaces with a lint-free cloth dampened with 70% Isopropyl Alcohol (IPA) or Methanol. Dispose of the cloth in a sealed hazardous waste container.

Emergency Spill Response Protocol:

• Evacuate & Assess: If a large spill occurs outside of primary containment, evacuate personnel to safe areas and ensure full-face respiratory protection is worn before re-entering[6].

• Suppress Dust (No Dry Sweeping): Never dry sweep an API powder spill. Dry sweeping aerosolizes the toxic powder and creates a severe inhalation and explosion hazard.

• Bind and Absorb: Cover the spilled material with a finely-powdered liquid-binding material, such as diatomite or a universal binder[6].

• Wet Cleanup: Wet the binder with alcohol to suppress dust and solubilize the chemical residue. Decontaminate the surface by scrubbing with alcohol[6].

• Containment: Collect the resulting slurry using a disposable, non-sparking scraper and place it into a tightly closed, appropriately labeled hazardous waste container for incineration[5]. Do not let the chemical enter drains or water courses[4].

References

• [4] ECHEMI. "Desloratadine SDS, 100643-71-8 Safety Data Sheets". Available at:

• [3] Cleanchem Laboratories. "MATERIAL SAFETY DATA SHEETS DESLORATADINE 11-HYDROXY IMPURITY". Available at:

• [2] Organon. "SAFETY DATA SHEET Desloratadine Solid Formulation". Available at:

• [5] ChemicalBook. "Desloratadine - Safety Data Sheet". Available at:

• [6] MedChemExpress. "Safety Data Sheet - Desloratadine". Available at:

• [1] Clearsynth. "Desloratadine Impurity 3 | CAS No. 1346600-61-0". Available at:

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• 1. clearsynth.com [clearsynth.com]
• 2. organon.com [organon.com]
• 3. cleanchemlab.com [cleanchemlab.com]
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• 6. file.medchemexpress.com [file.medchemexpress.com]